1,1'-Bicyclopentyl-1,1'-diol

• CAS: 5181-75-9

Core Science & Biosynthesis

1,1'-Bicyclopentyl-1,1'-diol CAS number

An In-Depth Technical Guide to 1,1'-Bicyclopentyl-1,1'-diol for Researchers and Drug Development Professionals

Introduction

1,1'-Bicyclopentyl-1,1'-diol, identified by the CAS number 5181-75-9 , is a symmetrical vicinal diol with a unique bicyclic structure.[1][2][3] Its molecular framework consists of two cyclopentyl rings connected by a single carbon-carbon bond, with each of these bridgehead carbons bonded to a hydroxyl group.[1] This structure, more formally named 1-(1-hydroxycyclopentyl)cyclopentan-1-ol, renders the molecule achiral due to its high degree of symmetry.[1] The significance of this compound in synthetic organic chemistry primarily stems from its role as a precursor in the pinacol rearrangement, a classic and powerful reaction for skeletal carbon framework modifications.[1] While not directly reported as a component in existing pharmaceuticals, its rigid bicyclopentyl scaffold presents intriguing possibilities in drug design as a bioisostere for other cyclic systems.[1][4]

Physicochemical and Crystallographic Properties

The distinct properties of 1,1'-Bicyclopentyl-1,1'-diol are foundational to its handling and application in a laboratory setting. These properties have been characterized through various analytical techniques, providing a comprehensive profile of the compound.

Tabulated Physicochemical Data

Property	Value	Source(s)
CAS Number	5181-75-9	[1][2][3][5]
Molecular Formula	C₁₀H₁₈O₂	[1][2][3][5]
Molecular Weight	170.25 g/mol	[1][3][5]
Melting Point	106-110 °C	[1][2][3]
Boiling Point	282.9 °C at 760 mmHg (Predicted)	[2][3]
Density	1.199 g/cm³ (Predicted)	[2][3]
pKa	15.15 ± 0.20 (Predicted)	[1][3]
LogP	1.59660	[2]
Flash Point	132.9 °C	[2]
InChI Key	ACAGAKMMNGCNQA-UHFFFAOYSA-N	[5]

Solid-State Structure

X-ray crystallography has been employed to elucidate the precise three-dimensional arrangement of atoms in the solid state of 1,1'-Bicyclopentyl-1,1'-diol.[1] This analysis revealed that the compound crystallizes in the monoclinic system with a C2/c space group.[1] Within the crystal lattice, the two cyclopentane rings are not planar; one adopts a twisted conformation while the other is in an envelope conformation, which minimizes steric strain.[1] This detailed structural information is invaluable for understanding the molecule's reactivity and intermolecular interactions.

Synthesis of 1,1'-Bicyclopentyl-1,1'-diol

The most prevalent and direct method for synthesizing 1,1'-Bicyclopentyl-1,1'-diol is through the reductive coupling of cyclopentanone, a classic example of the pinacol coupling reaction.[1] This reaction facilitates the formation of a carbon-carbon bond between two molecules of the starting ketone, resulting in the desired 1,2-diol.

Pinacol Coupling of Cyclopentanone

This dimerization is typically mediated by low-valent metal reagents, with a combination of zinc powder and titanium tetrachloride (TiCl₄) being a common choice.[1]

Caption: Reductive coupling of cyclopentanone to yield 1,1'-Bicyclopentyl-1,1'-diol.

Experimental Protocol: Synthesis via Pinacol Coupling

• Reaction Setup : In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add anhydrous tetrahydrofuran (THF) as the solvent.

• Reagent Addition : Cool the flask in an ice bath and add zinc powder followed by the slow, dropwise addition of titanium tetrachloride (TiCl₄) under a nitrogen atmosphere. The mixture is typically stirred for a period to allow for the formation of the low-valent titanium species.

• Substrate Addition : A solution of cyclopentanone in anhydrous THF is then added dropwise to the reaction mixture.

• Reaction Progression : After the addition is complete, the reaction mixture is allowed to warm to room temperature and then refluxed for several hours to ensure the completion of the coupling reaction.

• Workup and Purification : Upon cooling, the reaction is quenched by the careful addition of an aqueous solution of potassium carbonate. The resulting mixture is filtered, and the organic layer is separated. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Isolation : The crude product is then purified by recrystallization or column chromatography to yield pure 1,1'-Bicyclopentyl-1,1'-diol.

Chemical Reactivity and Applications

The primary chemical utility of 1,1'-Bicyclopentyl-1,1'-diol lies in its susceptibility to undergo the pinacol rearrangement, a powerful acid-catalyzed transformation that converts 1,2-diols into ketones or aldehydes.[1]

The Pinacol Rearrangement

For 1,1'-Bicyclopentyl-1,1'-diol, this rearrangement provides an elegant route to spiro compounds, specifically spiro[4.5]decan-6-one.[1] The reaction is driven by the formation of a more stable carbocation intermediate through a 1,2-alkyl shift, which in this case, manifests as a ring expansion.

The mechanism proceeds through the following steps:

• Protonation : One of the hydroxyl groups is protonated by an acid catalyst, forming a good leaving group (water).

• Carbocation Formation : The protonated hydroxyl group departs as a water molecule, generating a tertiary carbocation.

• 1,2-Alkyl Shift (Ring Expansion) : A carbon-carbon bond from the adjacent cyclopentyl ring migrates to the electron-deficient carbocation center. This key step expands one of the five-membered rings into a six-membered ring, forming a resonance-stabilized oxonium ion.

• Deprotonation : A water molecule deprotonates the oxonium ion, regenerating the acid catalyst and yielding the final spiroketone product.

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Introduction: Elucidating Molecular Structure Through Vibrational Spectroscopy

An In-Depth Technical Guide to the Infrared Spectrum of 1,1'-Bicyclopentyl-1,1'-diol

1,1'-Bicyclopentyl-1,1'-diol is a symmetrical vicinal diol comprised of two cyclopentyl rings linked by a single carbon-carbon bond, with tertiary hydroxyl groups attached to each bridgehead carbon.[1] Its rigid, well-defined three-dimensional structure makes it a valuable building block in various fields, including asymmetric catalysis. Infrared (IR) spectroscopy serves as a powerful and rapid analytical technique for confirming the molecular structure of such compounds. By measuring the absorption of infrared radiation, which excites molecular vibrations, an IR spectrum provides a unique "fingerprint" of a molecule's functional groups and overall structure.

This technical guide offers a detailed interpretation of the key features expected in the IR spectrum of 1,1'-Bicyclopentyl-1,1'-diol. It is designed for researchers and scientists who require a deep, mechanistic understanding of how spectral data correlates with molecular properties, grounded in the principles of vibrational spectroscopy.

Molecular Structure and Key Vibrational Units

The structure of 1,1'-Bicyclopentyl-1,1'-diol dictates the types of molecular vibrations that will be IR-active. The molecule consists of two primary components: the saturated cyclopentane rings and the two tertiary hydroxyl (-OH) functional groups.

Caption: Molecular structure of 1,1'-Bicyclopentyl-1,1'-diol.

The primary IR-active vibrations will arise from:

• O-H stretching from the hydroxyl groups.

• C-O stretching from the tertiary alcohol framework.

• C-H stretching and bending from the sp³-hybridized carbons of the cyclopentyl rings.

• C-C stretching within the rings and between them.

Detailed Spectral Interpretation: A Region-by-Region Analysis

The analysis of an IR spectrum is most effectively performed by examining distinct regions where specific functional groups are known to absorb.

The Hydroxyl Region (3600-3200 cm⁻¹): The Impact of Hydrogen Bonding

The most prominent feature in the spectrum of 1,1'-Bicyclopentyl-1,1'-diol is expected to be the O-H stretching band.

• Expected Appearance: A very strong and notably broad absorption band located in the 3550-3200 cm⁻¹ range.[2][3]

• Causality: The shape and position of this band are dominated by intermolecular hydrogen bonding. In a condensed phase (solid or neat liquid), the hydroxyl groups of adjacent molecules form hydrogen bonds with one another. This interaction weakens the O-H covalent bond.[4] Since vibrational frequency is proportional to bond strength, a weaker bond vibrates at a lower frequency (lower wavenumber).[4][5] The "broad" nature of the peak arises because the sample contains a vast population of molecules with slightly different hydrogen-bonding strengths and geometries, creating a continuum of absorption frequencies rather than a single sharp peak.[2][4] In the absence of hydrogen bonding (e.g., in a very dilute solution in a non-polar solvent), a sharp, weaker "free" O-H peak would appear higher, around 3650-3600 cm⁻¹.[4][6]

Caption: Intermolecular hydrogen bonding between alcohol molecules.

The Aliphatic C-H Region (3000-2850 cm⁻¹)

This region provides confirmation of the saturated hydrocarbon structure of the cyclopentyl rings.

• Expected Appearance: Multiple strong, sharp absorption bands just below 3000 cm⁻¹, typically in the 2960-2850 cm⁻¹ range.[7]

• Causality: These bands are characteristic of the symmetric and asymmetric stretching vibrations of C-H bonds where the carbon is sp³-hybridized.[8][9] Because most organic molecules contain such bonds, this feature confirms the presence of the alkane framework but is not highly specific.[7] The absence of any significant peaks above 3000 cm⁻¹ would confidently rule out the presence of alkene (=C-H) or aromatic C-H bonds.[8]

The Fingerprint Region (1500-400 cm⁻¹): Diagnostic Vibrations

This complex region contains a wealth of structural information, including key diagnostic peaks and vibrations unique to the molecule's overall skeleton.

• C-O Stretching Vibration (approx. 1210-1100 cm⁻¹): This is a critical diagnostic band for identifying the alcohol type. For tertiary alcohols like 1,1'-Bicyclopentyl-1,1'-diol, the strong C-O stretching absorption appears at a higher wavenumber compared to primary (~1050 cm⁻¹) or secondary (~1100 cm⁻¹) alcohols.[6][10] The expected range for tertiary alcohols is generally between 1210 and 1100 cm⁻¹.[10]

  • Causality: The position of the C-O stretch is influenced by coupling with other vibrations. In a tertiary alcohol, the carbon atom is bonded to three other carbon atoms in addition to the oxygen. This increased mass and complex vibrational coupling leads to an increase in the frequency of the C-O stretch. This peak is typically strong and easily identifiable.[11]

• C-H Bending Vibrations (approx. 1470-1350 cm⁻¹): The CH₂ groups of the cyclopentyl rings will exhibit scissoring (bending) vibrations, typically appearing around 1465-1450 cm⁻¹.[8][12]

• Complex Skeletal Vibrations: The remainder of the fingerprint region will contain numerous overlapping peaks corresponding to C-C bond stretching and other complex bending and rocking vibrations. While difficult to assign individually, the overall pattern in this region is unique to 1,1'-Bicyclopentyl-1,1'-diol and can be used to confirm its identity by comparison with a reference spectrum.[8][13]

Summary of Expected IR Absorptions

The key diagnostic peaks for identifying 1,1'-Bicyclopentyl-1,1'-diol are summarized below.

Wavenumber (cm⁻¹)	Intensity	Band Shape	Vibrational Mode Assignment
3550 - 3200	Strong	Very Broad	O-H Stretch (H-Bonded)
2960 - 2850	Strong	Sharp	sp³ C-H Stretch
1470 - 1450	Medium	Sharp	CH₂ Scissoring (Bend)
1210 - 1100	Strong	Sharp	C-O Stretch (Tertiary Alcohol)

Experimental Protocol and Interpretation Workflow

To ensure the acquisition of a high-quality, trustworthy spectrum, a standardized experimental protocol is essential. For a solid sample like 1,1'-Bicyclopentyl-1,1'-diol, the Potassium Bromide (KBr) pellet method is a common and reliable choice.

Step-by-Step Methodology: KBr Pellet Preparation

• Drying: Gently dry both the sample and high-purity IR-grade KBr powder in an oven (e.g., at 110°C for 2-4 hours) and cool in a desiccator. This is critical to minimize the interference of a broad water O-H absorption band around 3450 cm⁻¹.[14]

• Grinding: Place approximately 1-2 mg of the diol sample and 100-200 mg of the dry KBr into an agate mortar.

• Mixing: Grind the mixture thoroughly with the pestle for several minutes until a fine, homogeneous powder with a consistency similar to flour is obtained. Inadequate mixing will result in poor spectral quality.

• Pressing: Transfer a portion of the powder to a pellet-pressing die. Apply pressure using a hydraulic press (typically 7-10 tons) for several minutes.

• Inspection: Carefully remove the die and extract the pellet. A good pellet should be thin and transparent or translucent.

• Analysis: Place the pellet in the spectrometer's sample holder. Collect a background spectrum of the empty sample compartment first, then collect the sample spectrum. The instrument software will automatically ratio these to produce the final absorbance or transmittance spectrum.

Logical Interpretation Workflow

The following workflow provides a systematic approach to interpreting the resulting spectrum.

Caption: A systematic workflow for the IR spectral analysis of 1,1'-Bicyclopentyl-1,1'-diol.

Conclusion

The infrared spectrum of 1,1'-Bicyclopentyl-1,1'-diol is characterized by a few dominant and highly diagnostic absorption bands. The presence of a very broad, strong O-H stretch around 3350 cm⁻¹, strong aliphatic C-H stretches just below 3000 cm⁻¹, and a strong C-O stretch in the 1210-1100 cm⁻¹ region collectively provide conclusive evidence for the tertiary diol structure. The unique pattern in the fingerprint region serves as a final validation of the compound's identity. By understanding the physical origins of these absorptions, researchers can confidently use IR spectroscopy for the rapid and accurate structural characterization of this and related molecules.

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An In-Depth Technical Guide to the Synthesis of 1,1'-Bicyclopentyl-1,1'-diol from Cyclopentanone

Abstract

This technical guide provides a comprehensive overview of the synthesis of 1,1'-bicyclopentyl-1,1'-diol from cyclopentanone, a classic example of a pinacol coupling reaction. Tailored for researchers, scientists, and professionals in drug development, this document delves into the mechanistic underpinnings of the reaction, offers a detailed, field-proven experimental protocol, and presents key analytical data for product characterization. The guide is structured to provide not just a procedural outline, but a causal understanding of the experimental choices, ensuring scientific integrity and reproducibility.

Introduction: The Significance of 1,1'-Bicyclopentyl-1,1'-diol and the Synthetic Challenge

1,1'-Bicyclopentyl-1,1'-diol, a symmetrical vicinal diol, is a valuable building block in organic synthesis.[1] Its rigid, bicyclic structure makes it an intriguing starting material for the synthesis of spirocyclic compounds and other complex molecular architectures relevant to medicinal chemistry and materials science. The primary route to this diol from cyclopentanone is the pinacol coupling reaction, a reductive dimerization of two ketone molecules.[2][3] This transformation, while conceptually straightforward, presents several practical challenges, including the choice of an appropriate reducing agent, control of reaction conditions to favor the desired diol over side products, and effective purification of the final product. This guide aims to provide a robust and reproducible methodology to overcome these challenges.

Mechanistic Insights: The Pinacol Coupling of Cyclopentanone

The synthesis of 1,1'-bicyclopentyl-1,1'-diol from cyclopentanone proceeds via a pinacol coupling mechanism, which is a reductive coupling of two carbonyl groups to form a 1,2-diol.[2] This reaction is typically mediated by a one-electron transfer from a reducing agent, such as magnesium metal.[3]

The key steps of the mechanism are as follows:

• Single-Electron Transfer (SET): The reaction is initiated by the transfer of a single electron from the surface of the magnesium metal to the carbonyl carbon of a cyclopentanone molecule. This forms a ketyl radical anion intermediate.

• Dimerization: Two of these highly reactive ketyl radical anions then dimerize, forming a carbon-carbon bond between the two former carbonyl carbons. This results in the formation of a magnesium pinacolate, a five-membered cyclic intermediate where the two oxygen atoms are coordinated to a Mg²⁺ ion.[3]

• Protonation: The final step involves the hydrolysis of the magnesium pinacolate upon the addition of water or a dilute acid. This breaks the oxygen-magnesium bonds and protonates the alkoxides to yield the final product, 1,1'-bicyclopentyl-1,1'-diol, and magnesium hydroxide as a byproduct.[3]

The choice of the reducing agent is critical. While various metals can be employed, magnesium is a common and effective choice.[3][4] To enhance the reactivity of magnesium, it is often activated, for instance, by amalgamation with mercuric chloride, which helps to remove the passivating oxide layer from the magnesium surface.

Caption: Reaction mechanism of the pinacol coupling of cyclopentanone.

Experimental Protocol

This protocol is adapted from established procedures for pinacol coupling reactions and is optimized for the synthesis of 1,1'-bicyclopentyl-1,1'-diol.

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Quantity	Purity
Cyclopentanone	C₅H₈O	84.12	10.0 g (0.119 mol)	≥99%
Magnesium turnings	Mg	24.31	3.0 g (0.123 mol)
Mercuric(II) chloride	HgCl₂	271.52	0.5 g	≥99.5%
Benzene	C₆H₆	78.11	100 mL	Anhydrous
Diethyl ether	(C₂H₅)₂O	74.12	As needed	Anhydrous
Saturated aq. NH₄Cl	NH₄Cl	53.49	As needed
Anhydrous Na₂SO₄	Na₂SO₄	142.04	As needed

Safety Precautions: This procedure involves hazardous materials. Mercuric chloride is highly toxic and should be handled with extreme care in a well-ventilated fume hood. Benzene is a known carcinogen. Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Step-by-Step Procedure

• Activation of Magnesium: In a dry 250 mL three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add the magnesium turnings (3.0 g).

• Add a solution of mercuric chloride (0.5 g) in 10 mL of anhydrous diethyl ether to the magnesium turnings. A vigorous reaction should ensue, leading to the formation of a gray amalgam.

• Reaction Setup: Once the initial reaction subsides, add 50 mL of anhydrous benzene to the flask.

• Addition of Cyclopentanone: Dissolve cyclopentanone (10.0 g) in 40 mL of anhydrous benzene and add this solution to the dropping funnel.

• Add the cyclopentanone solution dropwise to the stirred magnesium amalgam suspension over a period of 30-45 minutes. The reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux.

• Reaction Completion: After the addition is complete, continue to stir the reaction mixture at room temperature for an additional 2 hours, and then gently reflux for 1 hour to ensure the reaction goes to completion.

• Work-up: Cool the reaction mixture to room temperature. Cautiously add 50 mL of saturated aqueous ammonium chloride solution dropwise to quench the reaction and hydrolyze the magnesium pinacolate. This will result in the formation of a white precipitate of magnesium salts.

• Extraction: Transfer the entire mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Drying and Solvent Removal: Combine the organic layers and dry over anhydrous sodium sulfate. Filter the solution and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is a white solid. Recrystallize the solid from a suitable solvent system, such as a mixture of hexane and ethyl acetate, to obtain pure 1,1'-bicyclopentyl-1,1'-diol.

Caption: Experimental workflow for the synthesis of 1,1'-Bicyclopentyl-1,1'-diol.

Product Characterization and Data

Physical Properties

Property	Value	Source
Molecular Formula	C₁₀H₁₈O₂	[5]
Molecular Weight	170.25 g/mol	[5]
CAS Number	5181-75-9	[5]
Appearance	White solid
Melting Point	106-110 °C	[1]

Spectroscopic Data

The structure of the synthesized 1,1'-bicyclopentyl-1,1'-diol can be confirmed by standard spectroscopic techniques.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to be relatively simple due to the symmetry of the molecule. The spectrum should show multiplets for the methylene protons of the cyclopentyl rings and a singlet for the two hydroxyl protons. The chemical shifts will be in the aliphatic region.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will show distinct signals for the different carbon environments in the cyclopentyl rings. The quaternary carbons bonded to the hydroxyl groups will appear at a characteristic downfield shift.

• IR (Infrared) Spectroscopy: The IR spectrum will be characterized by a strong, broad absorption band in the region of 3200-3600 cm⁻¹, which is indicative of the O-H stretching of the hydroxyl groups. The spectrum will also show C-H stretching and bending vibrations for the aliphatic rings.

Spectroscopic Data	Expected Peaks/Signals
¹H NMR (CDCl₃)	Signals corresponding to the methylene protons of the cyclopentyl rings and the hydroxyl protons.
¹³C NMR (CDCl₃)	Signals for the quaternary carbons and the methylene carbons of the cyclopentyl rings.
IR (KBr, cm⁻¹)	~3400 (broad, O-H stretch), ~2950 (C-H stretch), ~1450 (C-H bend)

Discussion and Conclusion

The pinacol coupling of cyclopentanone to yield 1,1'-bicyclopentyl-1,1'-diol is a robust and reliable synthetic method. The use of magnesium amalgam provides an effective means of initiating the single-electron transfer necessary for the coupling reaction. Careful control of the reaction conditions, particularly the rate of addition of cyclopentanone and the exclusion of moisture, is crucial for achieving a good yield of the desired diol. The work-up and purification by recrystallization are straightforward and yield a product of high purity.

This in-depth guide provides a comprehensive framework for the successful synthesis and characterization of 1,1'-bicyclopentyl-1,1'-diol. The detailed protocol and mechanistic insights are intended to empower researchers to confidently perform this synthesis and utilize the product in their subsequent research endeavors.

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Introduction: Forging C-C Bonds from a Carbonyl Precursor

An In-depth Technical Guide to the Reductive Coupling of Cyclopentanone: Mechanisms, Protocols, and Field-Proven Insights

The reductive coupling of ketones, particularly cyclic variants like cyclopentanone, represents a cornerstone transformation in synthetic organic chemistry. It provides a powerful and direct method for constructing carbon-carbon bonds, enabling the synthesis of complex carbocyclic frameworks from simple, readily available precursors. For researchers in materials science and drug development, mastering these reactions unlocks access to novel molecular architectures, from symmetrical dimers to intricate polycyclic systems. This guide moves beyond a simple recitation of facts to provide a deep, mechanistic understanding of the core processes, grounded in field-proven experimental choices and causality. We will dissect the two primary pathways for cyclopentanone coupling—the deoxygenative McMurry reaction to form an alkene and the hydroxylative Pinacol coupling to form a 1,2-diol—offering not just the "how," but the critical "why" behind each procedural step.

Core Mechanistic Pathways: A Tale of Two Couplings

The fate of cyclopentanone under reductive conditions is dictated primarily by the choice of metal reagent and reaction conditions. Low-valent titanium reagents drive the reaction towards complete deoxygenation to yield cyclopentylidenecyclopentane, while other reducing metals like magnesium or samarium(II) iodide typically arrest the reaction at the 1,2-diol stage, yielding 1,1'-dihydroxy-1,1'-bicyclopentyl.

The McMurry Reaction: From Ketone to Alkene

The McMurry reaction is a powerful method for the reductive coupling of aldehydes and ketones to form alkenes, a transformation that is particularly effective for synthesizing sterically hindered and symmetrical olefins.[1][2] The reaction is driven by the high oxophilicity of a low-valent titanium (LVT) species, which is typically generated in situ.[3]

Mechanism: The process unfolds in two major stages: the initial formation of a carbon-carbon bond to create a titanium pinacolate, followed by deoxygenation to furnish the final alkene.[1][4]

• Generation of Low-Valent Titanium (LVT): The active LVT species, often considered to be Ti(0), is prepared by reducing a titanium halide, such as TiCl₃ or TiCl₄, with a strong reducing agent like a Zn-Cu couple, LiAlH₄, or lithium metal. This creates a heterogeneous black slurry of active titanium in a solvent like tetrahydrofuran (THF).[5]

• Single-Electron Transfer (SET) and Ketyl Radical Formation: Two molecules of cyclopentanone coordinate to the surface of the LVT. A single-electron transfer from the titanium to each carbonyl group generates two ketyl radical anions.

• Dimerization to a Pinacolate: These highly reactive ketyl radicals rapidly dimerize on the titanium surface, forming a carbon-carbon bond and yielding a titanium-bound pinacolate dianion intermediate.[6]

• Deoxygenation: At elevated temperatures (typically reflux), the titanium pinacolate undergoes deoxygenation. The strong Ti-O bonds that are formed provide the thermodynamic driving force for this step, cleaving the C-O bonds and releasing the final alkene product, cyclopentylidenecyclopentane.

The ability to isolate the pinacol intermediate at lower temperatures provides strong evidence for this stepwise mechanism.[4]

Caption: McMurry reaction mechanism for cyclopentanone coupling.

The Pinacol Coupling: A Diol-Forming Dimerization

The Pinacol coupling reaction creates a vicinal diol (a 1,2-diol) through the reductive dimerization of a ketone or aldehyde.[7] Unlike the McMurry reaction, this process does not proceed to the alkene and is often promoted by metals such as magnesium, zinc, or samarium(II) iodide.[8][9]

Mechanism: The mechanism is initiated by a similar single-electron reduction but terminates after the C-C bond formation and protonation.

• Single-Electron Reduction: An electron donor, such as magnesium metal, transfers one electron to the carbonyl group of cyclopentanone, forming a ketyl radical anion.[7]

• Radical Dimerization: Two of these ketyl radical anions couple to form a pinacolate dianion, a vicinal dialkoxide.[8] With magnesium as the reductant, a five-membered cyclic intermediate is formed where both oxygen atoms coordinate to the Mg²⁺ ion.[7]

• Protonation: The reaction is quenched with a proton source (e.g., water or dilute acid) during workup. This protonates the dialkoxide to yield the final 1,2-diol product, 1,1'-dihydroxy-1,1'-bicyclopentyl.[7]

A key consideration in Pinacol couplings is the diastereoselectivity, as the formation of two new stereocenters can lead to both meso and dl diastereomers. The ratio is influenced by factors such as the metal cation, solvent, and steric hindrance of the substrate.

Caption: Generalized mechanism of the Pinacol coupling reaction.

Experimental Protocols and Field-Proven Insights

The successful execution of these couplings hinges on rigorous adherence to anhydrous and anaerobic conditions, as both the low-valent metal reagents and the radical intermediates are highly sensitive to oxygen and protic sources.

Protocol 1: McMurry Coupling of Cyclopentanone

This protocol describes a typical procedure for the deoxygenative coupling of cyclopentanone to cyclopentylidenecyclopentane using a TiCl₄/Zn system.

Materials & Equipment:

• Three-necked round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer

• Inert atmosphere line (Argon or Nitrogen)

• Anhydrous Tetrahydrofuran (THF)

• Titanium(IV) chloride (TiCl₄)

• Zinc dust

• Cyclopentanone

• 10% Aqueous K₂CO₃ solution

Step-by-Step Methodology:

• Apparatus Setup: Assemble the glassware and flame-dry under vacuum. Allow to cool to room temperature under a positive pressure of inert gas.

• LVT Reagent Preparation: To the flask, add zinc dust (4.0 eq) and anhydrous THF. Cool the slurry to 0 °C in an ice bath. Add TiCl₄ (2.0 eq) dropwise via syringe or dropping funnel. Causality: The slow addition is crucial to control the exothermic reaction. The mixture will turn from yellow to black, indicating the formation of the active LVT species.[5]

• Activation: Remove the ice bath and heat the black slurry at reflux for 2 hours to ensure full activation of the titanium reagent.

• Carbonyl Addition: Cool the mixture back to room temperature. Add a solution of cyclopentanone (1.0 eq) in anhydrous THF dropwise to the LVT slurry.

• Reaction: Heat the reaction mixture to reflux and maintain for 8-12 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: Cool the reaction to room temperature and quench by the slow, dropwise addition of 10% aqueous K₂CO₃ solution until gas evolution ceases. Causality: This step neutralizes the reaction and breaks down the titanium complexes into filterable solids (TiO₂).

• Purification: Filter the mixture through a pad of Celite®, washing the filter cake with ether or ethyl acetate. Separate the organic layer from the filtrate, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the resulting crude oil by column chromatography or distillation to yield cyclopentylidenecyclopentane.

Caption: Experimental workflow for the McMurry coupling reaction.

Causality Behind Experimental Choices

• Choice of Reagent System: The classic McMurry reagent (TiCl₃/LiAlH₄) is highly effective, but the use of TiCl₄ with zinc is often preferred due to the lower cost and easier handling of zinc dust compared to LiAlH₄. The reactivity of the LVT species is paramount; insufficiently reduced titanium will favor pinacol formation over deoxygenation.

• Solvent: THF is the solvent of choice for most McMurry reactions.[6] Its ability to coordinate with titanium species helps to solubilize key intermediates like the titanium pinacolate, facilitating the reaction.[6] Dimethoxyethane (DME) is an alternative that can be used for higher-temperature reactions.[6]

• Temperature Control: The reaction temperature is a critical control point. Performing the initial coupling at low temperatures can allow for the isolation of the pinacol product.[4] Driving the reaction to the alkene requires elevated temperatures (reflux) to provide the activation energy for the deoxygenation step.[1]

Quantitative Data Summary

While yields are highly substrate- and condition-dependent, the following table provides a general overview of what can be expected for the reductive coupling of simple ketones.

Reaction Name	Reagent System	Substrate	Primary Product	Typical Yield Range	Reference(s)
McMurry Coupling	TiCl₄ / Zn	Cyclopentanone	Cyclopentylidenecyclopentane (Alkene)	60-85%	,
McMurry Coupling	TiCl₃ / LiAlH₄	Aliphatic Ketones	Symmetrical Alkene	70-90%	[6],[10]
Pinacol Coupling	Mg / HgCl₂	Acetone	2,3-Dimethyl-2,3-butanediol (Diol)	45-65%	[7]
Pinacol Coupling	SmI₂ / THF	Aromatic Ketones	1,2-Diol	80-95%	[9]
Pinacol Coupling	InCl₃ / Al (aq.)	1,6-Diketones	Cyclopentanediol	50-75%	[9]

Conclusion and Outlook

The reductive coupling of cyclopentanone is a testament to the power of single-electron transfer chemistry in forging robust carbon-carbon bonds. The McMurry and Pinacol reactions, while mechanistically related, offer divergent pathways to either alkenes or 1,2-diols, respectively. The choice between these pathways is a deliberate one, controlled by the judicious selection of metal reductants and reaction temperatures. For the synthetic chemist in drug discovery or materials science, a thorough understanding of the underlying mechanisms—from ketyl radical formation to pinacolate intermediates—is not merely academic. It is the key to troubleshooting reactions, optimizing yields, and rationally designing synthetic routes to novel and valuable molecules. As catalysis continues to evolve, the development of more efficient, selective, and environmentally benign low-valent metal systems will further expand the synthetic utility of these foundational reactions.

References

• Organic Chemistry Portal. (n.d.). Titanium (low valent). Retrieved from [Link]

• Kerr, D. J., White, J. M., & Flynn, B. L. (2010). A Reductive-Coupling plus Nazarov Cyclization Sequence in the Asymmetric Synthesis of Five-Membered Carbocycles. The Journal of Organic Chemistry, 75(20), 7073–7084.
• Ephrem, G., et al. (2013). Application of the McMurry Coupling Reaction in the Synthesis of Tri- and Tetra-arylethylene Analogues as Potential Cancer Chemotherapeutic Agents. Molecules, 18(12), 14757-14774.
• Yuliana, N. N., et al. (2022). Recent advances of carbonyl olefination via McMurry coupling reaction. RSC Advances, 12, 14589-14603.

• ResearchGate. (n.d.). General steps in the McMurry coupling reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Pinacol coupling reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cyclopentenone synthesis. Retrieved from [Link]

• D'Andrea, S., et al. (1998). On the mechanism of the titanium-induced reductive coupling of ketones to olefins. The Journal of Organic Chemistry, 63(10), 3468-3470.
• Montgomery, J. (2004). Regioselective Reductive Cross-Coupling Reactions of Unsymmetrical Alkynes. Accounts of Chemical Research, 37(7), 488-498.

• Ashenhurst, J. (2023). The Pinacol Rearrangement. Master Organic Chemistry. Retrieved from [Link]

• Ashenhurst, J. (2015). Reactions of Grignard Reagents. Master Organic Chemistry. Retrieved from [Link]

• Streuff, J., et al. (2021). Kinetic Analysis Uncovers Hidden Autocatalysis and Inhibition Pathways in Titanium(III)-Catalyzed Ketone–Nitrile Couplings.

• ResearchGate. (n.d.). The Application of Low-Valent Titanium Reagents in Organic Synthesis. Retrieved from [Link]

• Organic Syntheses. (n.d.). Reductive coupling of carbonyls to alkenes. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pinacol Coupling Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cyclopentanone synthesis. Retrieved from [Link]

• Wang, C., et al. (2022). Nickel-Catalyzed Reductive Coupling of γ-Metalated Ketones with Unactivated Alkyl Bromides. Organic Letters, 24(22), 4051–4056.

• Miss Chemistry. (2020, September 21). NR13 McMURRY reaction mechanism. YouTube. Retrieved from [Link]

• D'Accolti, L., & Fusco, C. (2012). New Advances in Titanium-Mediated Free Radical Reactions. Molecules, 17(10), 11439-11469.

• ChemistNate. (2014, September 15). The Grignard Reaction Mechanism. Chemistry Steps. Retrieved from [Link]

• Zhou, L., et al. (2012). Diastereoselective Synthesis of Cyclopentanediols by InCl3/Al Mediated Intramolecular Pinacol Coupling Reaction in Aqueous Media. Molecules, 17(9), 10406-10417.
• Ghorai, M. K., et al. (2023). Cobalt-catalyzed diastereo- and enantioselective reductive coupling of cyclobutenes and aldehydes through umpolung reactivity. Chemical Science, 14(34), 9205-9212.

• Organic Syntheses. (n.d.). Cyclopentanone. Retrieved from [Link]

• JoVE. (2023). Alkenes via Reductive Coupling of Aldehydes or Ketones: McMurry Reaction. Retrieved from [Link]

• ChemTube3D. (n.d.). Pinacol Coupling. Retrieved from [Link]

• Schafer, D. F., & Rothwell, I. P. (2000). SYNTHESIS AND REACTIVITY OF WELL-CHARACTERIZED LOW-VALENT TITANIUM SPECIES. Main Group Chemistry, 3(1-2), 135-144.

• ChemistNate. (2014, September 15). Grignard Reagent and Aldehyde (or Ketone) (Mechanism). YouTube. Retrieved from [Link]

• Gutierrez, O., et al. (2018). Stereospecific Intramolecular Reductive Cross-Electrophile Coupling Reactions for Cyclopropane Synthesis. Journal of the American Chemical Society, 140(1), 154-157.

• ResearchGate. (n.d.). Low-Valent Titanium-Mediated Reductive Coupling of Carbonyl Compounds. Retrieved from [Link]

• Gansäuer, A., & Hildebrandt, H. (2019). A Guide to Low-Valent Titanocene Complexes as Tunable Single-Electron Transfer Catalysts for Applications in Organic Chemistry. Chemistry – A European Journal, 25(34), 7949-7957.

• Wikipedia. (n.d.). Grignard reaction. Retrieved from [Link]

• Fürstner, A., et al. (1997). "Site Selective" Formation of Low-Valent Titanium Reagents: An "Instant" Procedure for the Reductive Coupling of Oxo Amides to Indoles. The Journal of Organic Chemistry, 62(8), 2332-2333.

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• 3. researchgate.net [researchgate.net]
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• 10. youtube.com [youtube.com]

An In-Depth Spectroscopic Guide to 1,1'-Bicyclopentyl-1,1'-diol for Advanced Drug Development

Introduction: The Structural Significance of 1,1'-Bicyclopentyl-1,1'-diol

1,1'-Bicyclopentyl-1,1'-diol, with the chemical formula C₁₀H₁₈O₂, is a symmetrical vicinal diol of significant interest in synthetic organic chemistry.[1] Its structure features two cyclopentyl rings connected by a single carbon-carbon bond at their respective C1 positions, with a hydroxyl group attached to each of these bridgehead carbons.[1] This unique arrangement, where the hydroxyl-bearing carbons are quaternary, makes it a valuable precursor in the synthesis of complex molecules, including spiro compounds via the pinacol rearrangement.[1]

Accurate and unambiguous characterization of this molecule is paramount for its effective use in multi-step syntheses. Spectroscopic methods provide a powerful, non-destructive means to confirm the identity, purity, and structure of 1,1'-Bicyclopentyl-1,1'-diol. This guide delves into the core spectroscopic techniques used for its characterization: Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). We will explore the theoretical underpinnings of each technique, provide detailed experimental protocols, and interpret the resulting spectral data to build a complete structural picture of the molecule.

Foundational Molecular and Physical Properties

A thorough understanding of the basic properties of 1,1'-Bicyclopentyl-1,1'-diol is essential for its handling and analysis.

Property	Value	Source
Molecular Formula	C₁₀H₁₈O₂	PubChem[2]
Molecular Weight	170.25 g/mol	PubChem[2]
IUPAC Name	1-(1-hydroxycyclopentyl)cyclopentan-1-ol	PubChem[2]
CAS Number	5181-75-9	PubChem[2]
Appearance	White to off-white crystalline solid	(Typical)
Melting Point	102-105 °C	(Typical)

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Carbon-Hydrogen Framework

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, we can map out the connectivity and chemical environment of each atom within the molecule.

A. ¹H NMR Spectroscopy: A Proton's Perspective

Theoretical Basis: ¹H NMR spectroscopy provides information about the number of different types of protons, their relative numbers, and their proximity to other protons. The chemical shift (δ) of a proton is influenced by its local electronic environment. Due to the symmetrical nature of 1,1'-Bicyclopentyl-1,1'-diol, we expect a simplified spectrum.

Anticipated ¹H NMR Spectrum: Due to the molecule's C₂ symmetry, the two cyclopentyl rings are chemically equivalent. Within each ring, the protons on the four methylene (CH₂) groups are also equivalent. This leads to a simplified spectrum with two main signals:

• Hydroxyl Protons (-OH): A singlet whose chemical shift can vary depending on the solvent, concentration, and temperature due to hydrogen bonding.

• Cyclopentyl Protons (-CH₂-): A complex multiplet representing the 16 protons of the two cyclopentyl rings.

Experimental Protocol: ¹H NMR

• Sample Preparation: Dissolve approximately 5-10 mg of 1,1'-Bicyclopentyl-1,1'-diol in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup:

  • Use a spectrometer operating at a frequency of 300 MHz or higher for better resolution.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12 ppm).

  • Acquire the spectrum using a sufficient number of scans to obtain a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID).

  • Phase the spectrum to obtain pure absorption peaks.

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

  • Integrate the signals to determine the relative number of protons.

dot

Caption: Workflow for ¹H NMR analysis.

B. ¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Theoretical Basis: ¹³C NMR spectroscopy provides information about the different types of carbon atoms in a molecule. Due to the low natural abundance of the ¹³C isotope, proton decoupling is typically used to simplify the spectrum and enhance the signal, resulting in a spectrum where each unique carbon atom appears as a single line.

Anticipated ¹³C NMR Spectrum: Given the symmetry of 1,1'-Bicyclopentyl-1,1'-diol, we expect to see three distinct signals in the proton-decoupled ¹³C NMR spectrum:

• Quaternary Carbons (C-OH): A signal for the two equivalent carbons bonded to the hydroxyl groups. These typically appear further downfield.

• Methylene Carbons (α-CH₂): A signal for the four methylene carbons adjacent to the quaternary carbons.

• Methylene Carbons (β-CH₂): A signal for the four methylene carbons further away from the quaternary carbons.

Experimental Protocol: ¹³C NMR

• Sample Preparation: Prepare a more concentrated sample than for ¹H NMR (e.g., 20-50 mg in 0.5-0.7 mL of deuterated solvent) to compensate for the lower sensitivity of the ¹³C nucleus.

• Instrument Setup:

  • Use a broadband probe tuned to the ¹³C frequency.

  • Employ proton decoupling to simplify the spectrum and provide a Nuclear Overhauser Effect (NOE) enhancement of the signals.

  • Set a wider spectral width (typically 0-220 ppm).

  • A longer acquisition time and a greater number of scans are required compared to ¹H NMR.

• Data Processing: The data processing steps are analogous to those for ¹H NMR, involving Fourier transformation, phasing, and calibration.

dot

Caption: Expected ¹³C NMR signals and their origins.

II. Infrared (IR) Spectroscopy: Identifying Functional Groups

Theoretical Basis: IR spectroscopy measures the vibrations of bonds within a molecule. Different types of bonds absorb infrared radiation at characteristic frequencies, allowing for the identification of functional groups. For 1,1'-Bicyclopentyl-1,1'-diol, the most prominent features will be associated with the hydroxyl (-OH) and alkane (C-H and C-C) groups.

Anticipated IR Spectrum:

• O-H Stretch: A strong, broad absorption band in the region of 3550-3200 cm⁻¹, characteristic of hydrogen-bonded hydroxyl groups.

• C-H Stretch: Strong absorptions just below 3000 cm⁻¹, typically in the 2950-2850 cm⁻¹ range, corresponding to the C-H stretching vibrations of the cyclopentyl rings.

• C-O Stretch: A medium to strong absorption in the 1200-1000 cm⁻¹ region, indicating the C-O single bond.

• Fingerprint Region: The region below 1500 cm⁻¹ will contain a complex pattern of absorptions from C-H bending and C-C stretching vibrations, which are unique to the molecule and serve as a "fingerprint" for identification.

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

• Sample Preparation: Place a small amount of the solid 1,1'-Bicyclopentyl-1,1'-diol sample directly onto the ATR crystal.

• Instrument Setup:

  • Ensure the ATR crystal is clean by taking a background spectrum of the empty crystal.

  • Apply pressure to ensure good contact between the sample and the crystal.

• Data Acquisition: Collect the spectrum, typically by co-adding multiple scans to improve the signal-to-noise ratio.

• Data Processing: The resulting spectrum is typically displayed as transmittance or absorbance versus wavenumber (cm⁻¹).

dot

Caption: Workflow for ATR-IR analysis.

III. Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Theoretical Basis: Mass spectrometry provides information about the mass-to-charge ratio (m/z) of ions. In its most common form, electron ionization (EI), a molecule is bombarded with high-energy electrons, causing it to ionize and often fragment in a characteristic pattern. This allows for the determination of the molecular weight and provides clues about the molecule's structure.

Anticipated Mass Spectrum:

• Molecular Ion (M⁺): A peak corresponding to the intact molecule with one electron removed. For 1,1'-Bicyclopentyl-1,1'-diol, this would be at an m/z of 170.

• Fragmentation Pattern: The molecular ion is often unstable and will fragment. Common fragmentation pathways for diols include the loss of water (M-18) and cleavage of the C-C bond between the two rings. The most abundant fragment is often the base peak. For 1,1'-Bicyclopentyl-1,1'-diol, a prominent peak at m/z 85 is often observed, corresponding to a cyclopentanol-derived cation.[2]

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Dissolve a small amount of the sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• Instrument Setup:

  • GC: Inject the sample into the GC, where it is vaporized and separated from any impurities on a capillary column. A temperature gradient is typically used to elute the compound.

  • MS: The eluent from the GC is directed into the ion source of the mass spectrometer (typically an EI source). The resulting ions are separated by their m/z ratio in a mass analyzer and detected.

• Data Acquisition and Processing: The mass spectrum is recorded for the GC peak corresponding to 1,1'-Bicyclopentyl-1,1'-diol. The resulting data is a plot of relative ion abundance versus m/z.

dot

Caption: Plausible fragmentation pathway in EI-MS.

Conclusion: A Unified Spectroscopic Portrait

The combination of NMR, IR, and Mass Spectrometry provides a comprehensive and self-validating characterization of 1,1'-Bicyclopentyl-1,1'-diol. ¹H and ¹³C NMR confirm the carbon-hydrogen framework and the molecule's inherent symmetry. IR spectroscopy provides definitive evidence for the presence of the key hydroxyl and alkane functional groups. Finally, Mass Spectrometry confirms the molecular weight and offers insight into the molecule's stability and fragmentation patterns. By integrating the data from these distinct yet complementary techniques, researchers can confidently verify the structure and purity of 1,1'-Bicyclopentyl-1,1'-diol, ensuring its suitability for downstream applications in drug discovery and development.

References

• PubChem. (n.d.). 1,1'-Bicyclopentyl-1,1'-diol. National Center for Biotechnology Information. Retrieved from [Link]

• NIST. (n.d.). 1,1'-Bicyclopentyl. In NIST Chemistry WebBook. National Institute of Standards and Technology. Retrieved from [Link]

• ResearchGate. (2020). The crystal structure of bi-1,1′-cyclopentane-1,1′-diol, C10H18O2. Retrieved from [Link]

Sources

• 1. 1,1'-Bicyclopentyl-1,1'-diol | 5181-75-9 | Benchchem [benchchem.com]
• 2. 1,1'-Bicyclopentyl-1,1'-diol | C10H18O2 | CID 291783 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols: Lewis Acid Catalysts for the Pinacol Rearrangement of Vicinal Diols

Introduction: Reimagining a Classic Rearrangement

The pinacol rearrangement, a classic acid-catalyzed conversion of vicinal (1,2-) diols to ketones or aldehydes, has been a cornerstone of organic synthesis for over a century.[1] First described by Wilhelm Rudolph Fittig in 1860, this reaction provides a powerful method for carbon skeleton modification, notably for the creation of valuable quaternary carbon centers and spirocyclic systems.[1][2][3]

Traditionally, this rearrangement is performed using strong Brønsted acids like sulfuric acid (H₂SO₄).[4] However, these harsh conditions often limit the reaction's applicability, especially for substrates bearing sensitive functional groups. Common side reactions include dehydration to form dienes and allylic alcohols, which can significantly lower the yield of the desired carbonyl product.[5]

The advent of Lewis acid catalysis has revolutionized the pinacol rearrangement, offering a milder, more selective, and highly efficient alternative.[6] Lewis acids, such as metal halides and triflates, can facilitate the rearrangement under significantly gentler conditions, broadening the substrate scope and providing chemists with greater control over the reaction's outcome. This guide provides an in-depth exploration of Lewis acid catalysts for the pinacol rearrangement, detailing the underlying mechanistic principles, comparing various catalytic systems, and offering field-tested protocols for practical application.

The Lewis Acid-Catalyzed Mechanism: A Path to Higher Selectivity

The efficacy of a Lewis acid in promoting the pinacol rearrangement stems from its ability to coordinate with one of the diol's hydroxyl groups. This coordination transforms the hydroxyl into a superior leaving group, facilitating its departure without the need for strong protic acids.

The generally accepted mechanism proceeds through several key steps:

• Coordination: The Lewis acid (LA) reversibly coordinates to one of the hydroxyl oxygen atoms of the vicinal diol.

• Carbocation Formation: The activated C-O bond cleaves, releasing the [LA-OH]⁻ complex and generating a carbocation intermediate. The reaction pathway overwhelmingly favors the formation of the more stable carbocation. For instance, in an unsymmetrical diol, the hydroxyl group that can leave to form a tertiary, benzylic, or allylic carbocation will do so in preference to one that would form a primary or secondary carbocation.[3]

• 1,2-Migratory Shift: A substituent (alkyl, aryl, or hydride) from the adjacent carbon migrates to the electron-deficient carbocation center. This is the key rearrangement step.

• Formation of the Oxonium Ion: The migration is driven by the formation of a highly stable, resonance-stabilized oxonium ion, where the positive charge is delocalized onto the remaining oxygen atom, satisfying the octet rule for all atoms.[2][7][8] This is the thermodynamic driving force for the rearrangement.[2]

• Deprotonation/Hydrolysis: The resulting protonated carbonyl (or its Lewis acid adduct) is then deprotonated or hydrolyzed during workup to yield the final ketone or aldehyde product and regenerate the catalyst.

This Lewis acid-mediated pathway avoids the high temperatures and strongly acidic media of the classical method, thereby preserving sensitive functionalities and preventing unwanted side reactions.[3]

Caption: Figure 2: General Experimental Workflow for Lewis Acid-Catalyzed Rearrangements.

Protocol 1: Sc(OTf)₃-Catalyzed Rearrangement of a 1,2-Diaryl Diol

This protocol is adapted from demonstrated procedures for diaryl systems and is ideal for substrates that can form a stabilized benzylic carbocation. [9]

• Materials:

  • 1,2-Diaryl-1,2-ethanediol substrate (e.g., hydrobenzoin) (1.0 mmol)

  • Scandium(III) triflate (Sc(OTf)₃) (0.1 mmol, 10 mol%)

  • Anhydrous nitromethane (MeNO₂) or acetonitrile (CH₃CN) (5 mL)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Dichloromethane (CH₂Cl₂) or Ethyl Acetate for extraction

• Procedure:

  • To a flame-dried round-bottom flask under a nitrogen atmosphere, add the 1,2-diaryl diol (1.0 mmol) and Sc(OTf)₃ (0.1 mmol).

  • Add anhydrous nitromethane (5 mL) via syringe.

  • Heat the reaction mixture to the desired temperature (e.g., 80-115 °C) with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature.

  • Quench the reaction by slowly adding saturated NaHCO₃ solution (10 mL).

  • Transfer the mixture to a separatory funnel and extract with CH₂Cl₂ (3 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the desired ketone.

Protocol 2: BF₃·OEt₂-Mediated Rearrangement at Low Temperature

This protocol is suitable for more reactive substrates or when precise temperature control is needed to enhance selectivity.

• Materials:

  • Vicinal diol substrate (1.0 mmol)

  • Boron trifluoride etherate (BF₃·OEt₂) (1.1 mmol, 1.1 eq), freshly distilled

  • Anhydrous dichloromethane (CH₂Cl₂) (10 mL)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Add the vicinal diol (1.0 mmol) to a flame-dried, three-neck flask equipped with a thermometer and under a nitrogen atmosphere.

  • Dissolve the diol in anhydrous CH₂Cl₂ (10 mL).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add BF₃·OEt₂ (1.1 mmol) dropwise via syringe over 10 minutes, ensuring the internal temperature does not rise significantly.

  • Stir the mixture at -78 °C for 1-2 hours.

  • Allow the reaction to slowly warm to room temperature and stir for an additional hour, or until TLC indicates consumption of the starting material.

  • Carefully quench the reaction by slowly pouring it into a beaker containing ice and saturated NaHCO₃ solution.

  • Transfer to a separatory funnel, separate the layers, and extract the aqueous phase with CH₂Cl₂ (2 x 15 mL).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the residue by flash chromatography.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No Reaction / Low Conversion	1. Inactive catalyst (degraded by moisture). 2. Insufficient temperature. 3. Highly unreactive substrate.	1. Use a fresh bottle of Lewis acid or purify/distill it before use. 2. Gradually increase reaction temperature. 3. Switch to a stronger Lewis acid (e.g., from ZnCl₂ to Sc(OTf)₃).
Formation of Side Products (e.g., dienes)	1. Reaction temperature is too high. 2. Catalyst is too harsh for the substrate. 3. Prolonged reaction time.	1. Lower the reaction temperature. 2. Use a milder Lewis acid. 3. Monitor the reaction closely and quench as soon as the starting material is consumed.
Poor Regioselectivity	1. Similar stability between the two possible carbocation intermediates. 2. Thermodynamic vs. kinetic control issues.	1. Modify the substrate to increase the stability difference. 2. Adjust the temperature; lower temperatures often favor the kinetically preferred product. 3. Screen different Lewis acids, as their coordination can influence selectivity.

Conclusion and Future Outlook

Lewis acid catalysis has fundamentally improved the pinacol rearrangement, transforming it into a highly reliable and versatile tool for modern organic synthesis. By offering milder conditions and greater control over selectivity, these catalysts enable the construction of complex molecular architectures that were previously inaccessible. The ongoing development of novel Lewis acid systems, including chiral catalysts for enantioselective rearrangements and recyclable heterogeneous catalysts, promises to further expand the synthetic utility of this classic transformation, paving the way for more efficient and sustainable chemical manufacturing in the pharmaceutical and materials science industries.

References

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• Ashenhurst, J. (2023). Pinacol Rearrangement. Master Organic Chemistry. Available at: [Link]

• Draw the mechanism for the acid-catalyzed pinacol rearrangement. (n.d.). Pearson+. Available at: [Link]

• Pinacol Rearrangement Reaction of Diols into Ketones | Video Summary and Q&A. (2023). Glasp. Available at: [Link]

• Pinacol Rearrangement. (n.d.). SynArchive. Available at: [Link]

• Pinacol Rearrangement. (n.d.). NROChemistry. Available at: [Link]

• The pinacol rearrangement: Is the reaction of 1,2-diol 'pinacol' with acid, gives pinacolone by rearrangement. (2023). Al-Mustaqbal University College. Available at: [Link]

• Advances and Perspectives in Pinacol Rearrangement Reactions: A Comprehensive Review. (2023). International Journal for Multidisciplinary Research. Available at: [Link]

• Pinacol Rearrangement. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Pinacol Rearrangement Reaction of Diols into Ketones. (2023). YouTube. Available at: [Link]

• Scandium(III)‐Triflate‐Catalyzed Pinacol‐Pinacolone Rearrangement and Cyclization of 1,2‐Diaryl‐1,2‐Ethanediol. (2020). ResearchGate. Available at: [Link]

• Pinacol Rearrangement. (n.d.). Chemistry Steps. Available at: [Link]

• Pinacol Pinacolone Rearrangement Process. (n.d.). BYJU'S. Available at: [Link]

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• Cationic Rearrangements. (n.d.). Michigan State University Chemistry. Available at: [Link]

• BF3-Et2O mediated skeletal rearrangements of norbornyl appended cyclopentanediols. (2017). Royal Society of Chemistry. Available at: [Link]

• Synthetic applications of scandium(III) triflate‐catalyzed rearrangement. (2020). ResearchGate. Available at: [Link]

• BF3-Oet2/Et3SiH-Mediated Rearrangement of 4-Aryl-5,5-Diphenylazapan-4-Ols. (2007). ResearchGate. Available at: [Link]

• Scandium Triflate-Catalyzed Aromatic Aldehydic C-H Activation. (2018). Bridgewater College Digital Commons. Available at: [Link]

• Recent Developments in Enantioselective Scandium-Catalyzed Transformations. (2022). MDPI. Available at: [Link]

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Application and Protocol Guide: 1,1'-Bicyclopentyl-1,1'-diol as a Precursor for Advanced Polymer Synthesis

Abstract

This document provides a detailed guide for researchers, scientists, and drug development professionals on the utilization of 1,1'-bicyclopentyl-1,1'-diol as a monomer for the synthesis of novel polyesters and polycarbonates. The unique gem-dicycloaliphatic structure of this diol introduces a "cardo" architecture to the polymer backbone, which can significantly enhance thermal stability, solubility, and mechanical properties.[1][2] This guide offers exemplary, detailed protocols for the synthesis of the monomer itself, followed by its polymerization into high-performance materials. While direct polymerization of this specific diol is not widely documented, the protocols herein are based on well-established principles of step-growth polymerization and are intended to serve as a robust starting point for further research and development.

Introduction: The "Cardo" Advantage in Polymer Chemistry

The relentless pursuit of advanced materials with superior performance characteristics has led to the exploration of complex monomer architectures. "Cardo" polymers, derived from the Latin word for "loop," are a class of materials where a bulky, cyclic side group is pendant to the polymer backbone, with the connecting atom being a quaternary carbon.[1][2] This unique structural feature imparts several desirable properties:

• Enhanced Thermal Stability: The steric hindrance caused by the bulky cardo group restricts the rotational motion of the polymer chain, leading to a more rigid structure and a higher glass transition temperature (Tg).[2]

• Improved Solubility: The disruption of close chain packing by the cardo group increases the free volume within the polymer matrix, which often leads to improved solubility in common organic solvents.[2] This is a significant advantage, particularly for otherwise intractable aromatic polymers.

• Modified Mechanical Properties: The rigid nature of the cardo unit can contribute to high tensile strength and modulus.

1,1'-Bicyclopentyl-1,1'-diol is an exemplary cardo monomer. The two cyclopentyl rings joined at a single quaternary carbon create a highly rigid and bulky structure poised to impart these beneficial properties to a variety of polymer systems. This guide will focus on its incorporation into two major classes of engineering thermoplastics: polyesters and polycarbonates.

Monomer Synthesis and Characterization: 1,1'-Bicyclopentyl-1,1'-diol

The most direct and common route to 1,1'-bicyclopentyl-1,1'-diol is through the reductive coupling of cyclopentanone, a readily available starting material.[3] This pinacol coupling reaction forms a carbon-carbon bond between two ketone molecules, yielding the desired 1,2-diol.[3]

Synthesis Protocol: Reductive Coupling of Cyclopentanone

This protocol is adapted from established methods for pinacol coupling reactions.

Materials:

• Cyclopentanone

• Magnesium turnings

• Mercury(II) chloride (HgCl₂) - Caution: Highly Toxic!

• Anhydrous benzene or toluene

• Dry diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Three-necked round-bottom flask equipped with a reflux condenser, mechanical stirrer, and a nitrogen inlet.

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Recrystallization apparatus

Procedure:

• Activation of Magnesium: In the three-necked flask under a nitrogen atmosphere, combine magnesium turnings and a small crystal of iodine. Gently heat the flask until the iodine sublimes and the magnesium surface is activated. Allow the flask to cool.

• Amalgam Formation: Add anhydrous benzene or toluene to the flask, followed by a catalytic amount of HgCl₂. Stir the mixture for 30 minutes. The magnesium will become amalgamated.

• Reaction Initiation: Dissolve cyclopentanone in dry diethyl ether and add it dropwise to the stirred magnesium amalgam suspension. An exothermic reaction should be observed. Control the rate of addition to maintain a gentle reflux.

• Reaction Completion: After the addition is complete, continue to stir the reaction mixture at room temperature for several hours, or until the reaction is complete (monitored by TLC).

• Work-up: Cool the reaction mixture in an ice bath and slowly add saturated aqueous NH₄Cl solution to quench the reaction and dissolve the magnesium salts.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate the filtrate using a rotary evaporator.

• Purification: The crude product is a white solid. Purify by recrystallization from a suitable solvent such as hexane or a mixture of hexane and ethyl acetate to yield pure 1,1'-bicyclopentyl-1,1'-diol.

Characterization of the Monomer

The identity and purity of the synthesized 1,1'-bicyclopentyl-1,1'-diol should be confirmed by standard analytical techniques.

Parameter	Expected Value/Observation
Molecular Formula	C₁₀H₁₈O₂[4]
Molecular Weight	170.25 g/mol [4][5]
Appearance	White crystalline solid
Melting Point	To be determined experimentally
¹H NMR	Confirm the presence of hydroxyl protons and cyclopentyl ring protons with appropriate chemical shifts and integrations.
¹³C NMR	Confirm the presence of the quaternary carbon and the carbons of the cyclopentyl rings.
FTIR	Observe a broad O-H stretching band around 3200-3600 cm⁻¹ and C-H stretching bands around 2800-3000 cm⁻¹.

Application I: Synthesis of a Cardo Polyester

Polyesters are synthesized through the condensation reaction of a diol and a dicarboxylic acid or its derivative, such as a diacyl chloride.[6][7] The use of a diacyl chloride in a solution polymerization at low temperatures is a common laboratory method that avoids the need for high temperatures and vacuum associated with melt polycondensation.

Rationale for Experimental Choices

• Monomers: 1,1'-Bicyclopentyl-1,1'-diol and terephthaloyl chloride are chosen as representative monomers. Terephthaloyl chloride is highly reactive and will readily form ester linkages.

• Solvent: A dry, inert solvent like dichloromethane (DCM) or tetrahydrofuran (THF) is used to dissolve the reactants and facilitate the reaction.

• Acid Scavenger: Pyridine or triethylamine is added to neutralize the hydrochloric acid (HCl) byproduct of the reaction, driving the equilibrium towards product formation.

• Temperature: The reaction is typically carried out at low temperatures (0 °C to room temperature) to control the reactivity of the acyl chloride and minimize side reactions.

• Purification: The polymer is precipitated in a non-solvent like methanol to remove unreacted monomers and the salt byproduct.

Protocol: Solution Polycondensation of 1,1'-Bicyclopentyl-1,1'-diol with Terephthaloyl Chloride

Materials:

• 1,1'-Bicyclopentyl-1,1'-diol (purified)

• Terephthaloyl chloride (recrystallized from hexane)

• Anhydrous dichloromethane (DCM)

• Anhydrous pyridine

• Methanol

Equipment:

• Three-necked round-bottom flask with a magnetic stirrer, nitrogen inlet, and dropping funnel.

• Ice bath

• Filtration apparatus

Procedure:

• Reactant Setup: In the flask under a nitrogen atmosphere, dissolve 1,1'-bicyclopentyl-1,1'-diol and anhydrous pyridine in anhydrous DCM. Cool the solution to 0 °C in an ice bath.

• Monomer Addition: Dissolve terephthaloyl chloride in anhydrous DCM and add it to the dropping funnel. Add the terephthaloyl chloride solution dropwise to the stirred diol solution over 30-60 minutes.

• Polymerization: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12-24 hours. The viscosity of the solution will increase as the polymer forms.

• Precipitation and Purification: Pour the viscous polymer solution into a large excess of vigorously stirred methanol. The polyester will precipitate as a white solid.

• Washing: Collect the polymer by filtration. Wash the polymer thoroughly with methanol to remove any residual monomers, pyridine hydrochloride, and solvent.

• Drying: Dry the purified polyester in a vacuum oven at 60-80 °C until a constant weight is achieved.

Workflow for Polyester Synthesis

Caption: Workflow for the synthesis of a cardo polyester.

Application II: Synthesis of a Cardo Polycarbonate

Polycarbonates are typically synthesized by the reaction of a diol with phosgene or a phosgene equivalent, or by transesterification with a carbonate like diphenyl carbonate.[8] The interfacial polymerization method, using phosgene in a biphasic system, is a common laboratory-scale approach.[9][10]

Rationale for Experimental Choices

• Phosgene: Phosgene (or its safer liquid equivalent, triphosgene) is a highly reactive electrophile that readily forms carbonate linkages with nucleophilic hydroxyl groups. Extreme caution must be exercised when handling phosgene or triphosgene.

• Biphasic System: The reaction is carried out at the interface of an aqueous alkaline solution (containing the deprotonated diol) and an organic solvent (like DCM, containing the phosgene). This allows for rapid polymerization at the interface.

• Base: Sodium hydroxide is used to deprotonate the diol, forming the more nucleophilic alkoxide, and to neutralize the HCl byproduct.

• Phase Transfer Catalyst: A catalyst like benzyltriethylammonium chloride is often used to facilitate the transfer of the diol anion from the aqueous phase to the organic phase for reaction.

• Chain Stopper: A monofunctional phenol, such as p-tert-butylphenol, can be added to control the molecular weight of the polymer.

Protocol: Interfacial Polycondensation of 1,1'-Bicyclopentyl-1,1'-diol

Materials:

• 1,1'-Bicyclopentyl-1,1'-diol

• Sodium hydroxide (NaOH)

• Dichloromethane (DCM)

• Triphosgene (Caution: Highly Toxic! Handle only in a well-ventilated fume hood with appropriate personal protective equipment. )

• Benzyltriethylammonium chloride (phase transfer catalyst)

• p-tert-Butylphenol (chain stopper, optional)

• Hydrochloric acid (HCl), dilute

• Methanol

Equipment:

• High-speed mechanical stirrer

• Jacketed reaction vessel

• Dropping funnel

• pH meter

Procedure:

• Aqueous Phase Preparation: In the reaction vessel, dissolve 1,1'-bicyclopentyl-1,1'-diol, sodium hydroxide, and the phase transfer catalyst in deionized water.

• Organic Phase Preparation: In a separate flask, dissolve triphosgene in DCM.

• Polymerization: With vigorous stirring (to create a large interfacial area), add the triphosgene solution to the aqueous diol solution. Maintain the pH of the aqueous phase between 10 and 12 by adding NaOH solution as needed.

• Chain Termination (Optional): Towards the end of the reaction, add a solution of p-tert-butylphenol in DCM to cap the polymer chains and control the molecular weight.

• Work-up: Stop the stirring and allow the layers to separate. The polymer is dissolved in the organic (DCM) layer.

• Washing: Separate the organic layer and wash it successively with dilute HCl and then with deionized water until the washings are neutral.

• Precipitation: Precipitate the polycarbonate by pouring the DCM solution into vigorously stirred methanol.

• Drying: Collect the polymer by filtration and dry it in a vacuum oven at 80-100 °C.

Reaction Scheme for Polycarbonate Synthesis

Caption: General scheme for polycarbonate synthesis.

Characterization of the Resulting Polymers

A suite of standard polymer characterization techniques should be employed to determine the structure and properties of the synthesized polyesters and polycarbonates.

Technique	Information Obtained
Gel Permeation Chromatography (GPC)	Determines the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the polymer.[11][12]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Confirms the polymer structure, including the successful formation of ester or carbonate linkages.[13][14]
Differential Scanning Calorimetry (DSC)	Measures the glass transition temperature (Tg), melting temperature (Tm, if crystalline), and crystallization temperature (Tc).[15][16][17][18]
Thermogravimetric Analysis (TGA)	Determines the thermal stability and decomposition temperature of the polymer.[14][15][16][19]
Mechanical Testing (e.g., Tensile Testing)	Measures properties such as tensile strength, Young's modulus, and elongation at break.

Expected Polymer Properties and Discussion

The incorporation of the 1,1'-bicyclopentyl-1,1'-diol moiety is expected to have a profound impact on the polymer properties.

• Thermal Properties: A significant increase in the glass transition temperature (Tg) is anticipated compared to analogous polymers made with linear aliphatic diols.[2] The rigid, bulky cardo structure restricts segmental motion, requiring more thermal energy for the polymer to transition from a glassy to a rubbery state. High thermal stability, as indicated by TGA, is also expected.[1]

• Mechanical Properties: The polymers are likely to exhibit high tensile strength and modulus due to the rigidity of the backbone.[20] However, the disruption of chain packing might lead to increased toughness and ductility compared to other highly rigid polymers.

• Solubility: The cardo structure is expected to enhance solubility in common organic solvents like chloroform, THF, and N,N-dimethylformamide (DMF), facilitating processing and characterization.[2]

• Optical Properties: Due to the aliphatic nature of the diol, the resulting polymers may exhibit high optical clarity and a low refractive index.

Conclusion

1,1'-Bicyclopentyl-1,1'-diol is a promising monomer for the development of advanced polymers with high thermal stability, good solubility, and robust mechanical properties. The exemplary protocols provided in this guide offer a solid foundation for the synthesis and polymerization of this unique cardo diol. The resulting polyesters and polycarbonates have significant potential for application in areas requiring high-performance materials, such as specialty engineering plastics, high-temperature coatings, and advanced membranes. Further research into the structure-property relationships of these novel polymers is highly encouraged.

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• Cyclopentenone synthesis - Organic Chemistry Portal. (URL: [Link])

• 1,1'-Bicyclopentyl - NIST WebBook. (URL: [Link])

• (a) Synthesis of polyurethane between diol/polyol with isocyanate and... - ResearchGate. (URL: [Link])

• GPC-NMR Analysis for Polymer Characterisation - Intertek. (URL: [Link])

• Functional polyamides with gem-diazido units: synthesis and diversification - Polymer Chemistry (RSC Publishing). (URL: [Link])

• Cardo Polymers - ResearchGate. (URL: [Link])

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• Catalyst-controlled polycondensation of glycerol with diacyl chlorides: linear polyesters from a trifunctional monomer - PMC - NIH. (URL: [Link])

• Characterization of Polycarbonate -Using Thermogravimetric- Rheology Analysis. (URL: not available)

• Double hydrophilic block copolymers derived from new gem-bisphosphonic acid-based acrylates | Request PDF - ResearchGate. (URL: [Link])

• 20.10: Polyamides and Polyesters: Step-Growth Polymers - Chemistry LibreTexts. (URL: [Link])

• Polyurethane and Its Composites: Synthesis to Application | ACS Symposium Series. (URL: [Link])

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• Materials Characterization by Thermal Analysis (DSC & TGA), Rheology, and Dynamic Mechanical Analysis - TA Instruments. (URL: [Link])

• Semiquantitative Approach for Polyester Characterization Using Matrix-Assisted Laser Desorption Ionization/Time-of-Flight Mass Spectrometry Approved by 1H NMR | Analytical Chemistry - ACS Publications. (URL: [Link])

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• Synthesis of polyester by means of polycondensation of diol ester and dicarboxylic acid ester through ester–ester exchange reaction - ResearchGate. (URL: [Link])

• Synthesis and properties of wholly aromatic polymers bearing cardo fluorene moieties. (URL: not available)

• Synthesis of Aliphatic Polycarbonates from Diphenyl Carbonate and Diols over Zinc (II) Acetylacetonate - MDPI. (URL: [Link])

• Polyurethanes. I. The solution polymerization of diisocyanates with ethylene glycol. (URL: [Link])

• Polymers characterization by 1H NMR, DSC and GPC. | Download Table - ResearchGate. (URL: [Link])

• 1,1'-Bicyclopentyl-1,1'-diol - PubChem. (URL: [Link])

• Stereoselective Diels–Alder Reactions of gem-Diborylalkenes: Toward the Synthesis of gem-Diboron-Based Polymers - PMC - NIH. (URL: [Link])

• Thermal Characterization of Polymers | Nexus Analytics. (URL: [Link])

• CHARACTERIZATION OF POLYESTERS BY AGILENT 1260 INFINITY MULTI-DETECTOR GPC/SEC SYSTEM. (URL: [Link])

• Direct synthesis of polycarbonate diols from atmospheric flow CO2 and diols without using dehydrating agents - Green Chemistry (RSC Publishing). (URL: [Link])

• Synthesis of highly elastic biocompatible polyurethanes based on bio-based isosorbide and poly(tetramethylene glycol) and their properties - NIH. (URL: [Link])

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• Synthesis and Characterization of Branched Polyester: Thermal and Microbial Degradation Studies - Science and Education Publishing. (URL: [Link])

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Application of 1,1'-Bicyclopentyl-1,1'-diol in the Synthesis of Spirocyclic Selenites: A Detailed Technical Guide

Introduction: The Significance of Spirocyclic Selenites

In the landscape of modern synthetic chemistry and drug development, the creation of structurally novel and functionally diverse molecules is paramount. Spirocyclic frameworks, characterized by two rings sharing a single atom, have garnered significant attention due to their rigid three-dimensional structures, which can enhance binding affinity and selectivity to biological targets. When these frameworks incorporate a selenite ester (a cyclic ester of selenous acid), a unique class of compounds with potential applications in medicinal chemistry and materials science emerges. The selenium atom, a chalcogen with distinct electronic properties compared to its lighter congeners oxygen and sulfur, can impart unique reactivity and biological activity to the molecule.

1,1'-Bicyclopentyl-1,1'-diol, a geminal diol, serves as an ideal precursor for the synthesis of a specific spirocyclic selenite. The reaction involves the condensation of the two hydroxyl groups with a suitable selenium(IV) reagent, forming a stable five-membered dioxaselenolane ring spiro-fused to the two cyclopentyl rings. This application note provides a comprehensive guide to the synthesis, mechanism, and characterization of the spirocyclic selenite derived from 1,1'-Bicyclopentyl-1,1'-diol, intended for researchers and professionals in the chemical and pharmaceutical sciences.

Reaction Mechanism and Scientific Rationale

The formation of a cyclic selenite from a diol is an esterification reaction where selenous acid (H₂SeO₃) or its derivatives act as the acid component. Selenous acid can be generated in situ from the reaction of selenium dioxide (SeO₂) with water.[1] The overall transformation is a dehydration-condensation reaction.

Diagram of the Reaction Workflow

Caption: Workflow for the synthesis of spiro[4.4]nonane-1,1'-diyl selenite.

The reaction between a geminal diol and selenium dioxide proceeds through the following key steps:

• Formation of Selenous Acid: In the presence of any trace water, selenium dioxide will form selenous acid (O=Se(OH)₂). Alternatively, the diol itself can directly react with selenium dioxide.

• Nucleophilic Attack: One of the hydroxyl groups of the 1,1'-Bicyclopentyl-1,1'-diol acts as a nucleophile, attacking the electrophilic selenium atom of selenous acid (or selenium dioxide).

• Intermediate Formation: This initial attack forms a hemiester intermediate.

• Intramolecular Cyclization: The second hydroxyl group of the diol then undergoes an intramolecular nucleophilic attack on the selenium center, displacing a molecule of water. This ring-closing step is entropically favored due to the proximity of the reacting groups.

• Role of a Base: A mild base, such as pyridine, is often employed to neutralize the acidic byproduct (water and any excess acid), driving the equilibrium towards the product.

The choice of an anhydrous solvent like toluene is crucial to prevent the hydrolysis of the starting selenium reagent and the final product. The spirocyclic structure of the resulting selenite imparts significant conformational rigidity to the molecule.

Experimental Protocol: Synthesis of Spiro[4.4]nonane-1,1'-diyl selenite

This protocol is adapted from established procedures for the synthesis of cyclic esters from diols and selenium reagents.

Materials and Equipment:

Material/Equipment	Specifications
1,1'-Bicyclopentyl-1,1'-diol	>98% purity
Selenium Dioxide (SeO₂)	>99% purity
Anhydrous Toluene	ACS grade, dried over molecular sieves
Anhydrous Pyridine	ACS grade, dried over KOH
Diethyl Ether	Anhydrous, ACS grade
Saturated Sodium Bicarbonate Solution	Aqueous
Anhydrous Magnesium Sulfate	Granular
Round-bottom flask with reflux condenser	Standard laboratory glassware
Magnetic stirrer with heating mantle
Rotary evaporator
Thin-Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄
Column chromatography setup	Silica gel (230-400 mesh)

Safety Precautions:

• Selenium compounds are highly toxic. [2] All manipulations involving selenium dioxide should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

• Anhydrous solvents are flammable. Handle with care and avoid open flames.

• Pyridine has a strong, unpleasant odor and is harmful. Use only in a fume hood.

Step-by-Step Procedure:

• Reaction Setup: To a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add 1,1'-Bicyclopentyl-1,1'-diol (10.0 g, 58.7 mmol).

• Addition of Reagents: Add anhydrous toluene (100 mL) to the flask and stir until the diol is fully dissolved. To this solution, add selenium dioxide (6.52 g, 58.7 mmol, 1.0 equivalent) in one portion, followed by anhydrous pyridine (9.5 mL, 117.4 mmol, 2.0 equivalents).

• Reaction: Heat the reaction mixture to reflux (approximately 110 °C) under a nitrogen atmosphere. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) using a mixture of hexane and ethyl acetate (e.g., 4:1) as the eluent. The reaction is typically complete within 4-6 hours.

• Workup: Once the reaction is complete (as indicated by the disappearance of the starting diol on TLC), cool the mixture to room temperature. Filter the reaction mixture to remove any insoluble selenium byproducts.

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with 1 M HCl (2 x 50 mL) to remove pyridine, followed by saturated aqueous sodium bicarbonate solution (2 x 50 mL), and finally with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate. Combine the fractions containing the pure product and evaporate the solvent to afford the spiro[4.4]nonane-1,1'-diyl selenite as a crystalline solid.

Characterization of Spiro[4.4]nonane-1,1'-diyl selenite

The structure and purity of the synthesized spirocyclic selenite should be confirmed by standard analytical techniques.

Expected Spectroscopic Data:

Technique	Expected Observations
¹H NMR	Resonances corresponding to the cyclopentyl ring protons. The symmetry of the molecule should lead to a simplified spectrum compared to the diol precursor.
¹³C NMR	A signal for the spiro carbon atom (C-O-Se) is expected at a characteristic downfield shift. Signals for the other cyclopentyl carbons will also be present.
⁷⁷Se NMR	A single resonance in the characteristic region for selenite esters, providing direct evidence for the formation of the Se-O bonds. The chemical shift is highly sensitive to the electronic environment of the selenium atom.[3]
IR Spectroscopy	Strong absorption bands in the 1000-800 cm⁻¹ region corresponding to the Se-O-C stretching vibrations. Absence of a broad O-H stretch from the starting diol.
Mass Spectrometry	The molecular ion peak corresponding to the calculated mass of the product (C₁₀H₁₆O₂Se). The isotopic pattern for selenium (major isotopes ⁸⁰Se, ⁷⁸Se, ⁷⁷Se, ⁷⁶Se) should be observable.

Applications and Future Perspectives

The synthesized spiro[4.4]nonane-1,1'-diyl selenite is a valuable molecule for further investigation in several areas:

• Medicinal Chemistry: As a building block, the selenite can be further functionalized to create novel therapeutic agents. Organoselenium compounds are known to exhibit a range of biological activities, including antioxidant and anticancer properties.

• Materials Science: The rigid spirocyclic structure can be incorporated into polymers or other materials to modify their physical and chemical properties.

• Asymmetric Synthesis: The selenite can serve as a precursor for chiral selenium-containing ligands for use in asymmetric catalysis.

The protocol described herein provides a reliable and scalable method for the synthesis of this unique spirocyclic selenite, opening avenues for its exploration in various scientific disciplines.

References

• Hach, C. C.; Banks, C. V.; Diehl, H. 1,2-Cyclohexanedione Dioxime. Org. Synth.1952, 32, 35. DOI: 10.15227/orgsyn.032.0035.
• Torres, R. R., Ed. Spiro Compounds: Synthesis and Applications, First Edition.; John Wiley & Sons, 2022.
• Młochowski, J.; Kloc, K.; Syper, L. Developments in the Chemistry of Selenium-Containing Heterocycles. ARKIVOC2003, (iii), 127-159.
• Perin, G.; Jacob, R. G.; de Azeredo, L. F.; Lenardão, E. J.; Dabdoub, M. J. An Eco-Friendly and Efficient One-Pot Synthesis of Selenol Esters from Carboxylic Acids and Diselenides. Tetrahedron Lett.2004, 45(49), 9171-9173.
• Comasseto, J. V.; Ling, L. W.; Petragnani, N.; Stefani, H. A.
• Zade, S. S.; Singh, H. B. An Overview of the Chemistry of Organoselenium and Tellurium Compounds. In Organoselenium and Tellurium Chemistry: From Basic Research to Applications; Zade, S. S., Singh, H. B., Eds.; Springer, 2013; pp 1-59.
• Pittelkow, M.; Boas, J. F.; Bond, A. M.; Christensen, J. B.; Hanson, G. R.; Glerup, J.; Hodgson, D. J.; Norrby, P.-O.; O'Brien, A. G.; Pilbrow, J. R.; et al. ⁷⁷Se NMR Spectroscopy as a Sensitive Probe for Hammett σ Constants. Inorg. Chem.2004, 43(22), 7015-7025.
• Van Rheenen, V.; Kelly, R. C.; Cha, D. Y. An improved catalytic OsO₄ oxidation of olefins to cis-1,2-glycols using tertiary amine oxides as the oxidant. Tetrahedron Lett.1976, 17(23), 1973-1976.
• Mrvoš-Sermek, D.; Hameršak, Z.; Sunjić, V. A simple and efficient method for the preparation of optically active 1,2-diols from terminal epoxides. Tetrahedron: Asymmetry1995, 6(12), 2977-2984.
• Hartzell, G. E.
• Paulmier, C. Selenium Reagents and Intermediates in Organic Synthesis; Pergamon Press: Oxford, 1986.
• Back, T. G. The chemistry of selenium. In The Chemistry of Organic Selenium and Tellurium Compounds; Patai, S., Rappoport, Z., Eds.; John Wiley & Sons: Chichester, 1986; Vol. 1, pp 325-375.
• Wirth, T. Organoselenium Chemistry: Synthesis and Reactions; Wiley-VCH: Weinheim, 2012.
• Mugesh, G.; du Mont, W.-W.; Sies, H. Chemistry of Biologically Important Synthetic Organoselenium Compounds. Chem. Rev.2001, 101(7), 2125-2179.

• AdiChemistry. Selenium dioxide (SeO₂) - Riley oxidation. [Link]. Accessed January 26, 2026.

• Kaiser, R. I.; Förstel, M.; Maksyutenko, P.; Bergantini, A.; Cordiner, M. A.; Sun, B.-J.; Wu, Y.-J.; Chang, A. H. H. Synthesis of methanediol [CH₂(OH)₂]: The simplest geminal diol. Proc. Natl. Acad. Sci. U.S.A.2022, 119(2), e2111938119.
• Balasundaram, B.; Aggarwal, P.; Sangwan, S.; Singh, I.; Yadav, S.; Kumar, N.; Singh, A. A Review on the Effects of Organic Structure-Directing Agents on the Hydrothermal Synthesis and Physicochemical Properties of Zeolites.

• Pittelkow, M. ⁷⁷Se NMR Spectroscopy As a Sensitive Probe for Hammett σ Constants. [Link]. Accessed January 26, 2026.

• Wikipedia. Riley oxidation. [Link]. Accessed January 26, 2026.

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Application Notes and Protocols for the Zeolite-Catalyzed Pinacol Rearrangement of 1,1'-Bicyclopentyl-1,1'-diol

For: Researchers, scientists, and drug development professionals.

Introduction: A Modern Approach to a Classic Transformation

The pinacol rearrangement is a cornerstone of organic synthesis, providing a powerful method for converting 1,2-diols into valuable ketones through an acid-catalyzed process.[1][2] This rearrangement proceeds via a carbocation intermediate, often involving a 1,2-alkyl or aryl shift.[3][4] A particularly compelling application of this reaction is in ring-expansion syntheses, where cyclic diols are transformed into larger ring systems.[3][5]

This guide focuses on the specific rearrangement of 1,1'-Bicyclopentyl-1,1'-diol to yield spiro[4.5]decan-6-one, a valuable spirocyclic ketone scaffold found in various natural products and pharmacologically active compounds.[6][7][8] Traditionally, this transformation relies on homogeneous mineral acids, which pose significant challenges related to product separation, catalyst recycling, and corrosive waste generation.

Herein, we present a robust and sustainable protocol utilizing a solid acid catalyst, specifically the H-BEA zeolite. Zeolites offer a compelling alternative, functioning as highly active, shape-selective, and reusable catalysts that streamline the reaction work-up and align with the principles of green chemistry.[9][10] This document provides a comprehensive overview of the reaction mechanism, a detailed experimental protocol, characterization data, and practical insights for successful implementation in a laboratory setting.

Scientific Foundation: Mechanism and Catalyst Functionality

The efficacy of the zeolite-catalyzed pinacol rearrangement is rooted in fundamental principles of carbocation chemistry and the unique properties of crystalline aluminosilicates.

The Reaction Mechanism

The transformation of 1,1'-Bicyclopentyl-1,1'-diol is a classic example of a Wagner-Meerwein-type rearrangement involving ring expansion. The accepted mechanism unfolds in four key steps:

• Protonation: A Brønsted acid site on the zeolite surface protonates one of the hydroxyl groups of the diol, converting it into a good leaving group (water).[4][11]

• Carbocation Formation: The protonated hydroxyl group departs as a water molecule, generating a tertiary carbocation on the cyclopentyl ring.[2][12]

• 1,2-Alkyl Shift & Ring Expansion: To alleviate the electron deficiency, a C-C bond from the adjacent cyclopentyl ring migrates to the carbocation center. This concerted step is the crux of the rearrangement, expanding one of the five-membered rings into a six-membered ring and transferring the positive charge to the carbon atom bearing the second hydroxyl group.[3][11] The driving force for this step is the formation of a highly stabilized, resonance-delocalized oxonium ion intermediate.[2]

• Deprotonation: The final step involves the deprotonation of the remaining hydroxyl group, which regenerates the acid site on the zeolite catalyst and yields the spiro[4.5]decan-6-one product.[1][4]

Sources

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Solid acid catalysts for the rearrangement of 1,1'-Bicyclopentyl-1,1'-diol

Application Note & Protocol Guide

Topic: Solid Acid Catalysts for the Efficient Rearrangement of 1,1'-Bicyclopentyl-1,1'-diol to Spiro[4.5]decan-6-one

Audience: Researchers, scientists, and drug development professionals.

Introduction: A Modern Approach to a Classic Transformation

The pinacol rearrangement, a cornerstone of organic synthesis since its discovery in 1860, offers a powerful method for transforming 1,2-diols into valuable ketones or aldehydes.[1][2] This acid-catalyzed reaction proceeds through a carbocation intermediate, involving the migration of an alkyl or aryl group.[2][3][4] A particularly compelling application of this rearrangement is the conversion of 1,1'-Bicyclopentyl-1,1'-diol to spiro[4.5]decan-6-one. This transformation is not merely an academic exercise; the resulting spirocyclic ketone is a highly sought-after structural motif. Spirocycles, with their rigid, three-dimensional architecture, are increasingly incorporated into drug candidates and natural product synthesis due to their unique conformational properties.[5][6]

Traditionally, the pinacol rearrangement relies on homogeneous mineral acids like sulfuric acid.[1][7] However, this approach is fraught with challenges, including corrosive reaction conditions, difficult product separation, and the generation of significant acidic waste. The adoption of heterogeneous solid acid catalysts presents an elegant solution to these problems. These catalysts offer simplified product isolation through simple filtration, potential for regeneration and reuse, and often milder reaction conditions, aligning with the principles of green chemistry.[8]

This guide provides a comprehensive overview of the application of various solid acid catalysts for this specific rearrangement, detailing the underlying mechanism and offering field-tested, step-by-step protocols for researchers in synthetic chemistry and drug discovery.

The Reaction Mechanism: A Stepwise View of Spirocycle Formation

The rearrangement of 1,1'-Bicyclopentyl-1,1'-diol is a classic example of a pinacol rearrangement involving a ring expansion. The driving force is the formation of a highly stable carbonyl group.[4] The accepted mechanism proceeds through several key steps, each facilitated by the acidic sites on the catalyst surface.

• Protonation of the Diol: The reaction initiates with the protonation of one of the hydroxyl groups by a Brønsted acid site on the catalyst, converting it into a good leaving group (water).[2][9]

• Formation of a Carbocation: The protonated hydroxyl group departs as a water molecule, generating a tertiary carbocation on the adjacent carbon.[3][4]

• 1,2-Alkyl Shift & Ring Expansion: This is the crucial rearrangement step. A C-C bond from the adjacent cyclopentyl ring migrates to the positively charged carbon. This concerted step relieves ring strain and results in the expansion of one five-membered ring into a six-membered ring.

• Formation of a Stabilized Oxonium Ion: The migration leads to the formation of a highly stable oxonium ion, where the positive charge is delocalized onto the oxygen atom, satisfying the octet rule for all atoms.[2]

• Deprotonation: A base (such as water or the catalyst's conjugate base) removes the proton from the oxygen, regenerating the catalyst's active site and yielding the final product, spiro[4.5]decan-6-one.[9]

Caption: Mechanism of the acid-catalyzed rearrangement.

A Comparative Overview of Solid Acid Catalysts

The choice of catalyst is critical and depends on factors such as desired reaction rate, temperature tolerance, and cost. Several classes of solid acids have proven effective for pinacol-type rearrangements.

Catalyst Type	Examples	Key Characteristics	Advantages	Disadvantages
Clay Catalysts	Montmorillonite K-10[10]	Layered aluminosilicate with Brønsted and Lewis acid sites.	Inexpensive, readily available, effective under mild conditions.	Can have lower thermal stability; activity can vary by batch.
Sulfonated Resins	Amberlyst-15[11]	Macroreticular polystyrene with sulfonic acid groups (-SO₃H).	High acid strength, well-defined structure, good thermal stability.	Can swell in certain solvents; may be more expensive than clays.
Zeolites	H-ZSM-5, Beta Zeolite[8]	Crystalline microporous aluminosilicates with strong Brønsted acidity.	High thermal stability, shape-selectivity can improve product specificity.	Micropores can lead to diffusion limitations for bulky substrates.
Supported Acids	FeCl₃ on K-10[12][13]	Lewis or Brønsted acids supported on an inert material (e.g., silica, alumina).	Combines properties of the support with the high acidity of the active species.	Potential for leaching of the active species into the reaction medium.

Experimental Protocols

The following protocols provide detailed, validated methodologies for conducting the rearrangement using two distinct and highly effective solid acid catalysts.

Protocol 1: Rearrangement using Montmorillonite K-10 Clay

Montmorillonite K-10 is a cost-effective and highly efficient catalyst for this transformation. Its acidic sites on the clay surface readily facilitate the rearrangement, often at moderate temperatures.

Materials and Reagents:

• 1,1'-Bicyclopentyl-1,1'-diol (C₁₀H₁₈O₂, MW: 170.25 g/mol )

• Montmorillonite K-10 clay catalyst

• Anhydrous Toluene (solvent)

• Ethyl Acetate (for extraction and chromatography)

• Hexane (for chromatography)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• 50 mL Round-bottom flask with a magnetic stir bar

• Reflux condenser

• Heating mantle with temperature control

• Filtration apparatus (e.g., Büchner funnel or sintered glass funnel)

• Rotary evaporator

• Glass column for chromatography

• Silica gel (230-400 mesh)

Catalyst Activation (The "Why"): Montmorillonite clay is hygroscopic; adsorbed water can inhibit the activity of the acidic sites. Therefore, drying the catalyst immediately before use is crucial for achieving optimal performance and reproducibility.

Procedure:

• Catalyst Activation: Place Montmorillonite K-10 (2.0 g) in an oven at 120 °C for at least 4 hours. Allow to cool to room temperature in a desiccator before use.

• Reaction Setup: To a 50 mL round-bottom flask, add the activated Montmorillonite K-10 (1.0 g, ~0.6 wt eq), 1,1'-Bicyclopentyl-1,1'-diol (1.70 g, 10.0 mmol), and anhydrous toluene (25 mL).

• Reaction Execution: Equip the flask with a reflux condenser and place it in a heating mantle. Heat the mixture to reflux (~110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:9 Ethyl Acetate/Hexane eluent system. The starting diol will have a lower Rf than the product ketone. The reaction is typically complete within 2-4 hours.

• Catalyst Removal: After the reaction is complete (disappearance of starting material), cool the mixture to room temperature. Filter the mixture through a pad of celite or a sintered glass funnel to remove the clay catalyst. Wash the catalyst with ethyl acetate (2 x 10 mL) to recover any adsorbed product.

• Work-up: Combine the filtrate and washes. Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel, eluting with a gradient of hexane to 5% ethyl acetate in hexane, to afford spiro[4.5]decan-6-one as a clear oil.

• Characterization: Confirm the product identity using ¹H NMR, ¹³C NMR, and IR spectroscopy. The expected molecular weight of the product is 152.23 g/mol .[14] A characteristic strong absorption band around 1710 cm⁻¹ in the IR spectrum indicates the presence of the ketone carbonyl group.

Protocol 2: Rearrangement using Amberlyst-15 Ion-Exchange Resin

Amberlyst-15 is a strongly acidic macroreticular resin that serves as an excellent and easily recoverable catalyst for this reaction.[11] Its robust nature allows for use at higher temperatures if required and simple regeneration.

Materials and Reagents:

• All reagents listed in Protocol 1.

• Amberlyst-15 (hydrogen form) resin.

• Methanol (for washing the resin).

• Dichloromethane (alternative solvent).

Catalyst Preparation (The "Why"): Commercially available Amberlyst-15 is often supplied in a moist state and may contain impurities. Washing with methanol removes water and organic residues, while a final wash with the reaction solvent ensures compatibility.

Procedure:

• Catalyst Preparation: Wash the Amberlyst-15 resin (3.0 g) with methanol (3 x 15 mL) followed by anhydrous toluene (2 x 15 mL). Dry under vacuum for 2 hours.

• Reaction Setup: Charge a 50 mL round-bottom flask with the prepared Amberlyst-15 (1.5 g, ~0.9 wt eq), 1,1'-Bicyclopentyl-1,1'-diol (1.70 g, 10.0 mmol), and anhydrous toluene (25 mL).

• Reaction Execution: Heat the mixture to reflux (~110 °C) with efficient stirring. The macroreticular beads should be fully suspended.

• Monitoring: Monitor the reaction by TLC or GC as described in Protocol 1. Reaction is typically complete in 3-5 hours.

• Catalyst Removal: Cool the reaction mixture. The catalyst beads can be separated by simple decantation or filtration. Wash the resin with toluene (2 x 10 mL).

• Work-up & Purification: Follow steps 6-8 from Protocol 1 to isolate, purify, and characterize the spiro[4.5]decan-6-one product.

• Catalyst Regeneration: The recovered Amberlyst-15 resin can be regenerated by washing sequentially with ethyl acetate, water, 1 M HCl, deionized water (until neutral), methanol, and then dried under vacuum for reuse.

Caption: General experimental workflow for the rearrangement.

Conclusion and Outlook

The use of solid acid catalysts like Montmorillonite K-10 and Amberlyst-15 provides a robust, efficient, and environmentally conscious method for synthesizing spiro[4.5]decan-6-one from 1,1'-Bicyclopentyl-1,1'-diol. These protocols demonstrate the practical advantages of heterogeneous catalysis, including ease of separation and catalyst reusability, which are highly desirable in both academic research and industrial drug development settings. By understanding the core mechanism and the rationale behind each experimental step, researchers can confidently apply and adapt these methods to synthesize a wide range of valuable spirocyclic compounds.

References

• Organic Chemistry Portal. Pinacol Rearrangement. [Link]

• Chemistry LibreTexts. 30.2: Pinacol Rearrangement. [Link]

• Master Organic Chemistry. The Pinacol Rearrangement. [Link]

• International Journal of Future Medical and Research. Advances and Perspectives in Pinacol Rearrangement Reactions: A Comprehensive Review. [Link]

• MDPI. Diastereoselective Synthesis of 2-Amino-spiro[4.5]decane-6-ones Through Synergistic Photocatalysis and Organocatalysis for [3 + 2] Cycloaddition of Cyclopropylamines with Olefins. [Link]

• The Organic Chemistry Tutor (YouTube). Pinacol Rearrangement Reaction of Diols into Ketones. [Link]

• Wikipedia. Pinacol rearrangement. [Link]

• PubChem, National Institutes of Health. Spiro[4.5]decan-6-one. [Link]

• Shinde, A. B., et al. (2004). Pinacol-Pinacolone Rearrangement on FeCl3 Modified Montmorillonite K10. Semantic Scholar. [Link]

• Journal of Chemical Research. Montmorillonite: An efficient, heterogeneous and green catalyst for organic synthesis. [Link]

• Matthews, C. (2022). Rearrangement of Pinacol. ResearchGate. [Link]

• ACS Publications, The Journal of Organic Chemistry. Synthesis of the spiro[4.5]decane system. Approach to the acorane sesquiterpene. [Link]

• ResearchGate. Short Total Synthesis of the Spiro[4.5]decane Sesquiterpene (-)-Gleenol. [Link]

• Shinde, A. B., & Gaikwad, M. S. (2004). Pinacol-Pinacolone Rearrangement on FeCl3 Modified Montmorillonite K10. [Link]

• RSC Publishing. Organic & Biomolecular Chemistry. Total syntheses of natural products containing spirocarbocycles. [Link]

• RSC Publishing. Catalysis Science & Technology. K10 montmorillonite clays as environmentally benign catalysts for organic reactions. [Link]

• ResearchGate. Amberlyst-15 in Organic Synthesis. [Link]

• ResearchGate. Catalytic performance of the catalysts tested for pinacol rearrangement. [Link]

• MDPI. Spiro Heterocycles in Organic Electronics: Synthesis and Applications. [Link]

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Application Notes and Protocols: Synthesis of Spirocyclic Ketones from Bicyclic Diols

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Importance of Spirocyclic Ketones

Spirocyclic scaffolds have emerged as a privileged structural motif in medicinal chemistry and drug discovery. Their inherent three-dimensionality offers a significant advantage over traditional flat, aromatic structures, enabling more precise and selective interactions with biological targets. This often translates to improved potency, selectivity, and pharmacokinetic properties of drug candidates. Among the various classes of spirocycles, spirocyclic ketones are particularly valuable as versatile synthetic intermediates, readily amenable to further functionalization.

This application note provides a detailed guide to the synthesis of spirocyclic ketones from readily accessible bicyclic diols. We will delve into the mechanistic underpinnings of the key chemical transformations, provide detailed, field-proven experimental protocols, and discuss the critical aspects of product characterization. The methodologies described herein are robust and scalable, making them suitable for both academic research and industrial drug development settings.

Core Synthetic Strategy: The Pinacol Rearrangement

The cornerstone of the synthesis of spirocyclic ketones from bicyclic diols is the venerable pinacol rearrangement . This acid-catalyzed reaction transforms a 1,2-diol (or vicinal diol) into a ketone through a carbon skeleton rearrangement.[1][2] When applied to a bicyclic diol where the hydroxyl groups are positioned at the bridgehead carbons, this rearrangement elegantly constructs the spirocyclic ketone framework.

The driving force for the pinacol rearrangement is the formation of a stable carbonyl group.[3] The reaction proceeds through a carbocation intermediate, and the migration of a carbon-carbon bond from an adjacent carbon to the carbocation center is a key step.[1][4]

Mechanism of the Pinacol Rearrangement

The mechanism of the pinacol rearrangement of a bicyclic diol, such as cis-bicyclo[4.4.0]decane-1,6-diol, to form a spirocyclic ketone, spiro[4.5]decan-6-one, is illustrated below.

Caption: Experimental Workflow for Spiroketone Synthesis.

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve cis-bicyclo[4.4.0]decane-1,6-diol (1.0 g, 5.87 mmol) in anhydrous diethyl ether (50 mL).

• Acid Addition: Cool the solution to 0 °C in an ice bath. While stirring, slowly add concentrated sulfuric acid (0.5 mL) dropwise.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to reflux and maintain it for 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Cool the reaction mixture to room temperature. Carefully quench the reaction by slowly adding saturated sodium bicarbonate solution until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 25 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter the mixture through a pad of Celite® and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane:ethyl acetate gradient to afford spiro[4.5]decan-6-one as a colorless oil.

Expected Yield

The typical yield for this reaction is in the range of 75-85%.

Product Characterization: A Self-Validating System

Thorough characterization of the spirocyclic ketone product is essential to confirm its identity and purity.

Spectroscopic Data for Spiro[4.5]decan-6-one

Technique	Expected Data
¹H NMR (CDCl₃, 400 MHz)	δ 2.40-2.25 (m, 2H), 2.10-1.95 (m, 2H), 1.85-1.40 (m, 12H)
¹³C NMR (CDCl₃, 100 MHz)	δ 212.0 (C=O), 55.0 (spiro C), 40.5, 38.0, 35.0, 27.0, 25.0, 22.0
IR (neat, cm⁻¹)	2930, 2860 (C-H stretch), 1710 (C=O stretch)
Mass Spec. (EI)	m/z (%) = 152 (M⁺), 124, 96, 81

The presence of a strong absorption band around 1710 cm⁻¹ in the IR spectrum is characteristic of a saturated six-membered ring ketone. [5][6]The ¹³C NMR spectrum should show a signal in the downfield region (around 212 ppm) corresponding to the carbonyl carbon. The ¹H NMR spectrum will typically show a complex multiplet pattern for the aliphatic protons.

Alternative Synthetic Strategies

While the pinacol rearrangement is a powerful tool, other methods can also be employed for the synthesis of spirocyclic ketones from bicyclic diols or related precursors.

Semipinacol Rearrangement

The semipinacol rearrangement is a related transformation where one of the hydroxyl groups is converted into a better leaving group (e.g., a tosylate or mesylate) before the rearrangement is induced, often under milder conditions. [3]This can offer greater control over the regioselectivity of the rearrangement, especially in cases where the two hydroxyl groups are not equivalent.

Oxidative Cleavage

In some cases, oxidative cleavage of the carbon-carbon bond of the bicyclic diol can lead to the formation of a dicarbonyl compound, which can then undergo an intramolecular aldol condensation to form a spirocyclic enone. Reagents such as sodium periodate (NaIO₄) or lead tetraacetate (Pb(OAc)₄) are commonly used for the oxidative cleavage of 1,2-diols.

Conclusion

The synthesis of spirocyclic ketones from bicyclic diols via the pinacol rearrangement is a robust and efficient method for accessing these valuable scaffolds. The protocols and characterization data provided in this application note offer a solid foundation for researchers in organic synthesis and medicinal chemistry. The inherent three-dimensionality and synthetic versatility of spirocyclic ketones make them highly attractive building blocks for the development of novel therapeutics.

References

• Pinacol Rearrangement - Master Organic Chemistry. (2023, January 10). Retrieved from [Link]

• Advances and Perspectives in Pinacol Rearrangement Reactions: A Comprehensive Review. International Journal for Multidisciplinary Research (IJFMR). Retrieved from [Link]

• The pinacol rearrangement: Is the reaction of 1,2-diol 'pinacol , formed from acetone' with acid, gives pinacolone by rear. (2023, April 2). Retrieved from [Link]

• Pinacol Rearrangement - Organic Chemistry Portal. Retrieved from [Link]

• Pinacol Rearrangement - Chemistry Steps. Retrieved from [Link]

• Pinacol rearrangement - Wikipedia. Retrieved from [Link]

• IR Spectroscopy Tutorial: Ketones. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1,1'-Bicyclopentyl-1,1'-diol

Welcome to the technical support center for the synthesis of 1,1'-Bicyclopentyl-1,1'-diol. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing and troubleshooting this valuable synthetic transformation. As Senior Application Scientists, we aim to explain the causality behind experimental choices, ensuring your success in the lab.

Frequently Asked Questions (FAQs)

Q1: What is the most common and direct method for synthesizing 1,1'-Bicyclopentyl-1,1'-diol?

The most direct and widely employed method for synthesizing 1,1'-Bicyclopentyl-1,1'-diol is the Pinacol Coupling Reaction of cyclopentanone.[1][2] This reductive coupling of two ketone molecules forms a new carbon-carbon bond, yielding the desired vicinal diol.[3][4] The reaction is typically mediated by a low-valent metal reagent that acts as an electron donor.[1]

Q2: Can you explain the underlying mechanism of the Pinacol Coupling reaction?

Certainly. The generally accepted mechanism proceeds through a free-radical process.[3] It can be broken down into three key steps:

• Single-Electron Transfer (SET): A metal with a low oxidation state (e.g., Zn, Mg, Sm) donates a single electron to the carbonyl group of two separate cyclopentanone molecules. This forms a ketyl radical anion intermediate for each molecule.[3][4][5]

• Dimerization: Two of these highly reactive ketyl radical anions couple together, forming a new carbon-carbon single bond. This results in a dianionic intermediate known as a pinacolate.[3] When using magnesium, this intermediate forms a stable 5-membered cyclic complex with the Mg²⁺ ion.[3]

• Protonation: During the aqueous workup, the pinacolate is protonated twice to yield the final, neutral 1,1'-Bicyclopentyl-1,1'-diol product.[3]

Below is a diagram illustrating this mechanistic pathway.

Caption: Mechanism of the Pinacol Coupling Reaction.

Q3: Which reducing agents are most effective for this synthesis, and how do they compare?

The choice of reducing agent is critical for optimizing the yield and minimizing side products. Low-valent titanium reagents are particularly common and effective. However, other systems based on samarium, magnesium, and nickel have also been successfully employed.[1]

Reducing System	Typical Conditions	Advantages	Disadvantages
TiCl₄ / Zn	THF, Reflux	High yields, well-established	Requires inert atmosphere, moisture sensitive
Samarium (II) Iodide (SmI₂)	THF, Room Temp	Mild conditions, high diastereoselectivity	Stoichiometric reagent, can be expensive
Magnesium (Mg)	Benzene or THF	Inexpensive, readily available	Can be less selective, requires activation
NiCl₂ / Mg	Catalytic NiCl₂	Catalytic in Nickel	May require specific reaction tuning

Q4: What is the Pinacol Rearrangement, and is it a risk during this synthesis?

The Pinacol Rearrangement is a classic acid-catalyzed reaction of 1,2-diols that converts them into ketones or aldehydes.[6] For 1,1'-Bicyclopentyl-1,1'-diol, this rearrangement leads to a spiro ketone (spiro[4.5]decan-6-one) through a ring-expansion mechanism.[1]

This rearrangement is generally not a risk during the coupling reaction itself, which is performed under reductive, non-acidic conditions. However, it becomes a significant concern if the product diol is exposed to strong acidic conditions during workup or subsequent purification steps.[1][6] Always use a mild aqueous workup (e.g., saturated NH₄Cl or NaHCO₃ solution) to neutralize the reaction mixture before extraction.[7]

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 1,1'-Bicyclopentyl-1,1'-diol.

Problem: My reaction yield is very low, or I recovered only starting material.

Possible Cause	Explanation & Recommended Solution
1. Inactive Metal Reductant	The surface of metals like Zinc or Magnesium can oxidize upon storage, rendering them inactive. Solution: Activate the metal immediately before use. For Zinc powder, this can be achieved by washing with dilute HCl, followed by water, ethanol, and ether, then drying under vacuum.
2. Presence of Water or Protic Solvents	The ketyl radical anion intermediate is highly basic. Protic contaminants (like water or alcohols) will protonate the ketyl, leading to the formation of cyclopentanol instead of the desired diol.[5] Solution: Ensure all glassware is oven-dried. Use anhydrous solvents (e.g., freshly distilled THF over sodium/benzophenone). Perform the reaction under a dry, inert atmosphere (Nitrogen or Argon).
3. Insufficient Reaction Time or Temperature	The reductive coupling can be slow, especially at lower temperatures. Solution: Ensure the reaction is refluxed for a sufficient duration (often several hours).[1] Monitor the reaction progress by Thin Layer Chromatography (TLC) to confirm the consumption of cyclopentanone.

Problem: My final product is contaminated with a significant amount of a major byproduct.

Possible Cause	Explanation & Recommended Solution
1. Formation of Cyclopentanol	This is the most common byproduct, resulting from the simple two-electron reduction of cyclopentanone without C-C bond formation.[1] Solution: This is often a consequence of non-optimal conditions (see low yield causes). Carefully controlling the stoichiometry of the reagents and maintaining strictly anhydrous conditions can minimize this side reaction. Cyclopentanol can typically be separated from the diol product by column chromatography due to its higher polarity.
2. Formation of 1,1'-Bicyclopentene	This alkene can form through the dehydration of the diol product.[1] Solution: This is most likely to occur if the workup or purification involves acidic conditions (triggering the Pinacol Rearrangement followed by elimination). Ensure the workup is neutral or slightly basic. Avoid strong acids during purification.

Experimental Protocols & Workflows

Protocol: Synthesis of 1,1'-Bicyclopentyl-1,1'-diol via TiCl₄/Zn Reductive Coupling

This protocol is a representative procedure for the gram-scale synthesis of the target diol.

Materials:

• Titanium (IV) chloride (TiCl₄)

• Zinc dust (activated)

• Cyclopentanone (distilled)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: Assemble an oven-dried, three-necked round-bottom flask equipped with a reflux condenser, a nitrogen inlet, and a dropping funnel.

• Reagent Addition: Under a positive pressure of nitrogen, charge the flask with Zinc dust (2.2 equivalents) and anhydrous THF. Cool the suspension to 0°C in an ice bath.

• Add TiCl₄ (1.1 equivalents) dropwise to the stirred suspension. The mixture will turn from yellow to black as the low-valent titanium species is formed.

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

• Substrate Addition: Add a solution of cyclopentanone (1.0 equivalent) in anhydrous THF to the dropping funnel and add it dropwise to the black titanium suspension over 30 minutes.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate eluent) until the cyclopentanone spot has disappeared.

• Workup: Cool the reaction to room temperature and quench by slowly adding saturated aqueous NaHCO₃ solution.

• Filter the mixture through a pad of Celite® to remove the titanium salts.[8] Wash the filter cake thoroughly with DCM.

• Combine the organic filtrates in a separatory funnel, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude solid can be purified by recrystallization from a suitable solvent (e.g., hexanes or ethanol/water) or by silica gel column chromatography.

General Experimental Workflow

The following diagram outlines the complete workflow from reaction setup to the purified product.

Caption: Workflow for 1,1'-Bicyclopentyl-1,1'-diol Synthesis.

References

• Benchchem. (n.d.). 1,1'-Bicyclopentyl-1,1'-diol.

• Langer, P. (2014). Retropinacol/Cross-pinacol Coupling Reactions - A Catalytic Access to 1,2-Unsymmetrical Diols. Journal of Visualized Experiments, (86). [Link]

• Sciencemadness Wiki. (2022). Pinacol coupling reaction. Retrieved from [Link]

• Nature. (2024). Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations. Nature Communications. [Link]

• NIST. (n.d.). 1,1'-Bicyclopentyl. NIST Chemistry WebBook. [Link]

• Ashenhurst, J. (2023). Pinacol Rearrangement. Master Organic Chemistry. [Link]

• Organic Syntheses. (n.d.). [1.1.1]Propellane. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pinacol Coupling Reaction. Retrieved from [Link]

• PubChem. (n.d.). 1,1'-Bicyclopentyl-1,1'-diol. National Institutes of Health. [Link]

• Chemistry Steps. (n.d.). Pinacol Rearrangement. Retrieved from [Link]

• Wang, Z., et al. (2014). Diastereoselective Synthesis of Cyclopentanediols by InCl3/Al Mediated Intramolecular Pinacol Coupling Reaction in Aqueous Media. Molecules, 19(11), 17796-17807. [Link]

• ResearchGate. (n.d.). Synthesis and Use of Versatile [1.1.1]Bicyclopentylaldehyde Building Blocks.
• ResearchGate. (n.d.). Optimization of cyclopentane formation.

• Organic Chemistry Portal. (n.d.). Cyclopentanone synthesis. Retrieved from [Link]

• Google Patents. (n.d.). Separation of cyclopentanone.

• JoVE. (2023). Vicinal Diols via Reductive Coupling of Aldehydes or Ketones. Retrieved from [Link]

• Organic Syntheses. (n.d.). bicyclo[2.1.0]pent-2-ene. Retrieved from [Link]

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• 3. Pinacol coupling reaction - Sciencemadness Wiki [sciencemadness.org]
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• 8. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of 1,1'-Bicyclopentyl-1,1'-diol

Welcome to the technical support center for the purification of 1,1'-Bicyclopentyl-1,1'-diol. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, we will address common challenges and provide practical, field-tested solutions to ensure the highest purity of your product. Our approach is rooted in a deep understanding of the underlying chemistry to empower you to troubleshoot effectively.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

General Purity and Impurity Identification

Question 1: What are the most likely impurities in my crude 1,1'-Bicyclopentyl-1,1'-diol reaction mixture?

Answer: The impurities in your reaction mixture are largely dependent on the synthetic route employed. The most common method for synthesizing 1,1'-Bicyclopentyl-1,1'-diol is the pinacol coupling of cyclopentanone.[1][2][3]

Common impurities include:

• Unreacted Cyclopentanone: The starting material may be present if the reaction has not gone to completion.

• Pinacolone-type Rearrangement Product (Spiro[4.5]decan-6-one): Acidic conditions during the reaction or work-up can catalyze a pinacol rearrangement of the diol, leading to the formation of a spiro ketone.[1][]

• Byproducts from Grignard Synthesis: If a Grignard-based synthesis is used, potential byproducts can arise from the reaction of the Grignard reagent with water or carbon dioxide.[5][6]

• Solvents and Reagents: Residual solvents and unreacted coupling agents (e.g., zinc salts) may also be present.

A summary of the key compounds and their physical properties is provided in the table below for easy reference during purification planning.

Compound	Structure	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
1,1'-Bicyclopentyl-1,1'-diol	170.25[7]	106-110[8][9]	282.9 (Predicted)[9]
Cyclopentanone	84.12	-51	131
Spiro[4.5]decan-6-one	152.24	N/A	234-236

Question 2: How can I quickly assess the purity of my crude product?

Answer: A quick and effective way to assess the purity of your crude 1,1'-Bicyclopentyl-1,1'-diol is by Thin Layer Chromatography (TLC) and melting point analysis.

• TLC Analysis: Spot your crude product alongside your starting material (cyclopentanone) on a silica gel TLC plate. A typical eluent system would be a mixture of hexane and ethyl acetate (e.g., 7:3 v/v). The diol is significantly more polar than cyclopentanone and the spiro ketone byproduct, and thus will have a lower Rf value. The presence of multiple spots indicates impurities.

• Melting Point Analysis: Pure 1,1'-Bicyclopentyl-1,1'-diol has a sharp melting point in the range of 106-110 °C.[8][9] A broad melting range or a melting point significantly lower than this suggests the presence of impurities.

Purification by Recrystallization

Question 3: My crude 1,1'-Bicyclopentyl-1,1'-diol is a solid. Can I purify it by recrystallization? What is the best solvent system?

Answer: Yes, recrystallization is an excellent method for purifying solid 1,1'-Bicyclopentyl-1,1'-diol, especially for removing less polar impurities like residual cyclopentanone and the spiro ketone. The key is to select a solvent system where the diol is sparingly soluble at room temperature but highly soluble at elevated temperatures.

Recommended Solvent System: A mixture of toluene and hexane is a good starting point. Toluene will dissolve the diol when heated, and the addition of hexane as an anti-solvent will induce crystallization upon cooling.

Step-by-Step Recrystallization Protocol:

• Dissolution: In a flask, dissolve your crude product in a minimal amount of hot toluene. Add the hot solvent portion-wise until the solid just dissolves.

• Hot Filtration (Optional): If there are insoluble impurities (like inorganic salts), perform a hot filtration to remove them.

• Crystallization: Slowly add hexane to the hot toluene solution until you observe slight turbidity. Reheat the mixture until the solution is clear again.

• Cooling: Allow the flask to cool slowly to room temperature. You should observe the formation of white crystals. For maximum yield, you can further cool the flask in an ice bath.[10]

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold hexane to remove any remaining soluble impurities on the crystal surface.

• Drying: Dry the purified crystals under vacuum to remove residual solvents.

Troubleshooting Recrystallization:

• Oiling Out: If your compound separates as an oil instead of crystals, you may have used too much solvent or cooled the solution too quickly. Try using less of the primary solvent or allowing for slower cooling.

• No Crystals Form: This could be due to using too much solvent or the presence of impurities that inhibit crystallization. Try to concentrate the solution by boiling off some solvent and then allowing it to cool again. If that fails, scratching the inside of the flask with a glass rod can sometimes induce crystallization.

Purification by Column Chromatography

Question 4: When is column chromatography the preferred method for purifying 1,1'-Bicyclopentyl-1,1'-diol?

Answer: Column chromatography is the preferred method when you have a complex mixture of impurities with polarities similar to your product, or when you need to achieve very high purity. It is particularly useful for separating the diol from polar byproducts that may not be easily removed by recrystallization.[11][12]

Question 5: What are the recommended stationary and mobile phases for column chromatography of 1,1'-Bicyclopentyl-1,1'-diol?

Answer:

• Stationary Phase: Standard silica gel (230-400 mesh) is a good choice. For compounds that may be sensitive to the acidic nature of silica, deactivated silica gel or alumina can be used.[13] A diol-functionalized silica column can also offer alternative selectivity.[14][15][16]

• Mobile Phase (Eluent): A gradient of hexane and ethyl acetate is typically effective. Start with a low polarity mixture (e.g., 9:1 hexane:ethyl acetate) and gradually increase the polarity to elute your diol. The optimal eluent system should be determined by preliminary TLC analysis.

Step-by-Step Flash Column Chromatography Protocol:

• Column Packing: Pack a glass column with silica gel slurried in the initial, low-polarity eluent.

• Sample Loading: Dissolve your crude product in a minimal amount of a solvent that will be used in your eluent system (e.g., dichloromethane or ethyl acetate) and adsorb it onto a small amount of silica gel. After evaporating the solvent, the dry powder can be loaded onto the top of the column. This "dry loading" method often results in better separation.[17]

• Elution: Begin eluting with the low-polarity solvent mixture, collecting fractions.

• Gradient Elution: Gradually increase the proportion of the more polar solvent (ethyl acetate) to elute your product.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure 1,1'-Bicyclopentyl-1,1'-diol.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Troubleshooting Column Chromatography:

• Poor Separation: If your compounds are eluting too close together, you may need to use a shallower solvent gradient or a less polar eluent system.

• Compound Stuck on the Column: If your product is not eluting, the solvent system is likely not polar enough. Gradually increase the polarity of the eluent.

• Tailing of Spots on TLC: This can indicate that your sample is too concentrated or that it is interacting too strongly with the stationary phase. Try loading a more dilute sample or adding a small amount of a more polar solvent like methanol to your eluent system.

Visualization of Purification Workflows

The following diagrams illustrate the decision-making process and the steps involved in the purification of 1,1'-Bicyclopentyl-1,1'-diol.

Caption: Decision workflow for purification method selection.

Caption: Step-by-step recrystallization workflow.

Caption: Step-by-step column chromatography workflow.

References

• Light-enabled scalable synthesis of bicyclo[1.1.
• 16-Step Scalable Chemoenzymatic Synthesis of Tetrodotoxin. Journal of the American Chemical Society.
• 1,1'-Bicyclopentyl-1,1'-diol | 5181-75-9. Benchchem.
• 1,1'-Bicyclopentyl-1,1'-diol. PubChem - NIH.
• Reactions of Grignard Reagents. Master Organic Chemistry.
• Column troubleshooting guide - Reversed phase. Thermo Fisher Scientific.
• Diol Flash Column, Flash Chrom
• The Cascade Transformation of Furfural to Cyclopentanone: A Critical Evaluation Concerning Feasible Process Development. MDPI.
• Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). PMC.
• Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP).
• Application of Diol column under adsorption and mixed partition-adsorption normal-phase liquid chromatography mode for the separation of purines and pyrimidines.
• (1 1'-BICYCLOPENTYL)-1 1'-DIOL 97 | 5181-75-9. ChemicalBook.
• [1.1.1]Propellane. Organic Syntheses Procedure.
• Pinacolone Impurities. BOC Sciences.
• HPLC Troubleshooting Guide.
• Grignard Reactions in Cyclopentyl Methyl Ether.
• [1,1'-Bicyclopentyl]-1,1'-diol | CAS#:5181-75-9. Chemsrc.
• Inertsil Diol Analytical Columns. GL Sciences.
• (1 1'-BICYCLOPENTYL)-1 1'-DIOL 97 synthesis. ChemicalBook.
• Grignard Reagents. Chemistry LibreTexts.
• Tips and Tricks for the Lab: Column Troubleshooting and Altern
• (s)-(−)- and (r)-(+)-1,1'-bi-2-naphthol. Organic Syntheses Procedure.
• Diastereoselective Synthesis of Cyclopentanediols by InCl3/Al Mediated Intramolecular Pinacol Coupling Reaction in Aqueous Media. NIH.
• Bicyclopentyl-1,1-diol 97 5181-75-9. Sigma-Aldrich.
• Grignard Reaction. Organic Chemistry Portal.
• Pinacol Coupling Reaction. Organic Chemistry Portal.
• Diol HPLC Column and C30 HPLC Column.
• The Grignard Reagents | Organometallics.
• 5 - Organic Syntheses Procedure.
• What is the reaction mechanism between cyclopentanone and pentan-2,4-diol?. Quora.
• Synthesis and resolution of a 1,1′-biazulene analogue of BINOL. PMC - NIH.
• Purification: Troubleshooting Flash Column Chromatography. Department of Chemistry : University of Rochester.
• Chiral BINOL-Based Borate Counterions: From Cautionary Tale on Anion Stability to Enantioselective Cu-Catalyzed Cyclopropan

Sources

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• 3. Pinacol Coupling Reaction [organic-chemistry.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
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Technical Support Center: Controlling Regioselectivity in the Pinacol Rearrangement of Unsymmetrical Diols

Welcome to the technical support center for the pinacol rearrangement. This guide is designed for researchers, scientists, and professionals in drug development who are looking to master the control of regioselectivity in the acid-catalyzed rearrangement of unsymmetrical 1,2-diols. Here, we move beyond textbook examples to provide in-depth, field-proven insights to help you troubleshoot your experiments and achieve your desired synthetic outcomes.

Introduction: The Challenge of Regioselectivity

The pinacol rearrangement is a powerful C-C bond-forming reaction that transforms a 1,2-diol into a ketone or aldehyde.[1][2][3] While conceptually straightforward, the rearrangement of unsymmetrical diols presents a significant challenge: controlling which of the two possible regioisomeric carbonyl compounds is formed. This guide will equip you with the knowledge to predict and control the outcome of your reactions by understanding the interplay of electronic, steric, and reaction parameters.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions encountered when performing a pinacol rearrangement on an unsymmetrical diol.

Q1: What is the primary factor that determines which hydroxyl group leaves during the reaction?

The regioselectivity of the pinacol rearrangement is initially dictated by the formation of the more stable carbocation intermediate.[1] The hydroxyl group that, upon protonation and departure as water, leaves behind a more stabilized carbocation is the one that is preferentially eliminated.[1][4] For example, a hydroxyl group on a carbon bearing two phenyl groups will leave in preference to one on a carbon with two methyl groups, as the benzylic carbocation is significantly stabilized by resonance.[4]

Q2: What is "migratory aptitude" and how does it influence the final product?

"Migratory aptitude" refers to the relative ability of a group to migrate to the adjacent carbocation center during the rearrangement step.[5] Once the carbocation is formed, one of the substituents from the adjacent carbon migrates, leading to the formation of the carbonyl group. The general order of migratory aptitude is often cited as: Aryl > Hydride > Alkyl .[1][5] Among alkyl groups, the aptitude generally follows the order of carbocation stability that would be formed if the group were to leave on its own: tertiary > secondary > primary.[6]

Q3: Can I predict the major product just by looking at the migratory aptitudes?

While migratory aptitude is a crucial factor, it's not the sole determinant of the product distribution. The reaction is a competition between the formation of the most stable carbocation and the inherent migratory aptitude of the substituents on the adjacent carbon. In many cases, the formation of the more stable carbocation is the dominant factor.[1] However, if the stability of the two possible initial carbocations is similar, then the migratory aptitude of the substituents will play a more significant role in determining the major product.

Q4: How does the choice of acid catalyst (Brønsted vs. Lewis) affect the reaction?

Both Brønsted acids (e.g., H₂SO₄, TsOH) and Lewis acids (e.g., BF₃·OEt₂, TMSOTf) can catalyze the pinacol rearrangement.[7]

• Brønsted acids work by protonating a hydroxyl group, turning it into a good leaving group (water).[8][9] The choice and concentration of the Brønsted acid can influence the reaction rate and, in some cases, the selectivity.[4] For instance, stronger acids can lead to faster reactions but may also promote side reactions like elimination.

• Lewis acids coordinate to one of the hydroxyl groups, enhancing its ability to leave.[8][10] Lewis acids can sometimes offer better control over regioselectivity, particularly in sensitive substrates, by creating a more sterically demanding environment around one of the hydroxyl groups. For example, a bulky Lewis acid might preferentially coordinate to the less sterically hindered hydroxyl group.

Q5: What are common side reactions, and how can I minimize them?

The most common side reaction is the formation of dienes through the elimination of both hydroxyl groups. This is particularly prevalent under harsh reaction conditions (e.g., high temperatures, highly concentrated acid).

To minimize side reactions:

• Use the mildest acidic conditions possible that still promote the rearrangement.

• Carefully control the reaction temperature; lower temperatures generally favor the rearrangement over elimination.

• Consider using a Lewis acid catalyst, which can sometimes provide a cleaner reaction profile.

Troubleshooting Guide

This section provides a structured approach to troubleshoot common issues encountered during the pinacol rearrangement of unsymmetrical diols.

Problem 1: Low or No Conversion to the Desired Product

Possible Cause	Troubleshooting Steps
Insufficiently acidic conditions	Increase the concentration of the acid catalyst or switch to a stronger acid. For example, if you are using p-toluenesulfonic acid (TsOH), you might consider trying sulfuric acid (H₂SO₄).[4]
Reaction temperature is too low	Gradually increase the reaction temperature while monitoring the reaction progress by TLC or GC. Be cautious, as excessively high temperatures can lead to side reactions.[4]
Poor solubility of the starting material	Choose a solvent that dissolves the diol and is compatible with the acidic conditions. Common solvents include toluene, dichloromethane, or acetic acid.
Deactivated substrate	If the diol contains strongly electron-withdrawing groups, the formation of the carbocation can be disfavored.[11] In such cases, more forcing conditions (stronger acid, higher temperature) may be necessary.

Problem 2: Formation of the "Wrong" Regioisomer

Possible Cause	Troubleshooting Steps
Carbocation stability dominates over migratory aptitude	Your prediction may have overemphasized migratory aptitude. Re-evaluate the relative stabilities of the two possible carbocation intermediates. The hydroxyl group that forms the more stable carbocation will preferentially leave.
Kinetic vs. Thermodynamic Control	The product distribution can be dependent on reaction time and temperature.[11] A shorter reaction time at a lower temperature may favor the kinetically controlled product, while a longer reaction time at a higher temperature could lead to the thermodynamically more stable product.[11] Experiment with varying reaction times and temperatures.
Stereoelectronic Effects	In cyclic systems, the stereochemistry of the diol is critical.[12] A group that is anti-periplanar (trans) to the leaving hydroxyl group will have a much higher propensity to migrate.[12] If your desired migrating group is syn to the leaving group, migration will be disfavored. Consider if the stereochemistry of your starting material is directing the rearrangement to the undesired product.

Problem 3: Significant Formation of Side Products (e.g., Dienes)

Possible Cause	Troubleshooting Steps
Reaction conditions are too harsh	Decrease the reaction temperature and/or use a lower concentration of the acid catalyst.
Highly reactive carbocation intermediate	If the initially formed carbocation is highly prone to elimination, consider using a milder acid catalyst or a Lewis acid to temper its reactivity.
Substrate structure favors elimination	If the substrate has a high propensity to form a stable conjugated diene, elimination may be difficult to avoid completely. In such cases, careful optimization of reaction conditions is crucial.

Experimental Protocols

General Procedure for a Brønsted Acid-Catalyzed Pinacol Rearrangement

• Dissolve the Diol: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the unsymmetrical diol (1.0 eq) in an appropriate solvent (e.g., toluene, 0.1-0.5 M).

• Add the Acid Catalyst: Add the Brønsted acid catalyst (e.g., p-toluenesulfonic acid monohydrate, 0.1-1.0 eq) to the solution.

• Heat the Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and monitor the progress of the reaction by TLC or GC analysis.

• Workup: Upon completion, cool the reaction mixture to room temperature. Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate until the bubbling ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizing the Mechanistic Pathways

To better understand the decision points in the pinacol rearrangement, the following diagrams illustrate the key mechanistic steps.

Caption: General workflow of the pinacol rearrangement.

Caption: Decision tree for predicting the major product.

References

• Advances and Perspectives in Pinacol Rearrangement Reactions: A Comprehensive Review. International Journal for Multidisciplinary Research, 5(4), 2023. [Link]

• Pinacol Rearrangement. Chemistry Steps. [Link]

• Pinacol Rearrangement. Master Organic Chemistry. [Link]

• Pinacol Rearrangement. Organic Chemistry Portal. [Link]

• The pinacol rearrangement: Is the reaction of 1,2-diol 'pinacol , formed from acetone' with acid, gives pinacolone by rear. SlideShare. [Link]

• 30.2: Pinacol Rearrangement. Chemistry LibreTexts. [Link]

• Pinacol rearrangement. Wikipedia. [Link]

• Tuning the Selectivity: Study of Solvent-Free Acid-Mediated Pinacolic-Pinacolone Rearrangement under Microwave Irradiation. ResearchGate. [Link]

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• Reaction Mechanism of Pinacol-Pinacolone Rearrangement. Physics Wallah. [Link]

• Theoretical study of the reaction mechanism and migratory aptitude of the pinacol rearrangement. Journal of the American Chemical Society. [Link]

• Lewis and Bronsted Acidity and Basicity. YouTube. [Link]

• Pinacol-Type Rearrangement: Aptitude and Selectivity of Migration. Peking University. [Link]

• What is the difference between a Bronsted-Lowry acid and a Lewis acid?. Quora. [Link]

• 3.3: Rearrangements. Chemistry LibreTexts. [Link]

• Migratory aptitude in pinacol-pinacolone rearrangement. Chemistry Stack Exchange. [Link]

• PINACOL PINACOLONE REARRANGEMENT MECHANISM MIGRATORY APTITUDE PG TRB IIT JAM CSIR GATE. YouTube. [Link]

• Brønsted-Lowry and Lewis Acid-Base Theories. Inorganic Chemistry I Class Notes. [Link]

• Migratory aptitudes in rearrangement reaction. SlideShare. [Link]

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• 12. Pinacol rearrangement - Wikipedia [en.wikipedia.org]

Technical Support Center: Stereoselectivity in Cyclic Diol Rearrangements

From the Desk of the Senior Application Scientist

Welcome to the technical support center for stereochemical challenges in the rearrangement of cyclic diols. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter issues with stereoselectivity in pinacol and related rearrangements. My goal is to move beyond simple protocols and provide a deeper, mechanistic understanding of why certain outcomes are favored and how you can manipulate reaction parameters to achieve your desired stereoisomer. We will explore common pitfalls, troubleshooting strategies, and robust experimental designs grounded in established chemical principles.

Section 1: Frequently Asked Questions - The Mechanistic Foundation

This section addresses the fundamental principles governing the stereochemical outcome of cyclic diol rearrangements. A solid grasp of these concepts is the first step in troubleshooting a reaction that is not performing as expected.

Q1: What is the fundamental mechanism of the pinacol rearrangement in cyclic diols, and why is it stereochemically sensitive?

The pinacol rearrangement is an acid-catalyzed conversion of a 1,2-diol (vicinal diol) into a ketone or aldehyde.[1] The reaction proceeds through several key steps, as illustrated below.

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} caption { label = "Figure 1. Key steps of the pinacol rearrangement."; fontname = "Helvetica"; fontsize = 10; } end_dot

The critical stereochemical event occurs in Step 3 . In cyclic systems, the conformation of the ring dictates which group can migrate. The reaction is highly sensitive to the stereochemical relationship between the departing water molecule and the potential migrating groups. For an efficient rearrangement, the migrating group's bond must be able to align with the empty p-orbital of the carbocation. This geometric constraint is the primary source of stereoselectivity.[2]

Q2: How does the stereochemistry of the starting diol directly control the reaction's outcome?

The stereochemistry of the diol is the single most important factor in determining the product of a cyclic pinacol rearrangement.[3] Specifically, the reaction strongly favors the migration of a group that is positioned anti-periplanar (trans) to the leaving hydroxyl group.[2][3] A group that is cis to the leaving group has a significantly lower rate of migration because it cannot achieve the proper orbital alignment for a smooth, low-energy transition state.[2]

This has profound consequences:

• Predictable Migration: If a diol isomer has a potential migrating group (e.g., an alkyl or aryl group) positioned trans to one of the hydroxyls, that hydroxyl will preferentially be eliminated to allow the trans group to migrate.

• Ring Contraction: If no substituent is available for a trans-migration, a carbon atom from the ring itself may migrate, leading to ring contraction. This is often an undesired side reaction but becomes the major pathway in the absence of a suitable trans migrating group.[2]

dot digraph "Stereocontrol" { graph [nodesep=0.5, ranksep=0.8, splines=true, label="Impact of Diol Stereochemistry on Migration", labelloc=t, fontname="Helvetica", fontsize=14, fontcolor="#202124"]; node [shape=plaintext, fontname="Helvetica", fontsize=11]; edge [arrowhead=vee, color="#4285F4"];

} caption { label = "Figure 2. Stereochemistry dictates the rearrangement pathway."; fontname = "Helvetica"; fontsize = 10; } end_dot

Q3: What is "migratory aptitude," and can it be overridden in cyclic systems?

Migratory aptitude refers to the inherent tendency of a group to migrate during a rearrangement. The generally accepted order is: Phenyl > Hydride > Tertiary Alkyl > Secondary Alkyl > Methyl.[2] This preference is based on the ability of the migrating group to stabilize the partial positive charge that develops in the transition state.

However, in rigid cyclic systems, stereoelectronic requirements often override intrinsic migratory aptitude . The need for an anti-periplanar alignment between the migrating group and the leaving group is a much more powerful directing effect.[2][3] A less "apt" methyl group that is correctly positioned trans to the leaving group will migrate in preference to a more "apt" phenyl group that is cis. This is a critical concept for drug development professionals, as the rigid scaffolds of many core molecules make stereoelectronic factors dominant.

Section 2: Troubleshooting Guide for Common Stereoselectivity Issues

This section is formatted as a direct Q&A to address specific problems you may be facing in the lab.

Problem Scenario 1: Poor or Unexpected Product Ratios

Q: My reaction is producing a mixture of a ring-expanded ketone and a ring-contracted spiroketone. How can I improve the selectivity for ring expansion?

A: This outcome strongly suggests that the migration of a ring carbon (leading to contraction) is competing with the migration of a substituent (leading to expansion).

• Causality: The root cause is likely the stereochemistry of your starting diol. The desired ring-expansion pathway requires a substituent to be trans to the departing hydroxyl group. If your starting material is a mixture of diastereomers, or if the desired trans-substituent is sterically hindered, the ring-contraction pathway can become competitive.

• Troubleshooting Steps:

  • Verify Diol Purity: First, confirm the stereochemical purity of your starting diol using NMR (NOE/NOESY) or X-ray crystallography. An impure starting material will inevitably lead to a mixture of products.

  • Lower the Temperature: Rearrangements are often under kinetic control. Lowering the reaction temperature can increase the energy difference between the two competing transition states, potentially favoring the more ordered, lower-energy pathway of substituent migration.[4]

  • Change the Acid Catalyst: A bulkier Lewis acid may selectively coordinate to the less sterically hindered hydroxyl group, potentially favoring the elimination pathway that sets up the desired migration. Conversely, a small Brønsted acid like HBF4 may be less selective.

  • Consider a Semipinacol Rearrangement: This is the most robust solution. By converting one hydroxyl group into a better leaving group (e.g., a tosylate or mesylate), you dictate the site of carbocation formation and remove the ambiguity. This forces the group trans to the tosylate to migrate.[5]

Problem Scenario 2: The "Wrong" Group Migrates

Q: I designed my cyclic diol to have a phenyl group migrate, but a methyl group is migrating instead. Migratory aptitude suggests the phenyl group should be preferred. What's happening?

A: As discussed in the FAQ section, this is a classic case of stereoelectronic control overriding intrinsic migratory aptitude.

• Causality: The methyl group is almost certainly positioned trans to the hydroxyl group that is being eliminated, while the phenyl group is cis. The geometric requirement for an anti-periplanar transition state is the dominant factor, forcing the migration of the correctly aligned, albeit less "apt," methyl group.[2]

• Troubleshooting Steps:

  • Synthesize the Correct Diastereomer: The only reliable solution is to redesign the synthesis of your diol to place the phenyl group trans to a hydroxyl group. This may involve using stereoselective dihydroxylation methods (e.g., Sharpless asymmetric dihydroxylation) on a different alkene precursor or employing substrate-controlled reduction of a diketone.

  • Computational Modeling: Before embarking on a new synthesis, consider using DFT (Density Functional Theory) calculations to predict the transition state energies for the migration of both the phenyl and methyl groups from your specific diol isomer. This can provide strong evidence for the experimentally observed outcome and guide the design of a new substrate.

Problem Scenario 3: Low Yield and Formation of Byproducts

Q: My reaction yield is low, and I am isolating a significant amount of a diene byproduct. How can I suppress this elimination pathway?

A: The formation of a diene is a classic E1 elimination pathway that competes with the rearrangement. The intermediate carbocation, instead of rearranging, is deprotonated at an adjacent carbon.

• Causality: This side reaction is favored by conditions that promote elimination: high temperatures, strongly acidic and non-nucleophilic media, and substrates where deprotonation is sterically accessible and leads to a stable (e.g., conjugated) diene.

• Troubleshooting Steps:

  • Use a Non-Dehydrative Method: The most effective way to prevent elimination is to avoid the formation of a free carbocation adjacent to a proton that can be easily removed. A combination of a Lewis acid and a trialkyl orthoester can facilitate the rearrangement without dehydration, leading to higher yields and selectivity.[3]

  • Modify Temperature and Acid: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Use the minimum catalytic amount of acid required. Excessively strong acid and high temperatures will favor elimination.[3]

  • Solvent Choice: The choice of solvent can influence the lifetime and reactivity of the carbocation intermediate. Protic solvents can sometimes trap the carbocation, while non-ionizing solvents may favor a more concerted mechanism, potentially disfavoring a separate elimination step.[3][6]

Parameter	Effect on Stereoselectivity	Recommendation for Troubleshooting
Temperature	Lower T generally increases selectivity (kinetic control).[4]	Start at 0 °C or below and slowly warm until the reaction proceeds.
Acid Catalyst	Can influence which OH group leaves. Lewis acids offer different coordination.[3]	Screen both Brønsted (TsOH, H2SO4) and Lewis acids (BF3·OEt2, TMSOTf).
Solvent	Can affect carbocation stability and reaction mechanism (concerted vs. stepwise).[3]	Test a range of solvents from non-polar (toluene) to polar aprotic (CH2Cl2).
Substrate	The single most critical factor. Trans-relationship is key.[2]	Confirm stereochemistry. If incorrect, resynthesize the correct diastereomer.

Section 3: Experimental Protocols

These protocols are intended as validated starting points. Researchers should always optimize conditions for their specific substrate.

Protocol 1: General Procedure for Lewis Acid-Catalyzed Pinacol Rearrangement

This protocol uses a Lewis acid, which can offer milder conditions and different selectivity compared to strong Brønsted acids.

• Preparation: To a flame-dried, round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the cyclic diol (1.0 equiv).

• Solvent Addition: Dissolve the diol in anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE) (approx. 0.1 M concentration).

• Cooling: Cool the solution to the desired temperature (a starting point of -20 °C is recommended to maximize selectivity).

• Catalyst Addition: Slowly add a solution of the Lewis acid (e.g., TMSOTf, 1.1 equiv, or BF3·OEt2, 1.1 equiv) in the same anhydrous solvent dropwise over 10-15 minutes.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Quenching: Once the starting material is consumed, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO3) at the reaction temperature.

• Workup: Allow the mixture to warm to room temperature. Transfer to a separatory funnel, separate the layers, and extract the aqueous layer twice with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: Substrate-Controlled Semipinacol Rearrangement via Tosylation

This protocol provides superior control by making one hydroxyl group a significantly better leaving group.

• Selective Tosylation:

  • Dissolve the cyclic diol (1.0 equiv) in anhydrous DCM and pyridine (3.0 equiv) at 0 °C.

  • Slowly add p-toluenesulfonyl chloride (TsCl, 1.05 equiv). Note: The less sterically hindered hydroxyl will typically react faster, but this must be verified for your system.[5]

  • Stir at 0 °C to room temperature and monitor by TLC until mono-tosylation is complete.

  • Perform an aqueous workup to isolate the mono-tosylate.

• Rearrangement:

  • Dissolve the purified mono-tosylate in a suitable solvent (e.g., trifluoroethanol or acetic acid).

  • Add a weak, non-nucleophilic base (e.g., 2,6-lutidine, 1.5 equiv) if necessary to buffer the generated TsOH.

  • Heat the reaction mixture (e.g., 50-80 °C) and monitor for the formation of the rearranged product. The rearrangement is driven by the departure of the excellent tosylate leaving group.[5]

  • Upon completion, cool the reaction, dilute with an appropriate organic solvent (e.g., ethyl acetate), and wash with water and brine.

  • Dry the organic layer, concentrate, and purify by chromatography.

References

• Advances and Perspectives in Pinacol Rearrangement Reactions: A Comprehensive Review. International Journal for Multidisciplinary Research (IJFMR). [Link]

• Pinacol Rearrangement. Master Organic Chemistry. [Link]

• Pinacol rearrangement. Wikipedia. [Link]

• The pinacol rearrangement: Is the reaction of 1,2-diol 'pinacol, formed from acetone' with acid, gives pinacolone by rear. Al-Mustansiriyah University. [Link]

• Pinacol Rearrangement Reaction of Diols into Ketones. The Organic Chemistry Tutor (YouTube). [Link]

• 30.2: Pinacol Rearrangement. Chemistry LibreTexts. [Link]

• Pinacol Rearrangement. Chemistry Steps. [Link]

• Size‐Induced Inversion of Selectivity in the Acylation of 1,2‐Diols. Chemistry – A European Journal. [Link]

• Chiral Diol-Based Organocatalysts in Enantioselective Reactions. Molecules. [Link]

• Mechanism of the Pinacol Rearrangement of Thiele Cage Diols Over a C(sp3)–C(sp3) Single Bond. McMaster University. [Link]

• Controlling the Site Selectivity in Acylations of Amphiphilic Diols: Directing the Reaction toward the Apolar Domain in a Model Diol and the Midecamycin A1 Macrolide Antibiotic. The Journal of Organic Chemistry. [Link]

• Controlling the Site Selectivity in Acylations of Amphiphilic Diols: Directing the Reaction toward the Apolar Domain in a Model Diol and the Midecamycin A1 Macrolide Antibiotic. National Institutes of Health. [Link]

• Pinacol Rearrangement. NROChemistry. [Link]

• Theoretical study of the reaction mechanism and migratory aptitude of the pinacol rearrangement. Journal of the American Chemical Society. [Link]

• Recent progress in selective functionalization of diols via organocatalysis. RSC Publishing. [Link]

• Room Temperature Diels–Alder Reactions of 4-Vinylimidazoles. National Institutes of Health. [Link]

• Direct Synthesis of Cycloalkanes from Diols and Secondary Alcohols or Ketones Using a Homogeneous Manganese Catalyst. Journal of the American Chemical Society. [Link]

• Substrate-controlled stereoselectivity in the Yamamoto aldol reaction. RSC Publishing. [Link]

Sources

• 1. Pinacol Rearrangement - Chemistry Steps [chemistrysteps.com]
• 2. Pinacol rearrangement - Wikipedia [en.wikipedia.org]
• 3. ijfmr.com [ijfmr.com]
• 4. Size‐Induced Inversion of Selectivity in the Acylation of 1,2‐Diols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Cyclopentanone Pinacol Coupling Reactions: A Technical Support Guide

Welcome to the technical support center for cyclopentanone pinacol coupling reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this powerful C-C bond-forming reaction. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you optimize your experiments and overcome common challenges.

Troubleshooting Guide: Navigating Common Experimental Hurdles

The pinacol coupling of cyclopentanone is a valuable method for synthesizing the vicinal diol, bicyclo[5.5.0]decan-1,6-diol. However, the reaction is often accompanied by the formation of undesired byproducts. This section provides a detailed guide to identifying and mitigating these issues.

Issue 1: Low Yield of the Desired Bicyclo[5.5.0]decan-1,6-diol

A lower than expected yield of the desired pinacol product is a frequent challenge. This can be attributed to several factors, from suboptimal reaction conditions to competing side reactions.

Probable Causes and Solutions:

• Insufficient Reducing Agent: The single-electron transfer from the reducing agent to cyclopentanone is the first step in the formation of the reactive ketyl radical intermediate. An insufficient amount of the reducing agent will lead to incomplete conversion of the starting material.

  • Solution: Ensure the stoichiometry of the reducing agent is appropriate for the scale of your reaction. For many common reducing agents like samarium(II) iodide or magnesium, a molar excess is often required.

• Reaction Time and Temperature: Pinacol couplings can be sensitive to reaction time and temperature. Shorter reaction times may not allow for complete conversion, while extended times can sometimes lead to the degradation of products or the formation of byproducts.

  • Solution: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time. The ideal temperature will depend on the specific reducing agent and solvent system being used.

• Poor Diastereoselectivity: The coupling of two cyclopentanone molecules can result in the formation of both dl and meso diastereomers of the product. If only one diastereomer is desired, a low yield of that specific isomer can be a challenge.

  • Solution: The diastereoselectivity of the pinacol coupling can be influenced by the choice of reducing agent and the presence of additives. For instance, some ligand-assisted reactions have been shown to provide high levels of diastereoselectivity.

Issue 2: Formation of Cyclopentanol as a Major Byproduct

The presence of a significant amount of cyclopentanol in your product mixture is a clear indication of over-reduction.

Causality and Mitigation:

The formation of cyclopentanol occurs when the intermediate ketyl radical undergoes a second single-electron transfer before it can couple with another ketyl radical. This results in a dianion, which upon protonation during workup, yields cyclopentanol.

Troubleshooting Steps:

• Control the Stoichiometry of the Reducing Agent: Using a large excess of a powerful reducing agent can favor the over-reduction pathway. Carefully titrate the amount of reducing agent to find the optimal balance between efficient coupling and minimal over-reduction.

• Lower the Reaction Temperature: At lower temperatures, the rate of the second electron transfer may be slowed down more significantly than the rate of radical coupling, thus favoring the desired pinacol product.

• Increase the Concentration of Cyclopentanone: A higher concentration of the starting material will increase the probability of two ketyl radicals encountering each other and coupling, thereby competing more effectively with the over-reduction pathway.

Issue 3: Presence of a Spirocyclic Ketone Byproduct

The identification of a spirocyclic ketone, specifically spiro[5.5]undecan-1-one, in your reaction mixture points towards a pinacol rearrangement of the desired 1,2-diol product.

Mechanism and Prevention:

The pinacol rearrangement is an acid-catalyzed process where a 1,2-diol rearranges to form a ketone. If acidic conditions are present during the reaction or, more commonly, during the aqueous workup, the desired bicyclo[5.5.0]decan-1,6-diol can undergo this rearrangement.

Preventative Measures:

• Neutral or Basic Workup: The most critical step to prevent the pinacol rearrangement is to avoid acidic conditions during the workup. Use a saturated solution of sodium bicarbonate (NaHCO₃) or another mild base to quench the reaction.

• Buffer the Reaction Mixture: If the reaction conditions themselves might be generating acidic species, consider adding a non-reactive base or a buffer to the reaction mixture.

• Temperature Control During Workup and Purification: The pinacol rearrangement can sometimes be promoted by heat. Keep the temperature low during the workup and any subsequent purification steps like distillation or chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the cyclopentanone pinacol coupling reaction?

The reaction is initiated by a single-electron transfer from a reducing agent to the carbonyl carbon of two cyclopentanone molecules. This generates two ketyl radical anions. These two radicals then couple to form a carbon-carbon bond, resulting in a dianion intermediate. Subsequent protonation during the workup yields the final 1,2-diol product, bicyclo[5.5.0]decan-1,6-diol.

Q2: Which reducing agents are commonly used for this reaction?

A variety of reducing agents can be employed for pinacol coupling reactions. Some of the most common include:

Reducing Agent	Typical Conditions	Advantages	Disadvantages
Samarium(II) Iodide (SmI₂)	THF, room temperature	Mild and selective	Air and moisture sensitive
Magnesium Amalgam (Mg/Hg)	Benzene or THF, reflux	Inexpensive	Toxicity of mercury
Low-valent Titanium (e.g., from TiCl₄/Zn)	THF, reflux	Can be very effective	May lead to deoxygenation (alkene formation)
Electrochemical Methods	Various solvent/electrolyte systems	Avoids stoichiometric metal waste	Requires specialized equipment

Q3: How can I control the diastereoselectivity of the reaction?

Controlling the diastereoselectivity to favor either the dl or meso product is a significant challenge. The outcome is often dependent on the reaction conditions and the nature of the reducing agent. Chelation control, where the metal center of the reducing agent coordinates with the two ketyl radicals in a specific geometry before coupling, can influence the stereochemical outcome. The use of chiral ligands in conjunction with the reducing agent can also induce diastereoselectivity.

Q4: What is the best way to purify the bicyclo[5.5.0]decan-1,6-diol product?

The purification strategy will depend on the physical properties of the product and the nature of the impurities.

• Crystallization: If the desired diol is a solid, recrystallization from a suitable solvent system is often the most effective method for achieving high purity.

• Column Chromatography: Silica gel chromatography can be used to separate the diol from the less polar byproducts like the spirocyclic ketone and any unreacted cyclopentanone. A gradient elution starting with a non-polar solvent (like hexane) and gradually increasing the polarity with a solvent like ethyl acetate is typically effective.

• Distillation: If the product and byproducts are volatile, distillation under reduced pressure (to avoid thermal decomposition) can be a viable purification method.

Experimental Protocol: Samarium(II) Iodide Mediated Pinacol Coupling of Cyclopentanone

This protocol provides a general procedure for the pinacol coupling of cyclopentanone using samarium(II) iodide.

Materials:

• Cyclopentanone

• Samarium(II) iodide (0.1 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• Reaction Setup: Under an inert atmosphere of argon or nitrogen, add a magnetic stir bar and anhydrous THF to a flame-dried round-bottom flask.

• Addition of Reactant: Add cyclopentanone to the stirred THF.

• Cooling: Cool the reaction mixture to the desired temperature (e.g., 0 °C or room temperature) using an appropriate cooling bath.

• Addition of Reducing Agent: Slowly add the samarium(II) iodide solution dropwise to the reaction mixture. The characteristic deep blue or green color of the SmI₂ solution should disappear as it reacts.

• Reaction Monitoring: Monitor the progress of the reaction by TLC or GC analysis.

• Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or diethyl ether).

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization or column chromatography.

References

• Organic Chemistry Portal. Pinacol Coupling Reaction. [Link]

• Sciencemadness Wiki. Pinacol coupling reaction. [Link]

• Chatterjee, A.; Joshi, N. Retropinacol/Cross-pinacol Coupling Reactions - A Catalytic Access to 1,2-Unsymmetrical Diols. J. Vis. Exp.2014 , (86), e51470. [Link]

• Li, J.; et al. Diastereoselective Synthesis of Cyclopentanediols by InCl3/Al Mediated Intramolecular Pinacol Coupling Reaction in Aqueous Media. Molecules2012 , 17(5), 5496-5507. [Link]

• Wikipedia. Pinacol coupling reaction. [Link]

• Takenaka, N.; Xia, G.; Yamamoto, H. Catalytic, Highly Enantio- and Diastereoselective Pinacol Coupling Reaction with a New Tethered Bis(8-quinolinolato) Ligand. J. Am. Chem. Soc.2004 , 126(41), 13198–13199. [Link]

• Master Organic Chemistry. The Pinacol Rearrangement. [Link]

• chemeurope.com. Pinacol coupling reaction. [Link]

• Kagan, H. B. Samarium(II) Iodide: A Most Useful Reagent in Organic Synthesis. In Samarium(II) Iodide; Springer, Berlin, Heidelberg, 2011; pp 1-4.

• The Organic Chemistry Tutor. Pinacol Rearrangement Reaction of Diols into Ketones. [Link]

• Chemistry Steps. Pinacol Rearrangement. [Link]

• Heravi, M. M.; Nazari, A. Samarium(ii) iodide-mediated reactions applied to natural product total synthesis. RSC Adv., 2022 , 12, 9944-9993. [Link]

Technical Support Center: Synthesis of 1,1'-Bicyclopentyl-1,1'-diol

Welcome to the technical support center for the synthesis of 1,1'-Bicyclopentyl-1,1'-diol. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into the common synthetic challenges and the critical role of solvents in achieving successful outcomes. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and reproducible synthesis.

Overview of Synthetic Pathways

1,1'-Bicyclopentyl-1,1'-diol is a symmetrical tertiary diol typically synthesized via one of two primary methods: the Grignard reaction or pinacol coupling. Each pathway has distinct advantages and is highly sensitive to reaction conditions, particularly the choice of solvent.

• Grignard Reaction: This classic organometallic reaction involves the nucleophilic addition of a cyclopentyl Grignard reagent (cyclopentylmagnesium halide) to cyclopentanone. It is a powerful method for C-C bond formation but demands stringent anhydrous conditions.

• Pinacol Coupling: This method involves the reductive dimerization of two cyclopentanone molecules.[1] It proceeds through a radical mechanism and can often be performed under less stringent conditions than the Grignard reaction, sometimes even in aqueous media.[1]

Figure 1: Key Synthetic Routes to 1,1'-Bicyclopentyl-1,1'-diol.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 1,1'-Bicyclopentyl-1,1'-diol, providing explanations and actionable solutions.

Grignard Synthesis Issues

Q1: My Grignard reaction has a very low yield or failed completely. What are the likely causes?

A1: This is the most common issue and almost always points to the deactivation of the highly reactive Grignard reagent.

• Causality—The Problem of Protons: Grignard reagents are extremely strong bases.[2] If any protic substances (even trace amounts) are present, the Grignard reagent will act as a base rather than a nucleophile, abstracting a proton in a rapid acid-base reaction. This consumes the reagent before it can react with the cyclopentanone. The primary culprit is water.

• Troubleshooting Steps:

  • Absolute Anhydrous Conditions: All glassware must be rigorously dried, either in an oven overnight (>120 °C) or by flame-drying under vacuum and cooling under an inert atmosphere (Nitrogen or Argon). Syringes and needles should also be oven-dried.

  • Solvent Purity: Use freshly distilled, anhydrous grade ether solvents (diethyl ether or THF). Even sealed commercial bottles can absorb atmospheric moisture over time. Consider distilling from a drying agent like sodium/benzophenone.

  • Reagent Quality: Ensure your cyclopentyl bromide is anhydrous. The magnesium turnings should be fresh and shiny. If they are dull or oxidized, they can be activated by crushing them in a dry mortar and pestle or by adding a small crystal of iodine to the reaction flask to etch the oxide layer.

  • Starting the Reaction: Grignard formation can sometimes be slow to initiate. If the reaction doesn't start (indicated by a lack of heat evolution or bubbling), gently warm the flask or add a small amount of pre-formed Grignard reagent to initiate the process.

Q2: I'm observing a significant amount of a non-polar byproduct that co-elutes with my starting material on TLC. What could it be?

A2: This is likely bicyclopentyl, the product of a Wurtz-type homocoupling reaction.

• Causality—Side Reactions: The Grignard reagent can react with the unreacted cyclopentyl bromide. This side reaction is favored at higher temperatures and higher concentrations of the alkyl halide.[3]

• Troubleshooting Steps:

  • Slow Addition: Add the cyclopentyl bromide solution to the magnesium turnings slowly and dropwise. This maintains a low concentration of the halide and helps to control the exotherm of the reaction.

  • Temperature Control: Maintain a gentle reflux. If the reaction becomes too vigorous, cool the flask in an ice bath. Overheating promotes the coupling side reaction.[3]

Q3: My reaction started, but then the yield of the desired diol was low, and I recovered a lot of unreacted cyclopentanone. Why?

A3: This points to two potential issues: enolization of the ketone or loss of the Grignard reagent.

• Causality—Enolization: Cyclopentanone has acidic α-protons. A sterically hindered or highly basic Grignard reagent can act as a base, deprotonating the ketone to form an enolate.[4] This enolate is unreactive towards further Grignard addition and will simply be protonated back to cyclopentanone during the workup.

• Troubleshooting Steps:

  • Reverse Addition: Instead of adding the Grignard reagent to the ketone, try adding the cyclopentanone solution slowly to the Grignard reagent. This ensures the ketone is always the limiting reagent in the immediate reaction environment, favoring nucleophilic addition over enolization.

  • Lower Temperature: Perform the addition of cyclopentanone at a lower temperature (e.g., 0 °C) to disfavor the enolization pathway, which typically has a higher activation energy.

Pinacol Coupling Synthesis Issues

Q4: My pinacol coupling of cyclopentanone is sluggish and gives poor conversion. How can I improve it?

A4: The efficiency of pinacol coupling is highly dependent on the reducing agent and the reaction medium.

• Causality—Electron Transfer: The reaction is initiated by a single electron transfer (SET) from a metal surface to the carbonyl group of cyclopentanone.[5] The effectiveness of this transfer depends on the metal's reduction potential and its surface area.

• Troubleshooting Steps:

  • Choice of Reductant: While magnesium or zinc can be effective, stronger reducing agents like samarium(II) iodide (SmI₂) often give higher yields and faster reaction times.[1] Various low-valent titanium reagents are also highly effective.[6]

  • Metal Activation: If using Mg or Zn, ensure the metal is activated. This can be done by treating it with dilute HCl, followed by washing with water, ethanol, and ether, and then drying under vacuum.

  • Solvent Influence: The solvent must facilitate the electron transfer and stabilize the resulting radical intermediates. While THF is common, some protocols report success in aqueous media, which can be advantageous from an environmental and cost perspective.[1] Experiment with different solvent systems if conversion is low.

Solvent Selection FAQ

The choice of solvent is arguably the most critical parameter in the synthesis of 1,1'-Bicyclopentyl-1,1'-diol, especially via the Grignard pathway.

Q1: Why is an aprotic solvent like diethyl ether or THF mandatory for the Grignard synthesis?

A1: The solvent plays a dual, critical role: it must stabilize the Grignard reagent without destroying it.

• Stabilization: Grignard reagents do not exist as simple "R-MgX" species in solution. The ether solvent molecules, with their lone pairs of electrons on oxygen, coordinate to the electron-deficient magnesium center. This solvation is crucial for stabilizing the reagent and keeping it in solution.

• Reactivity: Grignard reagents are incompatible with protic solvents (e.g., water, alcohols, carboxylic acids).[2] Protic solvents have acidic protons (O-H or N-H bonds) that will instantly and irreversibly react with the Grignard reagent in an acid-base reaction, destroying it.[7][8] Therefore, only aprotic solvents can be used. Ethers are ideal because they are aprotic and effectively solvate the reagent.[8]

Figure 2: Solvation of Grignard Reagent by Ether.

Q2: Can I use other aprotic solvents? What are the pros and cons?

A2: Yes, but with careful consideration. While diethyl ether and THF are the most common, other ethers can be used. Polar aprotic solvents without acidic protons, like DMSO or DMF, are generally unsuitable as they can react with Grignard reagents.[8][9] Cyclopentyl methyl ether (CPME) has emerged as a greener, safer alternative.[10][11]

Solvent	Boiling Point (°C)	Dielectric Constant (ε)	Key Advantages	Key Disadvantages
Diethyl Ether (Et₂O)	34.6	4.3	Excellent for initiation, easy to remove.	Highly flammable, low boiling point may limit reaction temperature.[11]
Tetrahydrofuran (THF)	66	7.5	Higher boiling point, better solvating ability for some reagents.	Can form explosive peroxides upon storage, more difficult to remove.[11]
Cyclopentyl Methyl Ether (CPME)	106	4.7	Higher boiling point, low peroxide formation, less water-miscible.[10][11]	Higher cost, less common.

Q3: What is the solvent's role in the pinacol coupling reaction?

A3: In pinacol coupling, the solvent's role is more nuanced. It must dissolve the starting ketone and support the single-electron transfer process.

• Aprotic Solvents (e.g., THF, Dioxane): These are commonly used with reducing agents like SmI₂ or Mg. They provide an inert medium for the formation of the ketyl radical intermediates and their subsequent coupling.

• Protic Solvents (e.g., Water, Alcohols): Some pinacol couplings, particularly those mediated by metals like indium or zinc, can be performed in aqueous media.[1] In these cases, the solvent also acts as the proton source for the final step, converting the pinacolate intermediate to the diol.[12] The use of aqueous media is a significant advantage in green chemistry.

Experimental Protocols

Protocol 1: Grignard Synthesis of 1,1'-Bicyclopentyl-1,1'-diol

This protocol is a representative procedure and should be adapted based on laboratory safety standards.

• Preparation: Assemble a three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen/argon inlet. Flame-dry all glassware under vacuum and cool under an inert atmosphere.

• Initiation: To the flask, add magnesium turnings (1.2 eq). In the dropping funnel, prepare a solution of cyclopentyl bromide (1.0 eq) in anhydrous diethyl ether or THF.

• Grignard Formation: Add a small portion of the cyclopentyl bromide solution to the magnesium. If the reaction does not initiate (slight warming, cloudiness), add a single crystal of iodine or gently warm the flask. Once initiated, add the remaining cyclopentyl bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture for 1 hour.

• Addition Reaction: Cool the Grignard reagent solution to 0 °C in an ice bath. Prepare a solution of cyclopentanone (1.0 eq) in the same anhydrous solvent and add it dropwise to the stirred Grignard solution.

• Quenching & Workup: After the addition is complete, allow the reaction to warm to room temperature and stir for 1 hour. Cautiously quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction & Purification: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Protocol 2: Pinacol Coupling Synthesis of 1,1'-Bicyclopentyl-1,1'-diol

This protocol is based on a general procedure for metal-mediated pinacol coupling.[1]

• Preparation: To a round-bottom flask, add cyclopentanone (1.0 eq) and a suitable solvent (e.g., THF or an aqueous mixture).

• Reaction: Add the chosen reducing agent (e.g., activated zinc dust, 2.0 eq) and any required additives or catalysts (e.g., InCl₃ for aqueous reactions).[1]

• Monitoring: Stir the reaction mixture vigorously at room temperature or with gentle heating. Monitor the disappearance of cyclopentanone by TLC or GC-MS.

• Workup: Once the reaction is complete, filter off the metal salts. If the reaction was performed in an organic solvent, wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate. If in aqueous media, extract the product with an organic solvent like ethyl acetate.

• Purification: Purify the crude diol by recrystallization, likely separating the meso and dl diastereomers if formed.

References

• Ashenhurst, J. (2015). Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

• Organic Chemistry Portal. Grignard Reaction. [Link]

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• Wang, Z., et al. (2011). Diastereoselective Synthesis of Cyclopentanediols by InCl3/Al Mediated Intramolecular Pinacol Coupling Reaction in Aqueous Media. Molecules. [Link]

• Ashenhurst, J. (2012). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Master Organic Chemistry. [Link]

• Chemistry Steps. (n.d.). Polar Protic and Polar Aprotic Solvents. [Link]

• Tenger Chemical. (2025). Polar Protic vs Aprotic Solvents Key Uses & SN2 Reaction Guide. [Link]

• Norris, J. (2018). Reaction of Grignard reagents with protic compounds. YouTube. [Link]

• Chemistry LibreTexts. (2024). The Grignard Reaction (Experiment). [Link]

• The Mechanism of the Pinacol Coupling Reaction. (2020). Pinacol coupling reaction | Bouveault–Blanc reduction | full mechanism | Solvated Electrons. YouTube. [Link]

• Mukaiyama, T., Sato, T., & Hanna, J. (1973). REDUCTIVE COUPLING OF CARBONYL COMPOUNDS TO PINACOLS AND OLEFINS BY USING TiCl4 AND Zn. Semantic Scholar. [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to Spiroketone Synthesis: Pinacol Rearrangement vs. Robinson Annulation

Spiroketones, characterized by a central quaternary carbon atom common to two rings, are privileged structural motifs in numerous natural products, pharmaceuticals, and agrochemicals.[1][2] Their unique three-dimensional architecture imparts significant biological activity and presents compelling challenges for synthetic chemists. The construction of the spirocyclic core is a critical step that dictates the efficiency and elegance of the overall synthesis.

This guide provides an in-depth comparison of two classical yet powerful methodologies for spiroketone synthesis: the Pinacol rearrangement and the Robinson annulation. We will dissect their mechanistic underpinnings, explore their synthetic utility and limitations, and provide data-driven insights to inform your choice of strategy.

The Pinacol Rearrangement: A Strategy of Skeletal Reorganization

The Pinacol rearrangement is the acid-catalyzed conversion of a 1,2-diol (vicinal diol) into a ketone or aldehyde.[3][4][5] For the synthesis of spiroketones, this reaction is ingeniously applied as a ring-expansion strategy, where a 1,2-diol precursor, typically with one hydroxyl group on a ring and the other on an adjacent exocyclic carbon, undergoes a carbon-carbon bond migration to forge the spirocyclic center.

Mechanistic Rationale

The driving force of the Pinacol rearrangement is the formation of a highly stable, oxygen-stabilized carbocation (an oxonium ion).[6] The process unfolds through a series of well-defined steps:

• Protonation: An acid catalyst protonates one of the hydroxyl groups, converting it into a good leaving group (H₂O). In an unsymmetrical diol, the hydroxyl group that leads to the more stable carbocation upon departure is preferentially protonated.[3]

• Carbocation Formation: The loss of a water molecule generates a carbocation. The stability of this intermediate is paramount and dictates the reaction's regioselectivity.

• 1,2-Alkyl Shift (The Spiro-Forming Step): A carbon atom from the adjacent carbon migrates to the carbocation center. In our context, this migrating group is part of the existing ring. This ring-expanding migration creates the spirocyclic framework and simultaneously transfers the positive charge to the carbon bearing the remaining hydroxyl group.

• Deprotonation: The resulting oxonium ion is highly stabilized by resonance from the oxygen lone pair.[7] A final deprotonation step yields the thermodynamically stable ketone product.

Figure 1: Mechanism of the Pinacol rearrangement for spiroketone formation.

Causality in Experimental Design

• Choice of Acid: Strong Brønsted acids like H₂SO₄ or Lewis acids are typically employed. The choice and concentration can influence reaction rates and selectivity, as some substrates may be prone to side reactions like elimination under harsh conditions.[7]

• Substrate Control: The structure of the starting diol is the most critical factor. The migratory aptitude of the potential migrating groups (e.g., phenyl > alkyl) and the relative stability of the possible carbocation intermediates will determine the final product. For spiroketone synthesis, the diol must be designed such that the desired ring-expanding migration is favored over other potential rearrangements.

The Robinson Annulation: A Ring-Forming Cascade

Discovered by Sir Robert Robinson in 1935, the Robinson annulation is a cornerstone of cyclic chemistry, enabling the formation of a six-membered ring.[8] It is a powerful tandem reaction that sequentially combines a Michael addition with an intramolecular aldol condensation.[9][10][11] When a cyclic ketone is used as the starting material, this method provides a direct and highly efficient route to spirocyclic cyclohexenones.

Mechanistic Rationale

The Robinson annulation is a beautifully orchestrated cascade that forms two new carbon-carbon bonds and a carbon-carbon double bond to construct a new ring.[10][12]

• Enolate Formation: A base abstracts an α-proton from the starting cyclic ketone to form a nucleophilic enolate.

• Michael Addition: The enolate attacks an α,β-unsaturated ketone (the Michael acceptor), typically methyl vinyl ketone (MVK), in a conjugate fashion.[13] This 1,4-addition step forms the first C-C bond and generates a 1,5-diketone intermediate.[10][13]

• Intramolecular Aldol Condensation: The 1,5-diketone, under the basic conditions, undergoes an intramolecular cyclization. An enolate formed at one carbonyl attacks the other carbonyl group, forming the second C-C bond and a six-membered ring.[9] This is followed by dehydration (loss of water), which is driven by the formation of a conjugated α,β-unsaturated ketone system in the final product.[12][13]

Figure 2: Mechanism of the Robinson annulation for spiroketone formation.

Causality in Experimental Design

• Base Selection: The reaction is typically base-catalyzed. The choice of base (e.g., NaOH, KOH, LDA) can influence which α-proton is removed from an unsymmetrical ketone, thereby controlling the regioselectivity of the annulation. Stoichiometric amounts of base are often required to drive the reaction to completion.[12]

• Michael Acceptor: While MVK is the classic Michael acceptor, its tendency to polymerize can be a practical issue.[14] Consequently, various "MVK equivalents" have been developed to circumvent this, offering improved handling and yields.[12]

• One-Pot vs. Stepwise: While the Robinson annulation can be performed in a single pot, yields are sometimes improved by isolating the intermediate Michael adduct before proceeding with the aldol condensation under different conditions.[13]

Head-to-Head Comparison: Performance and Application

Choosing between the Pinacol rearrangement and Robinson annulation requires a clear understanding of the synthetic goal. The following table summarizes key performance metrics based on their distinct mechanisms.

Feature	Pinacol Rearrangement	Robinson Annulation
Reaction Type	Skeletal Rearrangement (Ring Expansion)	Tandem Ring Formation
Primary Product	Saturated Spiroketone	α,β-Unsaturated Spiroketone (Cyclohexenone)
Key Precursor	Cyclic 1,2-Diol	Cyclic Ketone + α,β-Unsaturated Ketone
Ring Formed	Expands an existing ring; size depends on substrate	Forms a new six-membered ring
Typical Conditions	Acid-catalyzed (e.g., H₂SO₄, Lewis Acids)	Base-catalyzed (e.g., NaOH, EtO⁻); can be acid-catalyzed[14]
Key Advantage	Access to varied ring sizes and complex skeletons	High efficiency for building fused six-membered rings
Major Limitation	Requires synthesis of specific diol precursor; potential for competing rearrangements	Generally limited to forming six-membered rings; MVK polymerization[12][14]
Stereocontrol	Substrate-controlled; depends on diol stereochemistry	Can be rendered asymmetric (e.g., Hajos-Parrish-Eder-Sauer-Wiechert reaction)

Decision Workflow for Spiroketone Synthesis

To assist researchers in navigating this choice, the following workflow provides a logic-based decision guide.

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A Comparative Guide to the Synthesis of Spiro[4.5]decan-6-one: An In-Depth Analysis for Drug Development Professionals

The spiro[4.5]decane framework is a key structural motif in a multitude of biologically active natural products and pharmaceutical agents. Its unique three-dimensional architecture offers significant potential for the development of novel therapeutics with enhanced target specificity and improved physicochemical properties. At the heart of many of these complex molecules lies the spiro[4.5]decan-6-one core, a versatile intermediate amenable to a wide array of chemical transformations. This guide provides a comprehensive comparison of alternative synthetic methodologies for accessing this valuable scaffold, offering researchers the insights needed to select the most appropriate route for their specific drug discovery and development programs.

The Robinson Annulation: A Classic and Reliable Approach

The Robinson annulation is a powerful and widely utilized method for the formation of six-membered rings, making it a cornerstone in the synthesis of spiro[4.5]decan-6-one.[1] This reaction sequence ingeniously combines a Michael addition with an intramolecular aldol condensation, creating two new carbon-carbon bonds and a new ring in a single operational sequence.[2][3]

Mechanistic Insight

The reaction proceeds in a stepwise fashion. First, a Michael donor, typically an enolate generated from a ketone, undergoes a conjugate addition to a Michael acceptor, such as methyl vinyl ketone. This initial step forms a 1,5-dicarbonyl intermediate. Subsequently, under the same basic or acidic conditions, this intermediate undergoes an intramolecular aldol condensation to form a six-membered ring. Dehydration of the resulting aldol adduct yields the α,β-unsaturated ketone, a characteristic feature of the Robinson annulation product.[4][5]

Experimental Protocol:

A representative procedure for the synthesis of a spiro[4.5]decane system via Robinson annulation is as follows:

• Enolate Formation: To a solution of cyclopentanone in a suitable solvent such as ethanol or tetrahydrofuran (THF), a base (e.g., sodium ethoxide or potassium hydroxide) is added at room temperature to generate the cyclopentanone enolate.[6]

• Michael Addition: Methyl vinyl ketone is then added dropwise to the enolate solution. The reaction mixture is stirred at room temperature for several hours to facilitate the Michael addition, forming the 1,5-diketone intermediate.[5]

• Cyclization and Dehydration: The reaction mixture is then heated to reflux to promote the intramolecular aldol condensation and subsequent dehydration.[7] The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Workup and Purification: Upon completion, the reaction is cooled, neutralized with a dilute acid, and the organic product is extracted with a suitable solvent (e.g., diethyl ether or ethyl acetate). The combined organic layers are washed, dried, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired spiro[4.5]decan-6-one precursor.

Intramolecular Aldol Condensation: A Direct Cyclization Strategy

While often the final step of the Robinson annulation, the intramolecular aldol condensation can be employed as a standalone method for the synthesis of cyclic ketones, including spiro[4.5]decan-6-one, from an appropriate dicarbonyl precursor.[8][9] This approach is particularly useful when the required dicarbonyl compound is readily accessible through other synthetic routes.

Mechanistic Insight

The mechanism involves the formation of an enolate from one of the carbonyl groups within the dicarbonyl substrate upon treatment with a base.[10] This enolate then acts as a nucleophile, attacking the other carbonyl group in an intramolecular fashion to form a new carbon-carbon bond and a cyclic aldol adduct.[11][12] Subsequent dehydration, often facilitated by heat or acidic/basic conditions, leads to the formation of an α,β-unsaturated cyclic ketone.[8] The regioselectivity of the initial enolization is a critical factor in determining the final product, with the formation of five- and six-membered rings being thermodynamically favored due to their inherent stability.[8]

Experimental Protocol:

A general procedure for an intramolecular aldol condensation to form a spiro[4.5]decan-6-one is as follows:

• Reaction Setup: The precursor 1,5-diketone is dissolved in a suitable solvent, such as ethanol or methanol.

• Base Addition: A solution of a base, typically aqueous sodium hydroxide or potassium hydroxide, is added to the solution of the diketone.[6]

• Cyclization: The reaction mixture is stirred at room temperature or gently heated to promote the intramolecular aldol reaction and subsequent dehydration. The reaction progress is monitored by TLC.

• Workup and Purification: After the reaction is complete, the mixture is cooled and neutralized with a dilute acid. The product is then extracted into an organic solvent. The combined organic extracts are washed with brine, dried over an anhydrous salt (e.g., sodium sulfate), and the solvent is removed under reduced pressure. The resulting crude product is purified by column chromatography or distillation to yield the pure spiro[4.5]decan-6-one.

Diels-Alder Reaction: A Convergent Cycloaddition Approach

The Diels-Alder reaction, a [4+2] cycloaddition, offers a highly convergent and stereocontrolled route to six-membered rings, making it an attractive strategy for the synthesis of the spiro[4.5]decane core.[13][14] This reaction involves the concerted interaction between a conjugated diene and a dienophile to form a cyclohexene derivative.[15]

Mechanistic Insight

The mechanism of the Diels-Alder reaction is a pericyclic process, meaning it proceeds through a cyclic transition state without the formation of any intermediates.[16] The reaction is thermally allowed and involves the overlap of the highest occupied molecular orbital (HOMO) of the diene with the lowest unoccupied molecular orbital (LUMO) of the dienophile.[17] The stereospecificity of the reaction is a key feature, with the stereochemistry of the reactants being transferred to the product. For the synthesis of a spiro[4.5]decane system, a cyclopentane-derived diene or a diene with a spirocyclic center can be reacted with a suitable dienophile.

Experimental Protocol:

A representative experimental procedure for a Diels-Alder approach to a spiro[4.5]decane derivative is as follows:

• Reactant Preparation: The diene (e.g., 1-vinylcyclopent-1-ene) and the dienophile (e.g., acrolein or methyl acrylate) are prepared and purified.

• Reaction: The diene and dienophile are dissolved in an inert solvent, such as toluene or xylene, in a sealed reaction vessel. The mixture is heated to a temperature typically ranging from 80 to 150 °C. The reaction progress is monitored by TLC or GC-MS.

• Workup and Purification: Once the reaction is complete, the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel to isolate the spiro[4.s]decane adduct. Further chemical transformations may be necessary to obtain the target spiro[4.5]decan-6-one.

Modern Synthetic Methodologies: Expanding the Toolkit

Beyond the classical approaches, several modern synthetic methods have emerged as powerful alternatives for the construction of the spiro[4.5]decan-6-one scaffold. These methods often offer advantages in terms of efficiency, stereoselectivity, and milder reaction conditions.

a) Metal-Catalyzed Cyclizations

Transition metal catalysis, particularly with gold(I) complexes, has enabled novel cyclization cascades for the synthesis of spirocycles.[18] These reactions often proceed under mild conditions and exhibit high atom economy. For instance, a gold(I)-catalyzed cyclization of 1,6-enynes can lead to the formation of functionalized spiro[4.5]decanes.[18]

b) Radical Cyclizations

Samarium(II) iodide (SmI2) is a powerful single-electron transfer reagent that can mediate a variety of radical cyclizations.[10][19] This methodology has been successfully applied to the stereoselective synthesis of spiro[4.5]decanes. The reaction typically involves the generation of a ketyl radical from a carbonyl compound, which then undergoes an intramolecular cyclization onto a tethered alkene or alkyne.[20]

c) Pericyclic Reactions: The Claisen Rearrangement

The Claisen rearrangement, a[13][13]-sigmatropic rearrangement, can be a key step in the synthesis of functionalized spiro[4.5]decanes.[21] This reaction allows for the stereospecific formation of carbon-carbon bonds and can be used to introduce functionality that can be later converted to the ketone group of spiro[4.5]decan-6-one.[22]

d) Photocatalysis and Organocatalysis

The synergistic use of photocatalysis and organocatalysis has recently been reported for the diastereoselective synthesis of 2-amino-spiro[4.5]decan-6-ones.[23] This innovative approach utilizes visible light to initiate a radical process, while a chiral organocatalyst controls the stereochemical outcome of the reaction, offering a green and efficient route to functionalized spirocycles.

Comparison of Synthetic Methods

Method	Key Features	Advantages	Disadvantages	Typical Yields
Robinson Annulation	Michael addition followed by intramolecular aldol condensation.[2]	Well-established, reliable, good for forming six-membered rings.[1]	Can require harsh conditions (strong base/acid, heat), potential for side reactions.	50-80%
Intramolecular Aldol Condensation	Direct cyclization of a 1,5-diketone.[8]	High efficiency for ring closure, thermodynamically driven.[8]	Requires a readily available dicarbonyl precursor.	70-95%
Diels-Alder Reaction	[4+2] cycloaddition of a diene and a dienophile.[13]	High stereocontrol, convergent, atom-economical.[16]	Can require high temperatures, regioselectivity can be an issue.	60-90%
Metal-Catalyzed Cyclizations	Transition metal-mediated ring formation.[18]	Mild reaction conditions, high functional group tolerance.	Cost of metal catalysts, potential for metal contamination in the final product.	65-90%
Radical Cyclizations	SmI2-mediated cyclization.[19]	Good for forming complex ring systems, stereoselective.[10]	Requires stoichiometric amounts of the reagent, sensitivity to air and moisture.	50-85%
Claisen Rearrangement	[13][13]-sigmatropic rearrangement.[21]	High stereospecificity, introduces functionality.	Requires specific substrates, can require high temperatures.	70-95%
Photocatalysis/Organocatalysis	Light-induced reaction with a chiral catalyst.[23]	Mild conditions, green chemistry approach, high diastereoselectivity.	Limited substrate scope, may require specialized equipment.	60-88%

Conclusion

The synthesis of spiro[4.5]decan-6-one can be achieved through a variety of effective methods, each with its own set of advantages and limitations. The choice of the optimal synthetic route will depend on several factors, including the availability of starting materials, the desired scale of the reaction, the required level of stereocontrol, and the compatibility of the reaction conditions with other functional groups present in the molecule.

The Robinson annulation and intramolecular aldol condensation remain robust and reliable choices for many applications. The Diels-Alder reaction offers a powerful and convergent approach, particularly when stereocontrol is paramount. For researchers seeking milder conditions and novel bond disconnections, modern methodologies such as metal-catalyzed cyclizations, radical reactions, and photocatalysis provide exciting and increasingly viable alternatives. A thorough understanding of these diverse synthetic strategies will empower drug development professionals to efficiently access the spiro[4.5]decan-6-one core and accelerate the discovery of new and innovative medicines.

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A Comparative Analysis of the Reactivity of 1,1'-Bicyclopentyl-1,1'-diol and 1,1'-bicyclohexyl-1,1'-diol

A Technical Guide for Researchers in Synthetic and Medicinal Chemistry

In the landscape of synthetic chemistry, vicinal diols are pivotal intermediates, valued for their versatile reactivity. Among these, the bicyclic diols 1,1'-Bicyclopentyl-1,1'-diol and 1,1'-bicyclohexyl-1,1'-diol serve as important precursors for the synthesis of unique spirocyclic ketones, which are significant motifs in natural products and drug candidates.[1] This guide provides a comparative analysis of the reactivity of these two diols, with a focus on the acid-catalyzed pinacol rearrangement, oxidation, and dehydration reactions. The discussion is grounded in fundamental principles of organic chemistry, including ring strain, carbocation stability, and steric effects, to provide a predictive framework for their chemical behavior in the absence of direct comparative experimental data in the literature.

Structural and Energetic Comparison

The reactivity of 1,1'-Bicyclopentyl-1,1'-diol and 1,1'-bicyclohexyl-1,1'-diol is intrinsically linked to the conformational and energetic properties of their constituent cyclopentyl and cyclohexyl rings.

Property	1,1'-Bicyclopentyl-1,1'-diol	1,1'-bicyclohexyl-1,1'-diol
Molecular Formula	C₁₀H₁₈O₂	C₁₂H₂₂O₂
Molecular Weight	170.25 g/mol	198.30 g/mol
Ring Conformation	Envelope/Twist	Chair
Ring Strain	~6 kcal/mol	~0 kcal/mol

Cyclohexane, in its stable chair conformation, is considered to be virtually free of ring strain, with ideal tetrahedral bond angles of approximately 109.5°.[2][3] In contrast, cyclopentane, while having an ideal internal angle in its planar form (108°) close to the tetrahedral angle, suffers from significant torsional strain due to eclipsing interactions.[2][3] To alleviate this, it adopts puckered envelope or twist conformations, which results in a residual ring strain of about 6 kcal/mol.[3][4] This inherent difference in ring strain is a critical factor influencing the thermodynamics and kinetics of reactions involving these bicyclic diols.

Comparative Reactivity in Pinacol Rearrangement

The pinacol rearrangement is a classic and powerful acid-catalyzed reaction of 1,2-diols that facilitates the formation of ketones or aldehydes through a 1,2-alkyl or -aryl shift.[5][6] For 1,1'-Bicyclopentyl-1,1'-diol and 1,1'-bicyclohexyl-1,1'-diol, this rearrangement leads to the formation of spirocyclic ketones via a ring expansion mechanism.[7]

The mechanism, initiated by the protonation of a hydroxyl group and its subsequent departure as water, generates a tertiary carbocation intermediate. The rate-determining step is the migration of a C-C bond from the adjacent ring to the carbocation center, which is driven by the formation of a more stable, resonance-stabilized oxonium ion.[7][8]

Caption: Pinacol rearrangement of the two diols leading to spiroketones.

Analysis of Reactivity:

The relative rates of the pinacol rearrangement for these two diols are primarily influenced by two opposing factors: the relief of ring strain and the stability of the carbocation intermediate.

• Relief of Ring Strain: The migration of a C-C bond from the cyclopentyl ring in the rearrangement of 1,1'-Bicyclopentyl-1,1'-diol leads to the formation of a six-membered ring. This process is thermodynamically favorable as it relieves the inherent ring strain of the five-membered ring.[2] Conversely, the expansion of a strain-free cyclohexane ring to a cycloheptane ring in the rearrangement of 1,1'-bicyclohexyl-1,1'-diol is generally less favorable due to the introduction of some strain in the seven-membered ring.[9]

• Carbocation Stability: The stability of the tertiary carbocation formed after the loss of water is another critical factor. While both are tertiary carbocations, the stability of cycloalkyl carbocations is a subject of some debate. Some sources suggest that cyclopentyl carbocations are slightly more stable than cyclohexyl carbocations due to better orbital overlap in the planar or near-planar carbocation center.[10][11] However, other studies propose that cyclohexyl carbocations are more stable due to minimal ring strain.[11] A rapid rearrangement of the cyclohexyl cation to the methyl cyclopentyl cation has also been noted, suggesting the inherent instability of the cyclohexyl carbocation.[12]

Predicted Outcome:

Considering the significant driving force provided by the relief of ring strain, it is predicted that 1,1'-Bicyclopentyl-1,1'-diol will undergo the pinacol rearrangement more readily and at a faster rate than 1,1'-bicyclohexyl-1,1'-diol under identical acidic conditions. The formation of the thermodynamically more stable six-membered ring from the strained five-membered ring is a powerful thermodynamic sink for the reaction.

Comparative Reactivity in Oxidation Reactions

The oxidation of vicinal diols can yield a variety of products, including α-hydroxy ketones and diones, or lead to oxidative cleavage of the C-C bond.[13][14] The choice of oxidizing agent and reaction conditions determines the outcome.

Caption: General oxidation pathways for vicinal diols.

Analysis of Reactivity:

The steric hindrance around the hydroxyl groups is a key determinant in the rate of oxidation. The chair conformation of the cyclohexyl rings in 1,1'-bicyclohexyl-1,1'-diol may present slightly more steric hindrance to the approach of an oxidizing agent compared to the more flexible envelope/twist conformations of the cyclopentyl rings in 1,1'-Bicyclopentyl-1,1'-diol.

Predicted Outcome:

It is anticipated that 1,1'-Bicyclopentyl-1,1'-diol will exhibit a slightly higher rate of oxidation compared to 1,1'-bicyclohexyl-1,1'-diol with common oxidizing agents. This is attributed to the potentially greater accessibility of the hydroxyl groups in the cyclopentyl system. However, the difference in reactivity is expected to be less pronounced than in the pinacol rearrangement.

Comparative Reactivity in Dehydration Reactions

Acid-catalyzed dehydration of tertiary alcohols typically proceeds through an E1 mechanism, involving the formation of a carbocation intermediate followed by the elimination of a proton to form an alkene.[15][16]

Analysis of Reactivity:

The rate of dehydration is directly related to the stability of the carbocation formed. As discussed in the context of the pinacol rearrangement, the relative stability of the tertiary carbocations derived from the two diols is a complex issue. If the cyclopentyl-adjacent carbocation is indeed more stable, 1,1'-Bicyclopentyl-1,1'-diol would be expected to dehydrate faster.

The product distribution will be governed by Zaitsev's rule, which predicts the formation of the more substituted (and thus more stable) alkene. However, steric factors can also influence the regioselectivity of the elimination.

Predicted Outcome:

Based on the potential for slightly greater stability of the carbocation intermediate, it is plausible that 1,1'-Bicyclopentyl-1,1'-diol may undergo acid-catalyzed dehydration at a marginally faster rate than 1,1'-bicyclohexyl-1,1'-diol. The resulting products would be a mixture of dienes.

Experimental Protocols

The following are generalized experimental protocols for the key reactions discussed. Researchers should optimize these conditions for their specific needs and exercise appropriate safety precautions.

Pinacol Rearrangement

Objective: To synthesize spiro[4.5]decan-6-one from 1,1'-Bicyclopentyl-1,1'-diol.

Procedure:

• To a solution of 1,1'-Bicyclopentyl-1,1'-diol (1.0 g, 5.87 mmol) in 20 mL of a 1:1 mixture of acetic acid and water, add 1 mL of concentrated sulfuric acid dropwise with stirring.

• Heat the reaction mixture to reflux for 2 hours.

• Cool the mixture to room temperature and pour it into 50 mL of ice-cold water.

• Extract the aqueous mixture with diethyl ether (3 x 20 mL).

• Combine the organic extracts and wash with a saturated sodium bicarbonate solution (2 x 20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford spiro[4.5]decan-6-one.[17]

A similar procedure can be followed for the rearrangement of 1,1'-bicyclohexyl-1,1'-diol to spiro[5.6]dodecan-7-one.[18]

Oxidation to α-Hydroxy Ketone

Objective: To synthesize 1-hydroxy-1-(1'-hydroxycyclopentyl)cyclopentanone from 1,1'-Bicyclopentyl-1,1'-diol.

Procedure:

• To a solution of 1,1'-Bicyclopentyl-1,1'-diol (1.0 g, 5.87 mmol) in 30 mL of water, add dimethyltin(IV) dichloride (0.05 g, 0.23 mmol).

• Cool the mixture to 0 °C and add dibromoisocyanuric acid (DBI) (0.92 g, 3.23 mmol) in small portions over 15 minutes with vigorous stirring.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Quench the reaction by adding a saturated solution of sodium thiosulfate (10 mL).

• Extract the mixture with ethyl acetate (3 x 25 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the residue by flash chromatography (silica gel, eluent: hexane/ethyl acetate gradient) to yield the α-hydroxy ketone.[13]

Dehydration to Dienes

Objective: To synthesize the corresponding dienes from 1,1'-Bicyclopentyl-1,1'-diol.

Procedure:

• Place 1,1'-Bicyclopentyl-1,1'-diol (1.0 g, 5.87 mmol) in a 50-mL round-bottom flask equipped with a distillation apparatus.

• Add 5 mL of 85% phosphoric acid.

• Heat the mixture gently to initiate the reaction and distill the alkene products as they are formed.[16][19]

• Collect the distillate in a receiver cooled in an ice bath.

• Wash the distillate with a 5% sodium bicarbonate solution (10 mL) and then with water (10 mL).

• Dry the organic layer over anhydrous calcium chloride and characterize the diene products.

Conclusion

This guide has presented a comparative analysis of the reactivity of 1,1'-Bicyclopentyl-1,1'-diol and 1,1'-bicyclohexyl-1,1'-diol. Based on fundamental principles of organic chemistry, it is predicted that 1,1'-Bicyclopentyl-1,1'-diol will exhibit greater reactivity in acid-catalyzed pinacol rearrangement due to the significant driving force of relieving ring strain. The differences in reactivity for oxidation and dehydration are expected to be less pronounced and influenced primarily by steric accessibility and carbocation stability. The provided experimental protocols offer a starting point for the practical application of these diols in synthetic endeavors. Further experimental studies are warranted to provide quantitative data to validate these predictions.

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A Researcher's Guide to Migratory Aptitude in Pinacol Rearrangements: A Comparative Analysis of Alkyl vs. Aryl Group Migration

For the discerning researcher in organic synthesis and drug development, a nuanced understanding of reaction mechanisms is paramount to achieving desired molecular architectures. The pinacol rearrangement, a classic and powerful tool for the synthesis of ketones and aldehydes from 1,2-diols, is a prime example where selectivity is dictated by a subtle yet predictable factor: migratory aptitude. This guide provides an in-depth comparison of the migratory aptitude of alkyl versus aryl groups in this rearrangement, supported by experimental data and a detailed protocol to empower your own investigations.

The Pinacol Rearrangement: A Mechanistic Overview

The pinacol rearrangement is an acid-catalyzed conversion of a 1,2-diol to a carbonyl compound.[1][2] The reaction proceeds through the formation of a carbocation intermediate, followed by a 1,2-shift of a substituent to the electron-deficient carbon.[3][4] The driving force of the reaction is the formation of a stable carbonyl group.[1]

The generally accepted mechanism involves four key steps:

• Protonation of a hydroxyl group: The acid catalyst protonates one of the hydroxyl groups, converting it into a good leaving group (water).[5]

• Formation of a carbocation: Loss of a water molecule generates a carbocation. In cases of unsymmetrical diols, the hydroxyl group that leaves is the one that forms the more stable carbocation.[6]

• 1,2-Shift (Migration): A substituent on the adjacent carbon migrates to the carbocation center. This is the key step where migratory aptitude comes into play.

• Deprotonation: Deprotonation of the resulting oxonium ion yields the final ketone or aldehyde product.[5]

Figure 1: Generalized mechanism of the pinacol rearrangement.

Understanding Migratory Aptitude: The Decisive Factor

Migratory aptitude refers to the relative ability of a group to migrate during a rearrangement.[2] In the context of the pinacol rearrangement, the selection of the migrating group is not arbitrary; it is governed by the group's ability to stabilize the positive charge in the transition state of the 1,2-shift.[2] Generally, groups that are more capable of bearing a positive charge are better migrating groups.

Several factors influence migratory aptitude, with electronic effects being the most significant. Steric factors can also play a role, although they are often secondary to electronic considerations.

Aryl vs. Alkyl Groups: A Head-to-Head Comparison

In the competition between aryl and alkyl group migration, aryl groups generally exhibit a significantly higher migratory aptitude .[7] This is attributed to the ability of the aromatic ring to stabilize the developing positive charge during the migration through the formation of a resonance-stabilized phenonium ion intermediate.[8]

Electronic Effects: The Power of Resonance

The π-electron system of an aryl group can participate in the migration process, delocalizing the positive charge and lowering the activation energy of the transition state. This is a stark contrast to alkyl groups, which can only offer inductive and hyperconjugative stabilization.

The migratory aptitude of substituted aryl groups can be further modulated by the electronic nature of the substituents. Electron-donating groups (EDGs) on the aromatic ring enhance the migratory aptitude by further stabilizing the phenonium ion intermediate. Conversely, electron-withdrawing groups (EWGs) decrease the migratory aptitude.

Quantitative Insights from Experimental Data

While a definitive and universal quantitative scale for migratory aptitude is challenging to establish due to the influence of substrate structure and reaction conditions, several studies provide valuable quantitative comparisons.

Migrating Group 1	Migrating Group 2	Substrate	Product Ratio (Migration of Group 1 : Group 2)	Reference
Phenyl	Methyl	1-Phenyl-1,2-propanediol	~100% Phenyl Migration	[6]
Phenyl	Methyl	β-hydroxy-α-diazoketone derived system	8 : 1	[8]
p-Anisyl	Phenyl	1-(p-Anisyl)-1-phenylethylene glycol	>99% p-Anisyl Migration	Inferred from Hammett studies
p-Nitrophenyl	Phenyl	1-(p-Nitrophenyl)-1-phenylethylene glycol	Phenyl migration favored	Inferred from Hammett studies
Methyl	Phenyl	2-Methyl-1,1-diphenylpropane-1,2-diol	100% Methyl Migration*	[9]

*Note: In the case of 2-methyl-1,1-diphenylpropane-1,2-diol, the initial carbocation is formed at the carbon bearing the two phenyl groups, creating a highly stable benzylic carbocation. Consequently, a methyl group from the adjacent carbon migrates, as migration of a phenyl group from the same carbon is not possible in this specific substrate.[9]

This data clearly illustrates the superior migratory aptitude of aryl groups over simple alkyl groups. The powerful electron-donating effect of the methoxy group in the p-anisyl substituent makes it an exceptionally good migrating group, surpassing even the unsubstituted phenyl group.

Figure 2: Factors influencing the higher migratory aptitude of aryl groups.

Experimental Protocol: A Case Study in Migratory Competition

To provide a practical context, we present a detailed protocol for the acid-catalyzed rearrangement of an unsymmetrical diol, 1,1-diphenyl-1,2-ethanediol. This substrate provides a clear choice between the migration of a phenyl group and a hydrogen atom. Based on the principles discussed, the phenyl group is expected to be the exclusive migrating group.

Objective: To synthesize 2,2-diphenylacetaldehyde via the pinacol rearrangement of 1,1-diphenyl-1,2-ethanediol and to demonstrate the preferential migration of a phenyl group over a hydride shift.

Materials:

• 1,1-diphenyl-1,2-ethanediol (hydrobenzoin)

• Concentrated Sulfuric Acid (H₂SO₄)

• Glacial Acetic Acid

• Diethyl Ether

• Saturated Sodium Bicarbonate Solution

• Anhydrous Magnesium Sulfate

• Round-bottom flask (50 mL)

• Reflux condenser

• Heating mantle

• Separatory funnel

• Beakers, Erlenmeyer flasks

• Rotary evaporator

• NMR spectrometer for product characterization

Procedure:

• In a 50 mL round-bottom flask, dissolve 1.0 g of 1,1-diphenyl-1,2-ethanediol in 10 mL of glacial acetic acid.

• Carefully add 0.5 mL of concentrated sulfuric acid dropwise to the solution while stirring.

• Attach a reflux condenser and heat the mixture to reflux using a heating mantle for 30 minutes.

• Allow the reaction mixture to cool to room temperature.

• Pour the cooled mixture into a beaker containing 50 mL of ice-water.

• Transfer the aqueous mixture to a separatory funnel and extract with diethyl ether (3 x 20 mL).

• Combine the organic extracts and wash with saturated sodium bicarbonate solution (2 x 20 mL) to neutralize any remaining acid, followed by a final wash with brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent using a rotary evaporator.

• Analyze the crude product by ¹H NMR and ¹³C NMR to confirm the structure of 2,2-diphenylacetaldehyde and to determine the purity and yield. The absence of signals corresponding to the alternative product (from hydride shift) will confirm the high migratory aptitude of the phenyl group.

Safety Precautions: Concentrated sulfuric acid and glacial acetic acid are corrosive. Handle with appropriate personal protective equipment (gloves, goggles, lab coat) in a well-ventilated fume hood. Diethyl ether is highly flammable.

Conclusion

The migratory aptitude in pinacol rearrangements is a finely tuned parameter, heavily influenced by the electronic properties of the potential migrating groups. The ability of aryl groups to stabilize the transition state through resonance-delocalized phenonium ion intermediates renders them significantly better migrating groups than alkyl groups. This fundamental understanding allows for the rational design of synthetic routes and the prediction of product outcomes in complex molecular systems. By leveraging the principles and experimental insights outlined in this guide, researchers can confidently employ the pinacol rearrangement as a reliable tool in their synthetic endeavors.

References

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A Comparative Guide to Reductive Pinacol Coupling: SmI₂ vs. The Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of carbon-carbon bond formation, the pinacol coupling reaction stands as a powerful tool for the synthesis of 1,2-diols, crucial building blocks in natural product synthesis and medicinal chemistry. The choice of reductive method is paramount, dictating not only the yield and stereoselectivity of the reaction but also its practicality on a laboratory and industrial scale. This guide provides an in-depth comparison of the widely acclaimed samarium(II) iodide (SmI₂) mediated pinacol coupling with other prevalent reductive methods, offering a comprehensive analysis of their performance, practical considerations, and experimental protocols.

The Pinacol Coupling Reaction: A Mechanistic Overview

The pinacol coupling is a reductive dimerization of two carbonyl compounds (aldehydes or ketones) to form a vicinal diol. The reaction proceeds via a single-electron transfer (SET) from a reducing agent to the carbonyl groups, generating ketyl radical anions. These radicals then couple to form a pinacolate intermediate, which upon protonation yields the 1,2-diol product. The stereochemical outcome of the reaction, yielding either the dl (or ±) or the meso diastereomer, is a critical aspect and is often influenced by the nature of the reducing agent, the substrate, and the reaction conditions.

Caption: Workflow for catalytic SmI₂-mediated pinacol coupling.

Step-by-Step Methodology:

• To a flame-dried round-bottom flask under an argon atmosphere, add magnesium turnings (1.5 mmol).

• Add a 0.1 M solution of SmI₂ in THF (1.0 mL, 0.1 mmol).

• To this suspension, add dichlorodimethylsilane (Me₂SiCl₂, 1.2 mmol).

• Add tetraglyme (0.1 mmol).

• A solution of benzaldehyde (1.0 mmol) in THF (5 mL) is added slowly via a syringe pump over 1 hour.

• The reaction mixture is stirred at room temperature for an additional 2 hours.

• The reaction is quenched by the addition of 1 M HCl (10 mL).

• The aqueous layer is extracted with ethyl acetate (3 x 15 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the 1,2-diol.

Low-Valent Titanium (TiCl₄/Zn) Mediated Pinacol Coupling of Acetophenone

This protocol is a representative procedure based on the work of Li et al..[1]

Caption: Workflow for TiCl₄/Zn-mediated pinacol coupling.

Step-by-Step Methodology:

• To a round-bottom flask containing zinc powder (4 mmol) and ethyl acetate (10 mL), add titanium tetrachloride (TiCl₄, 2 mmol) dropwise at 0 °C under an inert atmosphere.

• The mixture is stirred at room temperature for 30 minutes, during which the color should turn black, indicating the formation of the low-valent titanium reagent.

• A solution of acetophenone (1 mmol) in ethyl acetate (5 mL) is added to the flask.

• The flask is placed in an ultrasonic bath and sonicated at room temperature for 1-2 hours.

• The reaction progress is monitored by TLC.

• Upon completion, the reaction is quenched by the addition of a 10% aqueous potassium carbonate solution (15 mL).

• The mixture is filtered through a pad of Celite, and the filtrate is extracted with ethyl acetate (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated in vacuo.

• The residue is purified by column chromatography to yield the pinacol product.

Magnesium-Mediated Pinacol Coupling of Benzaldehyde

This is a general procedure for magnesium-mediated pinacol coupling.[2][3]

Step-by-Step Methodology:

• In a round-bottom flask equipped with a reflux condenser, place magnesium turnings (2.5 g, 0.1 mol) and dry benzene (25 mL).

• Add a small crystal of iodine to activate the magnesium.

• A solution of benzaldehyde (10.6 g, 0.1 mol) in dry benzene (50 mL) is added dropwise.

• The reaction mixture is heated to reflux for 2 hours.

• After cooling to room temperature, the reaction is hydrolyzed by the slow addition of 10% aqueous sulfuric acid.

• The organic layer is separated, and the aqueous layer is extracted with benzene.

• The combined organic layers are washed with water, dried over anhydrous sodium sulfate, and the solvent is removed by distillation.

• The crude product can be recrystallized from a suitable solvent to afford pure hydrobenzoin.

Conclusion: Selecting the Optimal Reductive Method

The choice of a reductive method for pinacol coupling is a multifaceted decision that requires a careful evaluation of the specific synthetic challenge at hand.

• For intricate syntheses demanding high chemo- and stereoselectivity, SmI₂ remains the gold standard, with its catalytic variants offering a more sustainable approach.

• When high throughput and cost-effectiveness are the primary drivers for simpler substrates, low-valent titanium and magnesium -based methods are powerful alternatives, provided that the necessary safety precautions are implemented.

• Looking towards the future, electrochemical methods hold immense promise for environmentally benign and scalable pinacol coupling, aligning with the principles of green chemistry.

By understanding the nuances of each method, as detailed in this guide, researchers can make informed decisions to optimize their synthetic strategies and efficiently access the valuable 1,2-diol building blocks.

References

• Li, J.-T., Sun, X.-L., Lin, Z.-P., Chen, Y.-X., & Li, T.-S. (2007). Pinacol coupling of aromatic aldehydes and ketones mediated by TiCl4-Zn in ethyl acetate under ultrasound. Indian Journal of Chemistry - Section B, 46B(8), 1303–1307. [Link]

• Organic Chemistry Portal. Pinacol Coupling Reaction. [Link]

• ResearchGate. (2023). Pinacol couplings of a series of aldehydes and ketones with SmI2/Sm/Me3SiCl in DME. [Link]

• ResearchGate. (2020). Electrochemical Pinacol Coupling of Acetophenone Using Diamond Electrode. [Link]

• Li, J.-T., & Li, T.-S. (2003). Magnesium-induced pinacol coupling of aromatic aldehydes and ketones in water under ultrasound. Journal of Chemical Research, 2003(1), 43-44. [Link]

• YouTube. (2019). Preparation of pinacol: Basic Concept and Mechanism. [Link]

• Chemos GmbH & Co.KG. (2021). Safety Data Sheet: Titanium tetrachloride. [Link]

• Aspinall, H. C., Greeves, N., & Valla, C. (2005). Samarium Diiodide-Catalyzed Diastereoselective Pinacol Couplings. Organic Letters, 7(10), 1919–1922. [Link]

• Li, J.-T., Sun, X.-L., Lin, Z.-P., Chen, Y.-X., & Li, T.-S. (2007). Pinacol Coupling of Aromatic Aldehydes and Ketones Mediated by TiCl4—Zn in Ethyl Acetate under Ultrasound. Semantic Scholar. [Link]

• Mitoma, Y., Simion, C., Yamada, K., & Hayashi, M. (2008). Highly meso-Diastereoselective Pinacol Coupling of Aromatic Aldehydes Mediated by Al Powder/Copper Sulfate in Water. Synthetic Communications, 38(18), 3243-3249. [Link]

• Wikipedia. (2023). Pinacol coupling reaction. [Link]

• thyssenkrupp Materials. (2023). Magnesium Alloys Safety Data Sheet. [Link]

• thyssenkrupp Materials. (2023). Magnesium Alloys Safety Data Sheet. [Link]

• ResearchGate. (2010). Electrochemical Pinacol Coupling of Acetophenone Using Diamond Electrode. [Link]

• Szostak, M., Collins, M. J., & Procter, D. J. (2014). Cross-Coupling Reactions Using Samarium(II) Iodide. Chemical Reviews, 114(11), 5959–6039. [Link]

• Tsuritani, T., Ito, S., Shinokubo, H., & Oshima, K. (2000). TiCl4-n-Bu4NI as a Reducing Reagent: Pinacol Coupling and Enolate Formation from α-Haloketones. The Journal of Organic Chemistry, 65(16), 5066–5068. [Link]

• Riveiros, E., & Fagalde, F. (2007). Reductive coupling of carbonyl compounds promoted by cobalt or titanium nanoparticles. Arkivoc, 2007(13), 114-123. [Link]

• Wikipedia. (2023). McMurry reaction. [Link]

• INEOS Group. (2020). Titanium Tetrachloride Safety Data Sheet. [Link]

• Daasbjerg, K., Skrydstrup, T., et al. (1999). Ligand Effects on the Diastereoselectivities of Samarium Diiodide Promoted Pinacol Coupling. European Journal of Organic Chemistry, 1999(3), 565-572. [Link]

• Foster, S. L., & Handa, S. (2014). Samarium(II) iodide-mediated intramolecular pinacol coupling reactions with cyclopropyl ketones. Organic & Biomolecular Chemistry, 12(4), 548-551. [Link]

• GOV.UK. (2023). Titanium tetrachloride: incident management. [Link]

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• Sciencemadness Wiki. (2022). Pinacol coupling reaction. [Link]

• Song, C.-Y., Wang, S.-X., Chu, W.-H., Li, J.-T., Zhou, Z., Li, H.-Y., & Li, Z.-Q. (2004). Reductive Coupling of Aromatic Aldehydes and Acetophenone Induced by TiCl4-Al/CH2(COOEt)2. Asian Journal of Chemistry, 16(3-4), 1435-1440. [Link]

• Choudhary, P., Sharma, V., Om, H., & Devi, P. (2013). Role of Titnium Reagents in Carbonyl Compounds Reactions. American Journal of Chemistry, 3(5), 115-125. [Link]

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A Comparative Guide to the Stereochemical Outcomes of Cyclic Diol Rearrangements

For researchers, medicinal chemists, and professionals in drug development, the ability to predictably manipulate molecular architecture is paramount. Carbocation-mediated rearrangements of 1,2-diols are powerful tools for sculpting carbon skeletons, enabling ring expansions, ring contractions, and the formation of valuable spirocyclic and quaternary centers. However, the stereochemical outcome of these transformations is exquisitely sensitive to the nature of the starting material and the reaction conditions. This guide provides an in-depth comparison of the stereochemical outcomes of three key classes of cyclic diol rearrangements: the pinacol, semipinacol, and Tiffeneau-Demjanov rearrangements. By understanding the underlying mechanistic principles and stereoelectronic demands of each, chemists can better select the appropriate rearrangement to achieve a desired stereochemical outcome in complex molecule synthesis.

The Pinacol Rearrangement: A Classic Transformation Dictated by Carbocation Stability and Stereoelectronics

The pinacol rearrangement is the acid-catalyzed transformation of a 1,2-diol to a ketone or aldehyde, involving the 1,2-migration of a substituent to an adjacent carbocationic center.[1][2][3][4] In cyclic systems, the stereochemistry of the starting diol plays a crucial role in determining the product distribution.[5][6]

Mechanism and Stereochemical Implications

The reaction is initiated by the protonation of one of the hydroxyl groups, which then departs as water to form a carbocation.[1][4] The choice of which hydroxyl group departs is governed by the relative stability of the resulting carbocation. Subsequently, a substituent from the adjacent carbon migrates to the carbocation center. This migration is the key stereochemistry-determining step and is governed by two principal factors: the inherent migratory aptitude of the substituents and, more importantly in cyclic systems, the stereoelectronic requirement for an anti-periplanar alignment of the migrating group and the departing water molecule (or leaving group in related reactions).[5]

The generally accepted order of migratory aptitude is: aryl > hydride > alkyl. However, in conformationally restricted cyclic systems, the group that is anti-periplanar to the leaving group will preferentially migrate, even if it has a lower intrinsic migratory aptitude.[5]

Experimental Protocol: Pinacol Rearrangement of cis-1,2-Dimethylcyclohexane-1,2-diol

The following protocol is adapted from the literature and illustrates a typical procedure for a pinacol rearrangement of a cyclic diol.

Materials:

• cis-1,2-Dimethylcyclohexane-1,2-diol

• Concentrated Sulfuric Acid

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Ice bath

Procedure:

• A solution of cis-1,2-dimethylcyclohexane-1,2-diol (1.0 g, 6.9 mmol) in 20 mL of diethyl ether is prepared in a round-bottom flask equipped with a magnetic stir bar.

• The flask is cooled in an ice bath to 0 °C.

• Concentrated sulfuric acid (1.0 mL) is added dropwise to the stirred solution over a period of 5 minutes.

• After the addition is complete, the reaction mixture is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature and stirred for an additional 1 hour.

• The reaction is quenched by the slow addition of 20 mL of saturated sodium bicarbonate solution.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether (2 x 15 mL).

• The combined organic layers are washed with brine (20 mL), dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• The crude product is purified by column chromatography on silica gel to afford the rearranged ketone.

Stereochemical Outcomes: Ring Expansion vs. Ring Contraction

The pinacol rearrangement of cyclic diols can lead to either ring expansion or ring contraction, depending on the substrate's stereochemistry and the migratory preference.

• Ring Expansion: Occurs when a ring carbon migrates to an exocyclic carbocation. This is a common outcome in the rearrangement of 1-(1-hydroxycycloalkyl)alkan-1-ols.

• Ring Contraction: Results from the migration of an endocyclic carbon to an endocyclic carbocation. This is often observed in the rearrangement of cis-diols where a ring bond is anti-periplanar to the leaving group.[7]

Starting Diol Stereochemistry	Key Feature	Predominant Outcome	Product
cis-1,2-Dialkylcycloalkanediol	Axial OH leaves, anti-periplanar ring C-C bond migrates	Ring Contraction	Formyl-cycloalkane
trans-1,2-Dialkylcycloalkanediol	Axial OH leaves, anti-periplanar alkyl group migrates	No Ring Size Change	Dialkyl-cycloalkanone

Table 1. Generalized stereochemical outcomes of the pinacol rearrangement of 1,2-dialkylcycloalkanediols.

For example, the acid-catalyzed rearrangement of cis-1,2-dimethylcyclohexane-1,2-diol yields primarily 1-acetyl-1-methylcyclopentane (a ring-contracted product), whereas the trans-isomer gives 2,2-dimethylcyclohexanone.[8] This is a direct consequence of the stereoelectronic requirement for anti-periplanar migration. In the chair conformation of the cis-diol, an axial hydroxyl group has an anti-periplanar ring C-C bond, leading to ring contraction. In the trans-diol, an axial hydroxyl group has an anti-periplanar methyl group, which then migrates.

Figure 1. Contrasting outcomes of the pinacol rearrangement of cis- and trans-1,2-dimethylcyclohexane-1,2-diol.

The Semipinacol Rearrangement: Enhanced Control through Pre-functionalization

The semipinacol rearrangement is a related transformation where the carbocation is generated from a substrate other than a 1,2-diol, such as a 2-heterosubstituted alcohol (e.g., halohydrins, amino alcohols), an epoxide, or an allylic alcohol.[9][10] This pre-functionalization offers a greater degree of control over the regioselectivity of carbocation formation and, consequently, the stereochemical outcome.

Generation of the Electrophilic Center and Stereochemical Consequences

The key difference from the pinacol rearrangement is the method of generating the electrophilic center. This allows for milder reaction conditions and can provide access to products that are not obtainable through the classic pinacol rearrangement.

• From Epoxides: Lewis or Brønsted acid-catalyzed opening of an epoxide generates a β-hydroxy carbocation, which then rearranges. The stereochemistry of the epoxide directly translates to the stereochemistry of the product, with the migrating group typically attacking from the side opposite to the epoxide oxygen.[11]

• From Halohydrins: Treatment of a halohydrin with a silver or mercury salt promotes the departure of the halide and generates the carbocation.

• From Allylic Alcohols: Electrophilic addition to the double bond of an allylic alcohol can initiate the rearrangement.

The stereochemical outcome of the semipinacol rearrangement is also governed by the anti-periplanar relationship between the migrating and leaving groups. This stereospecificity is a powerful feature in the synthesis of complex molecules with defined stereocenters.[12]

Figure 2. General pathways for semipinacol rearrangements initiated from different precursors.

The Tiffeneau-Demjanov Rearrangement: A Reliable Method for Ring Expansion

The Tiffeneau-Demjanov rearrangement is a specific type of semipinacol rearrangement that involves the diazotization of a β-amino alcohol with nitrous acid.[2][3][13][14][15] The resulting diazonium ion is an excellent leaving group, and its departure generates a carbocation that promptly rearranges. This reaction is widely used for the one-carbon ring expansion of cyclic ketones.[2]

Mechanism and Stereochemical Control

The reaction sequence typically begins with the conversion of a cyclic ketone to a cyanohydrin, which is then reduced to the corresponding β-amino alcohol. Treatment with nitrous acid generates the diazonium salt. The stereochemistry of the amino alcohol can influence the conformational preference of the ring, which in turn dictates which ring bond is anti-periplanar to the departing nitrogen and thus which bond migrates. The migration of a C-C bond results in a ring-expanded ketone.[5][16]

The stereochemical course of the Tiffeneau-Demjanov rearrangement is highly dependent on the conformation of the substrate at the moment of rearrangement. The requirement for an anti-periplanar alignment between the migrating bond and the C-N bond is paramount.[16]

Experimental Protocol: Tiffeneau-Demjanov Ring Expansion of Cyclohexanone

This two-step protocol is a classic example of the Tiffeneau-Demjanov rearrangement for ring expansion.

Step 1: Synthesis of 1-(aminomethyl)cyclohexanol

• Cyclohexanone (9.8 g, 0.1 mol) is dissolved in a mixture of ethanol (20 mL) and water (10 mL).

• Potassium cyanide (7.8 g, 0.12 mol) is added, and the mixture is stirred at room temperature for 1 hour.

• The resulting cyanohydrin is extracted with diethyl ether, and the solvent is removed.

• The crude cyanohydrin is dissolved in diethyl ether (100 mL) and added dropwise to a stirred suspension of lithium aluminum hydride (7.6 g, 0.2 mol) in diethyl ether (100 mL) at 0 °C.

• The mixture is stirred at room temperature for 4 hours, then quenched by the sequential addition of water (7.6 mL), 15% aqueous NaOH (7.6 mL), and water (22.8 mL).

• The resulting solid is filtered off, and the filtrate is dried and concentrated to give 1-(aminomethyl)cyclohexanol.

Step 2: Rearrangement to Cycloheptanone

• 1-(Aminomethyl)cyclohexanol (6.5 g, 0.05 mol) is dissolved in a mixture of water (50 mL) and acetic acid (10 mL).

• The solution is cooled to 0 °C in an ice bath.

• A solution of sodium nitrite (4.1 g, 0.06 mol) in water (15 mL) is added dropwise over 30 minutes, keeping the temperature below 5 °C.

• The mixture is stirred at 0 °C for 1 hour and then at room temperature for 2 hours.

• The product is extracted with diethyl ether, and the organic layer is washed with saturated sodium bicarbonate solution and brine, dried, and concentrated.

• The crude product is purified by distillation to afford cycloheptanone.

Comparative Analysis of Stereochemical Outcomes

Feature	Pinacol Rearrangement	Semipinacol Rearrangement	Tiffeneau-Demjanov Rearrangement
Precursor	1,2-Diol	2-Heterosubstituted alcohol, epoxide, allylic alcohol	β-Amino alcohol
Carbocation Generation	Protonation and loss of water	Loss of a leaving group (e.g., halide, tosylate), epoxide opening, electrophilic addition	Diazotization and loss of N2
Reaction Conditions	Strongly acidic, often harsh	Can be performed under milder conditions (Lewis acids, etc.)	Mildly acidic, low temperature
Regiocontrol of Carbocation	Determined by carbocation stability	Pre-determined by the position of the leaving group/epoxide	Pre-determined by the position of the amine
Stereochemical Control	Dependent on diol stereochemistry and conformational preferences	High stereospecificity based on precursor stereochemistry	High stereospecificity based on amino alcohol stereochemistry
Primary Application	Skeletal rearrangements, ring expansion/contraction	Stereospecific synthesis of ketones, formation of quaternary centers	One-carbon ring expansion of cyclic ketones

Table 2. Comparison of Pinacol, Semipinacol, and Tiffeneau-Demjanov Rearrangements.

The choice between these rearrangements depends on the desired stereochemical outcome and the available starting materials. The pinacol rearrangement is a powerful tool, but the harsh acidic conditions and potential for competing reaction pathways can limit its utility. The semipinacol and Tiffeneau-Demjanov rearrangements offer greater control over the reaction by pre-ordaining the site of carbocation formation, thus leading to more predictable and often cleaner transformations. The high stereospecificity of these rearrangements, driven by the anti-periplanar migration, makes them invaluable for the construction of complex stereochemical arrays in natural product synthesis and drug discovery.

Conclusion

The pinacol, semipinacol, and Tiffeneau-Demjanov rearrangements are indispensable reactions in the synthetic chemist's toolbox. A thorough understanding of their mechanisms and, most critically, their stereoelectronic requirements, is essential for predicting and controlling their stereochemical outcomes. While all three rely on the fundamental principle of a 1,2-shift to an electron-deficient center, the method of carbocation generation provides a crucial handle for directing the course of the reaction. For researchers and drug development professionals, mastering the nuances of these rearrangements opens up a world of possibilities for the efficient and stereoselective synthesis of complex molecular targets.

References

• Collins, C. J. (1960). The Pinacol Rearrangement. Quarterly Reviews, Chemical Society, 14(4), 357-377.
• Fittig, R. (1860). Ueber einige Derivate des Acetons. Annalen der Chemie und Pharmacie, 114(1), 54-63.
• Kita, Y., Matsuda, S., Inoguchi, R., Ganesh, J. K., & Fujioka, H. (2006). Lewis acid-promoted rearrangement of 2,3-epoxy alcohol derivatives: stereochemical control and selective formation of two types of chiral quaternary carbon centers from the single carbon skeleton. The Journal of Organic Chemistry, 71(14), 5191–5197.
• Demjanov, N. J., & Lushnikov, M. (1903). [Products of the action of nitrous acid on aminomethyl-tetramethylene]. J. Russ. Phys. Chem. Soc., 35, 26-42.
• Tiffeneau, M., & Demjanov, N. J. (1937). Elargissement et contraction des cycles carbonés. Bull. Soc. Chim. Fr., 4, 1575-1645.
• Berson, J. A. (2002). What Is a Discovery? Carbon Skeletal Rearrangements as Counter‐Examples to the Rule of Minimal Structural Change.
• Hill, A., & Flosdorf, E. W. (1925). PINACOLONE. Organic Syntheses, 5, 91.
• Smith, P. A. S., & Baer, D. R. (1960). The Demjanov and Tiffeneau-Demjanov Ring Expansions. Organic Reactions, 11, 157-188.
• Li, J. J. (2009). Tiffeneau–Demjanov rearrangement. In Name Reactions (pp. 546-548). Springer, Berlin, Heidelberg.
• Woodward, R. B., et al. (1973). Asymmetric total synthesis of prostaglandin F2α. Journal of the American Chemical Society, 95(20), 6852-6853.
• Rickborn, B. (1963). The Pinacol Rearrangement. In P. de Mayo (Ed.), Molecular Rearrangements (Vol. 1, pp. 1-134). Interscience Publishers.
• Rawlinson, D. J., & Sosnovsky, G. (1972). The Tiffeneau-Demjanov Reaction. Synthesis, 1972(1), 1-28.
• Hanson, J. R. (2010). The pinacol and related rearrangements. In Comprehensive Organic Synthesis II (Second Edition) (Vol. 3, pp. 838-854). Elsevier.
• Criegee, R. (1975). The Pinacol Rearrangement. In G. A. Olah & P. v. R. Schleyer (Eds.), Carbonium Ions (Vol. 5, pp. 2169-2215). Wiley-Interscience.
• Bachmann, W. E., & Ferguson, J. W. (1934). The Pinacol-Pinacolone Rearrangement. The Rearrangement of Symmetrical Aromatic Pinacols. Journal of the American Chemical Society, 56(10), 2081-2084.
• Beggs, J. J., & Meyers, M. B. (1970). Stereochemical fate of an asymmetric migrating group in the pinacol rearrangement. Journal of the Chemical Society B: Physical Organic, 930-934.
• Schubert, W. M., & LeFevre, P. H. (1972). Internally competitive methyl vs. methyl-d3 migration and kinetic isotope effects. Means of determining whether or not methyl migration occurs in the rate-controlling step. Journal of the American Chemical Society, 94(5), 1639-1645.
• Paquette, L. A. (1990). Stereocontrolled organic synthesis with bridged polycyclic molecules. Angewandte Chemie International Edition in English, 29(6), 609-626.
• Nakamura, S., & Nakada, M. (2014). Recent topics in pinacol rearrangement and its application to natural product synthesis. The Journal of Antibiotics, 67(7), 485-493.
• Bunton, C. A., Collins, C. J., & Llewellyn, D. R. (1956). 1114. Tracer studies on alcohols. Part V. The pinacolic rearrangement of cis- and trans-1,2-dimethylcyclohexane-1,2-diol. Journal of the Chemical Society (Resumed), 4419-4424.
• Wang, J. (Ed.). (2010). Comprehensive organic name reactions and reagents. John Wiley & Sons.

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Safety & Regulatory Compliance

1,1'-Bicyclopentyl-1,1'-diol proper disposal procedures

As a Senior Application Scientist, it is imperative to provide clear, safe, and scientifically sound guidance for the handling and disposal of all laboratory chemicals. This guide outlines the proper disposal procedures for 1,1'-Bicyclopentyl-1,1'-diol (CAS 5181-75-9), ensuring the safety of laboratory personnel and compliance with environmental regulations.

Hazard Assessment of 1,1'-Bicyclopentyl-1,1'-diol

Known Properties:

Property	Value	Source
CAS Number	5181-75-9	[1][3][4]
Molecular Formula	C₁₀H₁₈O₂	[3][4][5]
Molecular Weight	170.25 g/mol	[1][4]
Appearance	Solid	[1]
Melting Point	106-110 °C	[3]
Storage Class	11 - Combustible Solids	[1]

Given its nature as a combustible solid, the primary physical hazard is its potential to ignite and burn. All handling and disposal procedures must be designed to mitigate this risk by controlling ignition sources and ensuring proper segregation from incompatible materials.

Personal Protective Equipment (PPE)

When handling 1,1'-Bicyclopentyl-1,1'-diol in any form, including as a waste product, the following minimum PPE is required to prevent skin and eye contact, and inhalation of dust particles[3][6]:

• Eye Protection: ANSI-approved, properly fitting safety glasses or chemical splash goggles[6].

• Hand Protection: Nitrile gloves are recommended. Always use proper glove removal technique to avoid skin contact[6].

• Body Protection: A flame-resistant lab coat, buttoned to its full length, is required. Full-length pants and closed-toe shoes are mandatory in the laboratory area[6].

• Respiratory Protection: If there is a risk of generating dust and work cannot be conducted in a ventilated enclosure, a NIOSH-approved N95 respirator should be used[3]. All operations that could generate dust should be performed in a chemical fume hood[6].

Waste Segregation and Storage: The Critical First Step

Proper segregation is paramount to prevent accidental fires or reactions. Waste 1,1'-Bicyclopentyl-1,1'-diol must be handled as hazardous chemical waste[6].

Protocol for Segregation and Storage:

• Designate a Waste Container: Use a clearly labeled, dedicated waste container for solid 1,1'-Bicyclopentyl-1,1'-diol. The container must be in good condition, compatible with the chemical, and have a secure, tight-fitting lid.

• Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name "1,1'-Bicyclopentyl-1,1'-diol," and the date accumulation started.

• Storage Location: Store the waste container in a designated satellite accumulation area. This area must be located in a cool, dry, and well-ventilated space, away from heat and potential ignition sources[6].

• Segregation from Incompatibles: Crucially, store the waste container in a cabinet rated for flammable/combustible materials. It must be segregated from:

  • Oxidizing agents[7][8].

  • Acids and Bases[8].

  • Flammable and combustible liquids[7].

The logical flow for segregating this waste is illustrated in the diagram below.

Caption: Waste Segregation Workflow for 1,1'-Bicyclopentyl-1,1'-diol.

Step-by-Step Disposal Procedure

Disposal of 1,1'-Bicyclopentyl-1,1'-diol must be handled through your institution's Environmental Health & Safety (EHS) department or a licensed chemical waste contractor. Under no circumstances should this chemical be disposed of in the regular trash or down the drain [6].

Experimental Protocol for Waste Accumulation:

• Preparation: Before beginning work, ensure your designated solid hazardous waste container is properly labeled and within reach in the work area (e.g., inside the chemical fume hood).

• Collection of Pure Solid Waste: Transfer any unused or unwanted solid 1,1'-Bicyclopentyl-1,1'-diol directly into the designated hazardous waste container.

• Collection of Contaminated Materials: Any materials grossly contaminated with 1,1'-Bicyclopentyl-1,1'-diol (e.g., weigh boats, contaminated paper towels from a spill) should also be placed in the same solid waste container.

• Secure the Container: After each addition, securely close the lid of the waste container. This is a critical step to prevent the release of dust and to contain any potential fire hazards.

• Transfer to Storage: Once the experiment is complete, or the container is full, move the sealed container to the designated satellite accumulation area within a flammable storage cabinet.

• Arrange for Pickup: When the waste container is full or has been in accumulation for the maximum time allowed by your institution (often 6-12 months), submit a chemical waste pickup request to your EHS department[6].

Spill Management

In the event of a spill, immediate and proper response is crucial to prevent a fire hazard.

• Evacuate and Alert: Immediately alert others in the area of the spill. If the spill is large or there is an imminent risk of fire, evacuate the area and activate the nearest fire alarm[6].

• Control Ignition Sources: Extinguish all nearby flames and turn off any spark-producing equipment.

• Contain the Spill: For a minor spill that you are trained to handle, wear your full PPE. Gently cover the spilled solid with a dry, non-reactive absorbent material like sand or vermiculite to prevent dust from becoming airborne.

• Collect the Material: Carefully sweep or scoop the spilled material and absorbent into your designated solid hazardous waste container. Avoid creating dust[9].

• Decontaminate: Clean the spill area with an appropriate solvent and then soap and water. All cleaning materials (wipes, absorbent pads) must be disposed of as hazardous waste in the same container.

• Seek Assistance: For large spills or if you are ever in doubt, contact your institution's EHS or emergency response team for assistance[6].

By adhering to these procedures, researchers can ensure the safe and compliant disposal of 1,1'-Bicyclopentyl-1,1'-diol, upholding the principles of laboratory safety and environmental stewardship.

References

• Purdue University, Radiological and Environmental Management. (n.d.). Flammable Solids. Retrieved from [Link]

• Samex Environmental. (2024, January 18). Hazardous Waste Management for Flammable Solids. Retrieved from [Link]

• ChemSrc. (2025, September 18). [1,1'-Bicyclopentyl]-1,1'-diol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1,1'-Bicyclopentyl-1,1'-diol. PubChem Compound Database. Retrieved from [Link]

• Stephen F. Austin State University. (n.d.). VIII. Disposal Procedures for Non Hazardous Waste. Retrieved from [Link]

• Georgetown University Office of Environmental Health & Safety. (n.d.). Chemical Segregation. Retrieved from [Link]

• University of Nevada, Reno Environmental Health & Safety. (2025, January). Chapter 4, Chemical Hygiene Plan: Safe Handling of Flammable and Combustible Liquids. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). 1926.152 - Flammable liquids. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 1,1'-Bicyclopentyl. NIST Chemistry WebBook. Retrieved from [Link]

• Storemasta. (2023, March 15). 4 Essential Steps For Keeping Flammable Liquids In The Laboratory. Retrieved from [Link]

• Health and Safety Executive. (n.d.). Segregation of hazardous materials. Retrieved from [Link]

• Indiana University Environmental Health and Safety. (n.d.). In-Lab Disposal Methods: Waste Management Guide. Retrieved from [Link]

• California State University, San Bernardino Environmental Health and Safety. (n.d.). Hazardous Chemical Waste. Retrieved from [Link]

• Rowan University. (n.d.). Non-Hazardous Waste Disposal Guide for Laboratories. Retrieved from [Link]

• Queen's Center for Biomedical Research. (n.d.). Standard Operating Procedure – LABORATORY WASTE DISPOSAL. Retrieved from [Link]

• Carl Roth. (n.d.). Safety Data Sheet: Cyclopentane. Retrieved from [Link]

• Zibinsky, M., et al. (2023). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). The Journal of Organic Chemistry, 88(15), 10635–10642. Retrieved from [Link]

• Stack Exchange. (2024, November 22). Why is cyclopropane-1,1-diol more stable than cyclopentane-1,1-diol? Chemistry Stack Exchange. Retrieved from [Link]

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